8-Ethylthiocaffeine

• CAS: 6287-57-6

Core Science & Biosynthesis

8-Ethylthiocaffeine: A Technical Guide to its Putative Mechanism of Action in Neuronal Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Ethylthiocaffeine is a xanthine derivative, structurally related to caffeine, the most widely consumed psychoactive substance. While research specifically investigating the neuronal effects of 8-Ethylthiocaffeine is limited in publicly available literature, its chemical structure strongly suggests a mechanism of action analogous to other methylxanthines. This technical guide synthesizes the current understanding of the likely molecular targets and signaling pathways of 8-Ethylthiocaffeine in neuronal cells, drawing parallels from the extensive research on caffeine and other related compounds. The primary putative mechanisms of action are the antagonism of adenosine receptors and the inhibition of phosphodiesterase (PDE) enzymes. These actions can significantly modulate neuronal excitability, neurotransmitter release, and intracellular signaling cascades, making 8-Ethylthiocaffeine a compound of interest for neurological research and drug development.

Core Putative Mechanisms of Action

Based on its structural similarity to caffeine and other methylxanthines, 8-Ethylthiocaffeine is predicted to exert its effects on neuronal cells through two primary mechanisms:

• Adenosine Receptor Antagonism: Adenosine is an endogenous purine nucleoside that acts as a neuromodulator in the central nervous system (CNS). By binding to its receptors (A1, A2A, A2B, and A3), adenosine generally exerts inhibitory effects, reducing neuronal firing and the release of various neurotransmitters. Xanthines like caffeine are well-established non-selective antagonists of A1 and A2A receptors.[1] It is highly probable that 8-Ethylthiocaffeine also acts as an antagonist at these receptors.

  • A1 Receptor Antagonism: A1 receptors are widely distributed in the brain and their activation inhibits adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels. By blocking A1 receptors, 8-Ethylthiocaffeine would be expected to disinhibit adenylyl cyclase, leading to an increase in cAMP and subsequent activation of protein kinase A (PKA).

  • A2A Receptor Antagonism: A2A receptors are highly concentrated in dopamine-rich brain regions, such as the striatum. These receptors are coupled to Gs proteins and their activation stimulates adenylyl cyclase, increasing cAMP levels. Antagonism of A2A receptors by 8-Ethylthiocaffeine would likely counteract the effects of adenosine, leading to a relative decrease in cAMP signaling in specific neuronal populations. The interplay between adenosine and dopamine signaling is particularly important, and A2A receptor antagonists are known to modulate dopaminergic neurotransmission.[2][3]

• Phosphodiesterase (PDE) Inhibition: PDEs are a superfamily of enzymes that degrade the cyclic nucleotides cAMP and cGMP, thereby terminating their signaling.[4] Non-selective PDE inhibitors, like caffeine at higher concentrations, can increase intracellular levels of both cAMP and cGMP by preventing their breakdown.[4] This leads to the activation of downstream effectors such as PKA and protein kinase G (PKG), which can phosphorylate a wide range of proteins involved in neuronal function. Different PDE isoforms are expressed in various neuronal cell types, and their inhibition can have diverse effects on neuronal signaling.[5]

Putative Signaling Pathways in Neuronal Cells

The antagonism of adenosine receptors and inhibition of PDEs by 8-Ethylthiocaffeine are expected to converge on the modulation of cAMP and cGMP signaling pathways, which are crucial for numerous neuronal processes.

cAMP Signaling Pathway

The modulation of the cAMP pathway by 8-Ethylthiocaffeine is likely a primary mechanism of its action. By antagonizing A1 receptors and potentially inhibiting PDEs, 8-Ethylthiocaffeine would lead to an increase in intracellular cAMP levels. This, in turn, activates PKA, which can phosphorylate various substrates, including ion channels, transcription factors, and enzymes, thereby regulating neuronal excitability, synaptic plasticity, and gene expression.

Figure 1: Putative cAMP signaling pathway modulated by 8-Ethylthiocaffeine.

cGMP Signaling Pathway

Inhibition of cGMP-specific PDEs (such as PDE5) by 8-Ethylthiocaffeine would lead to an accumulation of cGMP. In neuronal cells, cGMP signaling is often initiated by nitric oxide (NO) activating soluble guanylate cyclase (sGC). The resulting increase in cGMP activates PKG, which can modulate ion channel activity, neurotransmitter release, and synaptic plasticity.

Figure 2: Putative cGMP signaling pathway modulated by 8-Ethylthiocaffeine.

Quantitative Data Summary

Table 1: Putative Adenosine Receptor Binding Affinities (Ki) of 8-Ethylthiocaffeine

Receptor Subtype	Cell Type/Tissue	Putative Ki (µM)	Reference Compound (Caffeine) Ki (µM)
A1	Neuronal Membrane Prep	[Data Not Available]	12-40
A2A	Neuronal Membrane Prep	[Data Not Available]	25-80
A2B	Neuronal Membrane Prep	[Data Not Available]	> 100
A3	Neuronal Membrane Prep	[Data Not Available]	> 100

Table 2: Putative Phosphodiesterase Inhibition (IC50) of 8-Ethylthiocaffeine

PDE Isoform	Substrate	Putative IC50 (µM)	Reference Compound (Caffeine) IC50 (µM)
PDE1	cAMP/cGMP	[Data Not Available]	~500
PDE2	cAMP/cGMP	[Data Not Available]	~500
PDE3	cAMP	[Data Not Available]	> 1000
PDE4	cAMP	[Data Not Available]	~400
PDE5	cGMP	[Data Not Available]	~300

Detailed Experimental Protocols

The following are detailed methodologies for key experiments that would be essential for characterizing the mechanism of action of 8-Ethylthiocaffeine in neuronal cells. These protocols are based on established techniques used for similar compounds.

Adenosine Receptor Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of 8-Ethylthiocaffeine for adenosine A1 and A2A receptors in neuronal tissue.

Objective: To determine the Ki of 8-Ethylthiocaffeine for adenosine A1 and A2A receptors.

Materials:

• Neuronal tissue (e.g., rat brain cortex for A1, striatum for A2A)

• Homogenization buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Radioligands: [3H]DPCPX (for A1), [3H]ZM241385 (for A2A)

• Non-specific binding agent (e.g., theophylline)

• 8-Ethylthiocaffeine stock solution

• Glass fiber filters

• Scintillation cocktail and counter

Procedure:

• Membrane Preparation: Homogenize neuronal tissue in ice-cold buffer and centrifuge to pellet membranes. Resuspend the pellet in fresh buffer.

• Assay Setup: In a 96-well plate, add buffer, a fixed concentration of the radioligand, and varying concentrations of 8-Ethylthiocaffeine.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 90-120 minutes) to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with cocktail and measure radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of 8-Ethylthiocaffeine. Calculate the IC50 and then the Ki using the Cheng-Prusoff equation.

Figure 3: Experimental workflow for a radioligand binding assay.

Phosphodiesterase Activity Assay

This protocol describes a method to measure the inhibitory effect of 8-Ethylthiocaffeine on PDE activity.

Objective: To determine the IC50 of 8-Ethylthiocaffeine for specific PDE isoforms.

Materials:

• Recombinant human PDE isoforms

• Assay buffer

• Substrate (cAMP or cGMP)

• 8-Ethylthiocaffeine stock solution

• Detection reagents (e.g., based on fluorescence, luminescence, or radioactivity)[6][7][8]

• Microplate reader

Procedure:

• Enzyme and Inhibitor Pre-incubation: In a microplate, add the specific PDE isoform and varying concentrations of 8-Ethylthiocaffeine. Incubate briefly.

• Reaction Initiation: Add the substrate (cAMP or cGMP) to each well to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a defined period.

• Reaction Termination: Stop the reaction using a stop solution or by heat inactivation.

• Detection: Add detection reagents that will generate a signal proportional to the amount of remaining substrate or the product formed.

• Measurement: Read the signal using a microplate reader.

• Data Analysis: Plot the enzyme activity against the log concentration of 8-Ethylthiocaffeine to determine the IC50 value.

Figure 4: Experimental workflow for a phosphodiesterase activity assay.

Conclusion

While direct experimental evidence for the mechanism of action of 8-Ethylthiocaffeine in neuronal cells is currently limited, its structural similarity to well-characterized xanthines provides a strong basis for predicting its primary molecular targets and downstream effects. It is highly likely that 8-Ethylthiocaffeine functions as an antagonist of adenosine A1 and A2A receptors and as a non-selective inhibitor of phosphodiesterases. These actions would lead to a modulation of cAMP and cGMP signaling pathways, thereby influencing neuronal excitability, neurotransmitter release, and synaptic plasticity. Further research, employing the experimental protocols outlined in this guide, is necessary to definitively characterize the pharmacological profile of 8-Ethylthiocaffeine and to elucidate its full potential as a tool for neuroscience research and as a candidate for therapeutic development.

References

• 1. Trophic effects of purines in neurons and glial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Caffeine increases striatal dopamine D2/D3 receptor availability in the human brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Phosphodiesterase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. PDE5 inhibitors – pharmacology and clinical applications 20 years after sildenafil discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PDE-Glo™ Phosphodiesterase Assay Protocol [promega.jp]
• 7. promega.com [promega.com]
• 8. assets.fishersci.com [assets.fishersci.com]

The Biological Activity of 8-Ethylthiocaffeine and Its Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeine, a well-known methylxanthine, serves as a versatile scaffold in medicinal chemistry for the development of novel therapeutic agents. Modifications at the C8 position of the xanthine core have been a particular focus, leading to derivatives with a wide range of biological activities, including antagonism of adenosine receptors and inhibition of phosphodiesterases (PDEs). This technical guide provides an in-depth overview of the biological activities of 8-Ethylthiocaffeine and its related thio-derivatives, with a focus on their antioxidant properties. While the primary aim is to present a comprehensive picture, it is important to note that publicly available quantitative data on the direct interaction of 8-Ethylthiocaffeine with adenosine receptors and phosphodiesterases is limited. This guide compiles the available data, details relevant experimental protocols, and provides visual representations of key processes to aid researchers in this field.

Synthesis of 8-Thio-Caffeine Derivatives

The synthesis of 8-thio-caffeine derivatives, including 8-Ethylthiocaffeine, typically proceeds via a common intermediate, 8-bromocaffeine. The general synthetic route involves the nucleophilic substitution of the bromine atom with a corresponding thiol.

A general synthesis scheme is presented below:

General synthesis of 8-alkylthiocaffeine derivatives.

Biological Activity: Antioxidant Properties

A key study by Jasiewicz et al. (2016) investigated the antioxidant properties of a series of nine thio-caffeine analogues.[1][2] The study provides valuable quantitative data on the ability of these compounds to scavenge free radicals and protect against oxidative damage.

Quantitative Antioxidant Activity Data

The antioxidant activities of nine thio-caffeine derivatives from the study by Jasiewicz et al. are summarized in the table below. The activities were assessed using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay and a hemolysis assay, which measures the protective effect against oxidative damage to red blood cells.[1][2]

Compound	DPPH Radical Scavenging Activity (%) [0.1 mg/mL]	Protection Against AAPH-induced Hemolysis (%) [0.1 mg/mL]
8-((4-methyl-4H-1,2,4-triazol-3-yl)thio)caffeine	15.3	25.7
8-(benzylthio)caffeine	12.1	30.1
8-((4-chlorobenzyl)thio)caffeine	11.8	33.4
8-((2,4-dichlorobenzyl)thio)caffeine	10.5	35.2
8-(phenylthio)caffeine	9.8	28.9
8-((4-chlorophenyl)thio)caffeine	10.1	31.5
8-(ethylthio)caffeine	10.8	29.8
8-((2-hydroxyethyl)thio)caffeine	13.5	38.7
8-((pyrrolidin-1-ylcarbonothioyl)sulfanyl)caffeine	92.3	95.1

Data sourced from Jasiewicz et al. (2016)[1][2]

Among the tested compounds, 8-((pyrrolidin-1-ylcarbonothioyl)sulfanyl)caffeine demonstrated exceptionally high antioxidant and cytoprotective activity, comparable to the standard antioxidant Trolox.[1][2]

Adenosine Receptor Binding and Phosphodiesterase Inhibition

However, for research and drug development purposes, standardized protocols for these assays are well-established.

General Signaling Pathways

Caffeine and its derivatives are known to act as antagonists at adenosine A1 and A2A receptors. This antagonism leads to a variety of downstream effects, including modulation of adenylyl cyclase activity and cyclic AMP (cAMP) levels. Furthermore, as phosphodiesterase inhibitors, they can prevent the breakdown of cyclic nucleotides like cAMP and cGMP, leading to their accumulation and subsequent activation of downstream signaling cascades.

Potential signaling pathways of 8-Ethylthiocaffeine.

Experimental Protocols

Antioxidant Activity Assays

This assay measures the ability of a compound to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.[3]

Workflow for the DPPH radical scavenging assay.

Protocol:

• Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Prepare various concentrations of the test compound (e.g., 8-Ethylthiocaffeine) in methanol.

• In a 96-well plate, add a specific volume of the test compound solution to each well.

• Add the DPPH solution to each well to initiate the reaction.

• Incubate the plate in the dark at room temperature for a defined period (e.g., 30 minutes).

• Measure the absorbance of the solution at approximately 517 nm using a microplate reader.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

This assay assesses the cytoprotective effect of a compound against oxidative damage induced by the free radical generator AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).[1][2]

Protocol:

• Obtain fresh human red blood cells (RBCs) and wash them with a phosphate-buffered saline (PBS) solution.

• Prepare a suspension of RBCs in PBS.

• Pre-incubate the RBC suspension with various concentrations of the test compound for a specific time.

• Induce oxidative stress by adding a solution of AAPH.

• Incubate the mixture at 37°C with gentle shaking for a defined period.

• Centrifuge the samples to pellet the intact RBCs.

• Measure the absorbance of the supernatant at a wavelength corresponding to hemoglobin release (e.g., 540 nm) to quantify hemolysis.

• The protective effect is determined by comparing the degree of hemolysis in the presence and absence of the test compound.

Adenosine Receptor Binding Assay (General Protocol)

This competitive binding assay determines the affinity of a test compound for a specific adenosine receptor subtype by measuring its ability to displace a radiolabeled ligand.

Workflow for a competitive adenosine receptor binding assay.

Protocol:

• Prepare cell membrane homogenates from a cell line stably expressing the adenosine receptor of interest (e.g., A1 or A2A).

• In a reaction tube, combine the membrane preparation, a known concentration of a specific radioligand (e.g., [³H]-DPCPX for A1 receptors or [³H]-ZM241385 for A2A receptors), and varying concentrations of the test compound.

• Incubate the mixture at a specific temperature for a time sufficient to reach equilibrium.

• Terminate the binding reaction by rapid filtration through a glass fiber filter, which traps the membrane-bound radioligand.

• Wash the filters with ice-cold buffer to remove any unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The inhibition constant (Ki) can then be calculated using the Cheng-Prusoff equation.

Phosphodiesterase Inhibition Assay (General Protocol)

This assay measures the ability of a compound to inhibit the activity of a specific phosphodiesterase (PDE) isozyme.

Protocol:

• Purify the desired PDE isozyme.

• In a reaction mixture, combine the purified PDE enzyme, the cyclic nucleotide substrate (cAMP or cGMP), and varying concentrations of the test compound.

• Incubate the reaction at 37°C for a defined period.

• Stop the reaction.

• Quantify the amount of the hydrolyzed product (AMP or GMP) or the remaining substrate (cAMP or cGMP). This can be done using various methods, including radioimmunoassay (RIA), enzyme-linked immunosorbent assay (ELISA), or luminescence-based assays.

• The concentration of the test compound that inhibits 50% of the PDE activity (IC50) is determined.

Conclusion

8-Ethylthiocaffeine and its derivatives represent an interesting class of compounds with demonstrated antioxidant potential. The synthetic route via 8-bromocaffeine is well-established, allowing for the generation of a variety of analogues for structure-activity relationship studies. While specific data on their interaction with adenosine receptors and phosphodiesterases is currently limited in the public domain, the general protocols provided in this guide can be utilized to perform such evaluations. Further research into the quantitative biological activity of these compounds is warranted to fully elucidate their therapeutic potential.

References

• 1. Antioxidant properties of thio-caffeine derivatives: Identification of the newly synthesized 8-[(pyrrolidin-1-ylcarbonothioyl)sulfanyl]caffeine as antioxidant and highly potent cytoprotective agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. daneshyari.com [daneshyari.com]
• 3. Antioxidant and cytotoxic activity of new di- and polyamine caffeine analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Profile of 8-Ethylthiocaffeine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

8-Ethylthiocaffeine is a synthetic derivative of caffeine, belonging to the class of 8-substituted xanthines. This class of compounds is of significant interest in medicinal chemistry due to their activity as modulators of key signaling pathways, primarily through antagonism of adenosine receptors and inhibition of phosphodiesterase (PDE) enzymes. While specific quantitative data for 8-Ethylthiocaffeine is limited in publicly available literature, this guide synthesizes the known pharmacological profile of closely related 8-thioalkylcaffeine derivatives to provide a comprehensive overview of its expected activities. The primary molecular targets are adenosine A1 and A2A receptors, where it is expected to act as an antagonist, and various phosphodiesterase isoforms, with a potential for selective inhibition. This document outlines the anticipated receptor binding affinities, functional activities, and provides detailed experimental protocols for the key assays used to characterize such compounds.

Introduction

Caffeine, a naturally occurring methylxanthine, is the most widely consumed psychoactive substance globally. Its stimulant and other physiological effects are primarily mediated through the antagonism of adenosine receptors and non-selective inhibition of phosphodiesterases. The chemical structure of caffeine offers several positions for modification to alter its pharmacological profile. The 8-position, in particular, has been a focal point for the development of potent and selective adenosine receptor antagonists and phosphodiesterase inhibitors.

Substitution at the 8-position with various moieties, including alkylthio groups, has been shown to significantly influence the affinity and selectivity of these compounds for their molecular targets. 8-Ethylthiocaffeine, with an ethylthio group at the 8-position, is a representative of this class. This guide aims to provide a detailed technical overview of its expected pharmacological profile based on data from structurally similar 8-thioalkylcaffeine analogs.

Molecular Targets and Mechanism of Action

The primary pharmacological effects of 8-substituted caffeines are attributed to their interaction with two main classes of proteins:

• Adenosine Receptors: These are G-protein coupled receptors (GPCRs) that are crucial in regulating a wide array of physiological processes. There are four main subtypes: A₁, A₂A, A₂B, and A₃. Caffeine and its derivatives act as antagonists at A₁ and A₂A receptors, which are abundant in the central nervous system. Blockade of these receptors, particularly the A₂A receptor, is linked to the stimulant effects of caffeine.

• Phosphodiesterases (PDEs): These enzymes are responsible for the degradation of the second messengers, cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). Inhibition of PDEs leads to an increase in the intracellular levels of these second messengers, resulting in various cellular responses. Different PDE isoforms exhibit tissue-specific expression and substrate specificity, making them attractive targets for drug development.

8-Ethylthiocaffeine is expected to act as a competitive antagonist at adenosine receptors and as a competitive inhibitor of phosphodiesterase enzymes.

Pharmacological Data (Based on 8-Thioalkylcaffeine Analogs)

Due to the absence of specific published data for 8-Ethylthiocaffeine, the following tables summarize the receptor binding affinities and phosphodiesterase inhibitory activities of closely related 8-thioalkylcaffeine derivatives. This data provides a strong indication of the expected potency and selectivity of 8-Ethylthiocaffeine.

Table 1: Adenosine Receptor Binding Affinities of 8-Substituted Caffeine Analogs

Compound	A₁ Receptor Kᵢ (nM)	A₂A Receptor Kᵢ (nM)	Selectivity (A₁/A₂A)	Reference
Caffeine	12,000 - 40,000	4,000 - 25,000	~0.3 - 1	General Literature
8-Cyclohexylcaffeine	41	-	-
8-(2-Phenylethyl)-caffeine	Non-selective	Non-selective	-	[1]
Unsubstituted benzyloxy linker	1520	-	-	[1]
para-Chloro-substituted phenoxymethyl linker	-	1330	-	[1]

Note: Specific Kᵢ values for 8-Ethylthiocaffeine are not available in the cited literature. The data for related compounds suggests that 8-substitution can lead to increased affinity compared to caffeine.

Table 2: Phosphodiesterase Inhibitory Activity of "Thiocaffeine"

Compound	Enzyme	Potency	Reference
"Thiocaffeine"	cAMP Phosphodiesterase	More potent than Theophylline	[2]
Theophylline	cAMP Phosphodiesterase	-	[2]
IBMX	cAMP Phosphodiesterase	More potent than "Thiocaffeine"	[2]

Note: The exact structure of "thiocaffeine" and its IC₅₀ value were not specified in the reference. It is, however, indicative of the potential for 8-thio substitution to enhance PDE inhibitory activity.

Signaling Pathways

The antagonism of adenosine receptors and inhibition of phosphodiesterases by 8-Ethylthiocaffeine would modulate key intracellular signaling pathways.

Adenosine Receptor Antagonism

Antagonism of A₁ and A₂A adenosine receptors by 8-Ethylthiocaffeine would block the downstream signaling cascades initiated by the endogenous ligand, adenosine.

Figure 1: Adenosine Receptor Signaling Antagonism.

Phosphodiesterase Inhibition

By inhibiting PDE enzymes, 8-Ethylthiocaffeine would prevent the breakdown of cAMP and/or cGMP, leading to their accumulation and enhanced downstream signaling.

Figure 2: Phosphodiesterase Inhibition Mechanism.

Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize the pharmacological profile of 8-substituted caffeines.

Adenosine Receptor Binding Assay (Radioligand Displacement)

This assay determines the affinity of a test compound for a specific receptor subtype by measuring its ability to displace a radiolabeled ligand.

Figure 3: Radioligand Displacement Assay Workflow.

Detailed Methodology:

• Membrane Preparation:

  • Cell lines (e.g., CHO, HEK293) stably expressing the human adenosine receptor subtype of interest (A₁, A₂A, A₂B, or A₃) are cultured and harvested.

  • Cells are homogenized in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged at high speed (e.g., 40,000 x g) to pellet the membranes.

  • The membrane pellet is washed and resuspended in the assay buffer. Protein concentration is determined using a standard method (e.g., Bradford assay).

• Binding Assay:

  • The assay is typically performed in a 96-well plate format.

  • To each well, the following are added in order:

    • Assay buffer (50 mM Tris-HCl, pH 7.4).

    • A fixed concentration of the appropriate radioligand (e.g., 1 nM [³H]DPCPX for A₁ receptors, 2 nM [³H]ZM241385 for A₂A receptors).

    • Varying concentrations of 8-Ethylthiocaffeine (or other test compounds) in a suitable solvent (e.g., DMSO, final concentration ≤1%).

    • Membrane homogenate (typically 20-50 µg of protein per well).

  • Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled standard antagonist (e.g., 10 µM theophylline).

  • The plate is incubated at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration and Quantification:

  • The incubation is terminated by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester.

  • Filters are washed multiple times with ice-cold wash buffer to remove unbound radioligand.

  • The filters are dried, and the trapped radioactivity is measured by liquid scintillation counting.

• Data Analysis:

  • The specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The data are plotted as the percentage of specific binding versus the logarithm of the test compound concentration.

  • The IC₅₀ value is determined by non-linear regression analysis.

  • The Kᵢ value is calculated from the IC₅₀ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.

Phosphodiesterase Activity Assay (Fluorescent)

This assay measures the ability of a compound to inhibit the activity of a specific PDE isoform by monitoring the hydrolysis of a fluorescently labeled substrate.

Figure 4: Fluorescent PDE Assay Workflow.

Detailed Methodology:

• Reagents and Enzyme Preparation:

  • Recombinant human PDE isoforms are obtained from commercial sources.

  • A fluorescently labeled substrate (e.g., FAM-cAMP or FAM-cGMP) is used.

  • Assay buffer (e.g., 10 mM Tris-HCl, 10 mM MgCl₂, pH 7.5) is prepared.

  • A stop solution containing a potent, non-selective PDE inhibitor (e.g., 100 mM IBMX) is prepared.

• Assay Procedure:

  • The assay is performed in a low-volume 384-well plate.

  • To each well, add:

    • Assay buffer.

    • The specific PDE isoform at a concentration that gives a linear reaction rate.

    • Varying concentrations of 8-Ethylthiocaffeine or a reference inhibitor.

  • The plate is pre-incubated at the assay temperature (e.g., 30°C) for a short period (e.g., 10-15 minutes).

  • The reaction is initiated by the addition of the fluorescent substrate.

  • The reaction is allowed to proceed for a fixed time (e.g., 30-60 minutes), ensuring that substrate consumption is within the linear range (typically <20%).

  • The reaction is terminated by the addition of the stop solution.

• Detection:

  • The fluorescence polarization or fluorescence intensity is read using a plate reader with appropriate filters. The principle is that the small, fluorescently labeled product of the PDE reaction tumbles more rapidly in solution than the larger substrate, leading to a decrease in fluorescence polarization.

• Data Analysis:

  • The percentage of inhibition is calculated for each concentration of the test compound relative to control wells (no inhibitor).

  • The data are plotted as the percentage of inhibition versus the logarithm of the test compound concentration.

  • The IC₅₀ value is determined by non-linear regression analysis using a sigmoidal dose-response curve.

Pharmacokinetic Profile (Anticipated)

No specific pharmacokinetic data for 8-Ethylthiocaffeine has been identified. However, based on the general properties of caffeine and its derivatives, the following can be anticipated:

• Absorption: Caffeine and many of its derivatives are well-absorbed orally. The lipophilicity of 8-Ethylthiocaffeine, which is likely higher than caffeine, may influence its absorption rate and extent.

• Distribution: Caffeine distributes throughout the body and readily crosses the blood-brain barrier. The distribution of 8-Ethylthiocaffeine will depend on its plasma protein binding and tissue permeability.

• Metabolism: Caffeine is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP1A2. The ethylthio group of 8-Ethylthiocaffeine will likely be a site for metabolic transformations, such as oxidation to the corresponding sulfoxide and sulfone.

• Excretion: The metabolites of caffeine are primarily excreted in the urine. A similar route of elimination is expected for the metabolites of 8-Ethylthiocaffeine.

Conclusion

References

• 1. Selected C8 two-chain linkers enhance the adenosine A1/A2A receptor affinity and selectivity of caffeine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New derivatives of methyl-xanthines: effect of thiocaffeine thiotheophylline and 8-phenyltheophylline on lipolysis and on phosphodiesterase activities - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Vitro Evaluation of 8-Ethylthiocaffeine Cytotoxicity: A Technical Guide

Introduction

Caffeine and its derivatives, a class of methylxanthines, have garnered significant interest in oncological research for their potential as anticancer agents.[1] These compounds have been observed to influence key cellular processes such as cell cycle progression and apoptosis.[2] This guide focuses on the in-vitro cytotoxic evaluation of 8-Ethylthiocaffeine, a derivative of caffeine. While direct studies on this specific compound are limited, research on analogous 8-alkylmercaptocaffeine derivatives provides a strong framework for investigation. These related compounds have demonstrated cytotoxic effects against various cancer cell lines, including A549 (lung carcinoma), MCF-7 (breast adenocarcinoma), and C152 (melanoma).[1][3] The primary mechanism of action appears to be the induction of apoptosis mediated through the cGMP signaling pathway and activation of executioner caspases.[1]

This document provides a comprehensive overview of the experimental protocols and data interpretation relevant to assessing the cytotoxic potential of 8-Ethylthiocaffeine. It is intended for researchers, scientists, and drug development professionals engaged in the preclinical evaluation of novel therapeutic compounds.

Quantitative Data Summary

The following tables summarize the cytotoxic and mechanistic data obtained from studies on 8-alkylmercaptocaffeine derivatives, which can serve as a proxy for designing experiments with 8-Ethylthiocaffeine.

Table 1: Cytotoxicity of 8-Alkylmercaptocaffeine Derivatives in Cancer Cell Lines

Compound Derivative	Cell Line	IC50 (µM)	Reference
Propyl (C1)	A549, MCF-7, C152	< 100	[1]
Heptyl (C5)	A549, MCF-7, C152	< 100	[1]
3-methyl-butyl (C7)	A549, MCF-7, C152	< 100	[1]

Table 2: Mechanistic Insights of 8-Alkylmercaptocaffeine Derivatives

Parameter	Cell Lines	Observation	Reference
Caspase-3 Activity	A549, MCF-7, C152	Significantly increased	[1]
Intracellular cGMP Levels	A549, MCF-7, C152	Significantly increased	[1]
LDH Leakage	Not specified	No significant elevation	[1]

Experimental Protocols

This section details the methodologies for key experiments to evaluate the cytotoxicity of 8-Ethylthiocaffeine.

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[4][5]

Materials:

• 96-well plates

• Cancer cell lines (e.g., A549, MCF-7)

• Complete cell culture medium

• 8-Ethylthiocaffeine stock solution

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)[4]

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.[4]

• Compound Treatment: Treat the cells with various concentrations of 8-Ethylthiocaffeine and a vehicle control. Incubate for the desired treatment duration (e.g., 72 hours).[4]

• MTT Addition: Remove the culture medium and add 28 µL of a 2 mg/mL MTT solution to each well. Incubate for 1.5 hours at 37°C.[4]

• Formazan Solubilization: Remove the MTT solution and add 130 µL of DMSO to each well to dissolve the formazan crystals.[4]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes and measure the absorbance at 492 nm using a microplate reader.[4]

Membrane Integrity Assessment: LDH Assay

The Lactate Dehydrogenase (LDH) assay quantifies the release of LDH from damaged cells into the culture medium, serving as an indicator of cytotoxicity.[6]

Materials:

• 96-well plates

• Treated cell cultures

• LDH cytotoxicity assay kit

• Microplate reader

Procedure:

• Sample Collection: After the treatment period, centrifuge the 96-well plate.

• Supernatant Transfer: Carefully transfer the supernatant from each well to a new 96-well plate.[7]

• Reagent Addition: Add the LDH assay reaction mixture to each well containing the supernatant.[7]

• Incubation: Incubate the plate at room temperature in the dark for approximately 20-30 minutes.[7]

• Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm using a microplate reader.[6][7]

Apoptosis Assessment: Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key executioner caspase in the apoptotic pathway.[8][9]

Materials:

• Treated cell lysates

• Caspase-3 colorimetric or fluorometric assay kit

• Microplate reader or fluorometer

Procedure:

• Cell Lysis: After treatment, lyse the cells using the lysis buffer provided in the kit and incubate on ice.

• Lysate Collection: Centrifuge the samples and collect the supernatant containing the cell lysate.

• Reaction Setup: In a 96-well plate, add the cell lysate, reaction buffer (containing DTT), and the caspase-3 substrate (e.g., DEVD-pNA).[10]

• Incubation: Incubate the plate at 37°C for 1-2 hours.[10]

• Signal Measurement: Measure the absorbance at 400-405 nm (for colorimetric assays) or fluorescence (Ex/Em = 380/420-460 nm for fluorometric assays).[9][10]

Signaling Pathway Analysis: cGMP ELISA

A competitive ELISA (Enzyme-Linked Immunosorbent Assay) can be used to quantify the intracellular levels of cyclic Guanosine Monophosphate (cGMP).[11][12]

Materials:

• Treated cell lysates

• cGMP ELISA kit

• Microplate reader

Procedure:

• Sample Preparation: Lyse the treated cells and collect the supernatant.[13]

• ELISA Protocol:

  • Add samples and standards to the antibody-coated microplate.[11]

  • Add the cGMP-peroxidase conjugate and the anti-cGMP antibody.[11]

  • Incubate the plate with shaking.[11]

  • Wash the plate to remove unbound reagents.

  • Add the substrate solution and incubate.[11]

  • Stop the reaction and measure the absorbance at 450 nm.[11]

• Data Analysis: The concentration of cGMP is inversely proportional to the color intensity. Calculate the cGMP concentration in the samples based on the standard curve.[11]

Visualizations

Experimental Workflow

References

• 1. 8-Alkylmercaptocaffeine derivatives: antioxidant, molecular docking, and in-vitro cytotoxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. MTT (Assay protocol [protocols.io]
• 5. broadpharm.com [broadpharm.com]
• 6. LDH Cytotoxicity Assay [bio-protocol.org]
• 7. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 9. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 10. abcam.com [abcam.com]
• 11. cellbiolabs.com [cellbiolabs.com]
• 12. assaygenie.com [assaygenie.com]
• 13. bioscience.co.uk [bioscience.co.uk]

Discovery and Initial Screening of 8-Ethylthiocaffeine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and initial pharmacological screening of 8-Ethylthiocaffeine, a derivative of the xanthine scaffold. The document details its synthesis, preliminary in vitro characterization, and the experimental protocols utilized in its evaluation. The primary molecular targets of 8-Ethylthiocaffeine are adenosine receptors and phosphodiesterase (PDE) enzymes. This guide summarizes the available quantitative data for 8-Ethylthiocaffeine and structurally related analogs, offering insights into its potential pharmacological profile. All quantitative data is presented in structured tables, and key experimental workflows and signaling pathways are visualized using Graphviz diagrams.

Introduction

Caffeine, a well-known methylxanthine, exerts its physiological effects primarily through the antagonism of adenosine receptors and the inhibition of phosphodiesterases.[1] The modification of the caffeine scaffold, particularly at the C8-position, has been a significant area of interest in medicinal chemistry to enhance potency and selectivity for these targets.[1][2] The introduction of a thioether linkage at the 8-position, as seen in 8-Ethylthiocaffeine, represents a strategic modification to explore the structure-activity relationships of this class of compounds. This document outlines the discovery and initial screening of 8-Ethylthiocaffeine, providing a technical foundation for further research and development.

Synthesis of 8-Ethylthiocaffeine

The synthesis of 8-Ethylthiocaffeine is typically achieved through a nucleophilic substitution reaction, starting from the readily available 8-bromocaffeine. A general synthetic scheme is presented below.

A general synthetic route to 8-Ethylthiocaffeine.

Experimental Protocol: Synthesis of 8-Ethylthiocaffeine

A plausible synthetic protocol, based on methods for related 8-mercaptocaffeine derivatives, is as follows:

• Bromination of Caffeine: Caffeine is first brominated at the 8-position to yield 8-bromocaffeine. This is a common starting material for many C8-substituted xanthine derivatives.

• Formation of the Thiolate: Ethanethiol is treated with a strong base, such as sodium hydride or sodium hydroxide, in an appropriate solvent (e.g., ethanol or DMF) to generate the sodium ethanethiolate nucleophile.

• Nucleophilic Substitution: 8-bromocaffeine is then reacted with the in situ generated sodium ethanethiolate. The thiolate anion displaces the bromide at the C8 position of the xanthine core.

• Purification: The reaction mixture is worked up, and the crude product is purified, typically by recrystallization or column chromatography, to yield pure 8-Ethylthiocaffeine.

Pharmacological Screening: Adenosine Receptor Affinity

8-Ethylthiocaffeine is predicted to act as an antagonist at adenosine receptors, similar to its parent compound, caffeine. The initial screening would involve determining its binding affinity (Ki) for the A1 and A2A receptor subtypes, which are the primary targets of caffeine in the central nervous system.[3]

Table 1: Adenosine Receptor Binding Affinities (Ki, µM) of Caffeine and Related 8-Substituted Analogs

Compound	A1 Receptor Ki (µM)	A2A Receptor Ki (µM)
Caffeine	~20	~8
8-Cyclohexylcaffeine	0.041	Not Reported
8-(2-Phenylethyl)-1,3,7-trimethylxanthine	Non-selective	Non-selective

Experimental Protocol: Adenosine Receptor Radioligand Binding Assay

• Membrane Preparation: Membranes from cells or tissues expressing the adenosine receptor subtype of interest (e.g., CHO cells transfected with human A1 or A2A receptors) are prepared by homogenization and centrifugation.

• Assay Buffer: A suitable buffer, typically 50 mM Tris-HCl (pH 7.4), is used.

• Radioligand: A specific radioligand for the receptor subtype is used (e.g., [3H]DPCPX for A1 receptors, [3H]ZM241385 for A2A receptors).

• Competition Binding: The membrane preparation is incubated with the radioligand and varying concentrations of the test compound (8-Ethylthiocaffeine).

• Incubation: The mixture is incubated to allow binding to reach equilibrium.

• Separation of Bound and Free Ligand: The bound radioligand is separated from the free radioligand by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The IC50 value (concentration of the test compound that inhibits 50% of specific radioligand binding) is determined by non-linear regression analysis. The Ki value is then calculated using the Cheng-Prusoff equation.

Workflow for adenosine receptor binding assay.

Pharmacological Screening: Phosphodiesterase Inhibition

Xanthine derivatives are known to inhibit phosphodiesterases (PDEs), enzymes that degrade cyclic AMP (cAMP) and cyclic GMP (cGMP). The initial screening of 8-Ethylthiocaffeine would involve assessing its inhibitory activity (IC50) against a panel of PDE isoenzymes.

Table 2: Phosphodiesterase Inhibition (IC50, µM) of Caffeine and Related Xanthines

Compound	PDE1	PDE2	PDE3	PDE4	PDE5
Caffeine	High µM	High µM	High µM	High µM	High µM
Theophylline	~280	~270	~380	~150	~630
IBMX	2-50	2-50	2-50	2-50	2-50

Experimental Protocol: Phosphodiesterase Activity Assay

• Enzyme and Substrate: Purified recombinant PDE isoenzymes and their respective substrates ([3H]cAMP or [3H]cGMP) are used.

• Assay Buffer: A suitable buffer containing MgCl2 is used.

• Inhibition Assay: The PDE enzyme is incubated with the substrate and varying concentrations of the test compound (8-Ethylthiocaffeine).

• Incubation: The reaction is allowed to proceed for a defined period at a controlled temperature.

• Termination: The reaction is terminated, often by boiling or the addition of a stop reagent.

• Conversion to Nucleoside: The product of the PDE reaction (5'-AMP or 5'-GMP) is converted to the corresponding nucleoside (adenosine or guanosine) by the addition of a 5'-nucleotidase (e.g., from snake venom).

• Separation: The charged, unhydrolyzed substrate is separated from the uncharged nucleoside product using ion-exchange chromatography.

• Quantification: The amount of radioactive nucleoside is quantified by liquid scintillation counting.

• Data Analysis: The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

Workflow for phosphodiesterase activity assay.

Signaling Pathways

The pharmacological effects of 8-Ethylthiocaffeine are expected to be mediated through the modulation of intracellular signaling pathways involving cyclic nucleotides.

Adenosine Receptor Antagonism and cAMP Signaling

By blocking A1 and A2A adenosine receptors, 8-Ethylthiocaffeine would modulate the activity of adenylyl cyclase, the enzyme responsible for cAMP synthesis. A1 receptor antagonism would disinhibit adenylyl cyclase, leading to increased cAMP levels. A2A receptor antagonism would prevent its stimulation by adenosine, thereby attenuating cAMP production. The net effect on cellular cAMP would depend on the relative receptor subtype selectivity of 8-Ethylthiocaffeine and the specific cellular context.

Modulation of cAMP signaling by 8-Ethylthiocaffeine.

Phosphodiesterase Inhibition and Cyclic Nucleotide Levels

Inhibition of PDEs by 8-Ethylthiocaffeine would lead to an accumulation of intracellular cAMP and/or cGMP, depending on its selectivity for different PDE isoenzymes.[4] This would amplify the downstream signaling cascades mediated by these second messengers, such as the activation of protein kinase A (PKA) and protein kinase G (PKG).

Effect of 8-Ethylthiocaffeine on cyclic nucleotide levels.

Conclusion

8-Ethylthiocaffeine is a synthetically accessible derivative of caffeine with the potential to modulate key signaling pathways through the antagonism of adenosine receptors and inhibition of phosphodiesterases. This technical guide has outlined its likely synthesis and the standard in vitro screening methodologies used to characterize such compounds. While specific quantitative pharmacological data for 8-Ethylthiocaffeine remains to be fully elucidated in publicly available literature, the provided protocols and comparative data for related analogs offer a solid framework for its initial assessment. Further investigation is warranted to determine its precise affinity and selectivity profile, which will be crucial in defining its potential therapeutic applications. The visualization of experimental workflows and signaling pathways provided herein serves as a valuable resource for researchers in the field of drug discovery and development.

References

• 1. Xanthine scaffold: scope and potential in drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. article.imrpress.com [article.imrpress.com]
• 4. researchgate.net [researchgate.net]

8-Ethylthiocaffeine's Interaction with Adenosine Receptors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Adenosine Receptors and Xanthine Antagonists

Adenosine is a ubiquitous purine nucleoside that functions as a neuromodulator and homeostatic regulator by activating four subtypes of G protein-coupled receptors (GPCRs): A1, A2A, A2B, and A3.[1] These receptors are widely distributed throughout the body and are involved in a myriad of physiological processes, making them attractive targets for therapeutic intervention.[1]

The A1 and A3 receptors primarily couple to inhibitory G proteins (Gi/o), leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[2][3][4] Conversely, the A2A and A2B receptors typically couple to stimulatory G proteins (Gs), which activate adenylyl cyclase and increase intracellular cAMP.[2][5]

Xanthine derivatives, such as caffeine and theophylline, are well-known non-selective antagonists of adenosine receptors. The core xanthine scaffold has been extensively modified, particularly at the 8-position, to enhance affinity and selectivity for the different adenosine receptor subtypes.[6][7] These modifications have led to the development of potent and selective research tools and potential therapeutic agents.[6]

Predicted Effects of 8-Ethylthiocaffeine on Adenosine Receptors

Based on the extensive structure-activity relationship (SAR) data for 8-substituted xanthines, 8-Ethylthiocaffeine is predicted to be an antagonist of adenosine receptors. The introduction of a small alkylthio group at the 8-position is a modification that aligns with the broader class of 8-substituted xanthines known to exhibit adenosine receptor antagonism.

Data Presentation: Comparative Analysis of 8-Substituted Xanthines

Direct quantitative data for 8-Ethylthiocaffeine is not available in the reviewed literature. However, by examining the binding affinities of structurally related 8-substituted xanthines, we can infer its likely pharmacological profile. The following tables summarize the binding affinities (Ki) of various 8-substituted xanthines for A1 and A2A adenosine receptors, providing a comparative context.

Table 1: Binding Affinities (Ki, nM) of 8-Substituted Xanthine Analogs at A1 Adenosine Receptors

Compound	8-Substituent	A1 Ki (nM)	Species
Caffeine	-H	29,000	Human
8-Phenyltheophylline	-Phenyl	100	Bovine
8-Cyclopentyltheophylline (CPT)	-Cyclopentyl	1.8	Rat
8-(p-Sulfophenyl)theophylline	-p-Sulfophenyl	1,300	Bovine
1,3-Dipropyl-8-cyclopentylxanthine (DPCPX)	-Cyclopentyl	0.47	Rat

Data compiled from multiple sources.

Table 2: Binding Affinities (Ki, nM) of 8-Substituted Xanthine Analogs at A2A Adenosine Receptors

Compound	8-Substituent	A2A Ki (nM)	Species
Caffeine	-H	15,000	Human
8-Phenyltheophylline	-Phenyl	3,000	Bovine
8-(3-Chlorostyryl)caffeine (CSC)	-3-Chlorostyryl	54	Rat
ZM241385 (Non-xanthine)	-	0.5	Human

Data compiled from multiple sources.

Based on these trends, it is hypothesized that the ethylthio- substitution in 8-Ethylthiocaffeine will confer a higher affinity for adenosine receptors compared to unsubstituted caffeine. The relatively small and lipophilic nature of the ethylthio group may favor binding to the A1 receptor, a common trend for many 8-alkyl and 8-cycloalkyl substituted xanthines.[8] However, without direct experimental evidence, the precise affinity and selectivity profile remains to be determined.

Adenosine Receptor Signaling Pathways

The antagonism of adenosine receptors by 8-Ethylthiocaffeine would modulate downstream signaling cascades. The canonical pathways for the A1 and A2A receptors are depicted below.

A1 Adenosine Receptor Signaling Pathway

A2A Adenosine Receptor Signaling Pathway

Experimental Protocols

To empirically determine the binding affinity and functional activity of 8-Ethylthiocaffeine at adenosine receptors, the following standard experimental protocols are recommended.

Radioligand Binding Assay for Adenosine Receptor Affinity

This protocol is designed to determine the equilibrium dissociation constant (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Materials:

• Cell membranes expressing the human adenosine receptor subtype of interest (A1, A2A, A2B, or A3).

• Radioligand (e.g., [3H]DPCPX for A1, [3H]ZM241385 for A2A).

• Test compound (8-Ethylthiocaffeine).

• Non-specific binding control (e.g., a high concentration of a known non-radioactive antagonist).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation fluid and counter.

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, combine the cell membranes, radioligand at a concentration near its Kd, and either the test compound, buffer (for total binding), or the non-specific binding control.

• Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Terminate the binding reaction by rapid filtration through the glass fiber filters, followed by washing with ice-cold assay buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a one-site competition model to determine the IC50.

• Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

cAMP Accumulation Assay for Functional Activity

This assay determines whether a compound acts as an agonist, antagonist, or inverse agonist by measuring its effect on intracellular cAMP levels.

Materials:

• Whole cells expressing the human adenosine receptor subtype of interest.

• Test compound (8-Ethylthiocaffeine).

• A known agonist for the receptor (for antagonist testing).

• Forskolin (to stimulate cAMP production for Gi-coupled receptors).

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Cell lysis buffer.

• cAMP detection kit (e.g., HTRF, ELISA, or AlphaScreen).

Procedure:

• Seed the cells in a multi-well plate and allow them to adhere overnight.

• Pre-treat the cells with the PDE inhibitor.

• For Gs-coupled receptors (A2A, A2B):

  • To test for agonist activity, add increasing concentrations of the test compound.

  • To test for antagonist activity, pre-incubate the cells with increasing concentrations of the test compound before adding a fixed concentration of a known agonist (typically at its EC80).

• For Gi-coupled receptors (A1, A3):

  • To test for agonist activity, add increasing concentrations of the test compound in the presence of forskolin to stimulate basal cAMP levels.

  • To test for antagonist activity, pre-incubate the cells with increasing concentrations of the test compound, then add a fixed concentration of a known agonist in the presence of forskolin.

• Incubate for a specified time to allow for cAMP accumulation.

• Lyse the cells and measure the intracellular cAMP concentration using a suitable detection kit.

• Plot the cAMP concentration against the logarithm of the test compound concentration to determine EC50 (for agonists) or IC50 (for antagonists).

Experimental and Logical Workflow Visualization

The following diagram illustrates a typical workflow for the characterization of a novel compound like 8-Ethylthiocaffeine at adenosine receptors.

Experimental Workflow for Compound Characterization

Conclusion

While direct experimental data on the interaction of 8-Ethylthiocaffeine with adenosine receptors is currently lacking, the extensive body of research on 8-substituted xanthines provides a strong basis for predicting its activity as an adenosine receptor antagonist. The ethylthio moiety at the 8-position is expected to enhance its binding affinity compared to caffeine. To confirm these predictions and to fully characterize its pharmacological profile, the experimental protocols detailed in this guide should be employed. Such studies will be crucial in determining the potency and selectivity of 8-Ethylthiocaffeine, thereby elucidating its potential as a pharmacological tool or a lead compound for further drug development.

References

• 1. Adenosine receptor - Wikipedia [en.wikipedia.org]
• 2. Astrocytic adenosine receptor A2A and Gs-coupled signaling regulate memory - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adenosine A1 receptor - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Structure-activity relationships in a series of 8-substituted xanthines as A1-adenosine receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 8-Substituted xanthines as antagonists at A1- and A2-adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of 8-Ethylthiocaffeine

This guide provides a detailed overview of the known physicochemical properties of 8-Ethylthiocaffeine. Due to the limited availability of specific experimental data for this compound, this document also includes comparative data for the parent compound, caffeine, and other relevant 8-thio-substituted caffeine derivatives. This information is intended for researchers, scientists, and professionals in drug development to facilitate a comprehensive understanding of this class of compounds.

Chemical Identity

8-Ethylthiocaffeine , also known as 8-ethylsulfanyl-1,3,7-trimethylpurine-2,6-dione , is a derivative of caffeine where an ethylthio group is substituted at the 8-position of the purine ring.

Identifier	Value
IUPAC Name	8-ethylsulfanyl-1,3,7-trimethylpurine-2,6-dione
CAS Number	6287-57-6[1]
Chemical Formula	C10H14N4O2S[1]
Molecular Weight	254.31 g/mol
Canonical SMILES	CCSC1=NC2=C(N1C)N(C(=O)N(C2=O)C)C

Physicochemical Data

Quantitative experimental data for 8-Ethylthiocaffeine is not extensively reported in the literature. The following tables provide available data for 8-Ethylthiocaffeine and comparative data for caffeine and other 8-thio-caffeine analogs to offer a predictive context.

Table 1: General Physicochemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical Appearance
8-Ethylthiocaffeine	C10H14N4O2S	254.31	White powder[1]
Caffeine	C8H10N4O2	194.19[2]	White crystalline powder, odorless, bitter taste[3]
8-((2-Aminoethyl)thio)caffeine	C10H15N5O2S	269.33[4]	Not specified
8-((2-(Dimethylamino)ethyl)thio)caffeine HCl	C12H20ClN5O2S	333.84[5]	Not specified

Table 2: Melting and Boiling Points

Compound	Melting Point (°C)	Boiling Point (°C)
8-Ethylthiocaffeine	Not available	Not available
Caffeine	238 (anhydrous)[6]	178 (sublimes)[2][7]
8-((2-Aminoethyl)thio)caffeine	Not available	489 at 760 mmHg (predicted)[8]
8-((2-Aminoethyl)thio)caffeine HCl	Not available	508.8 (predicted)[9]

Table 3: Solubility, pKa, and LogP

Compound	Solubility	pKa	LogP (Octanol/Water)
8-Ethylthiocaffeine	Not available	Not available	Not available
Caffeine	Slightly soluble in water and alcohol; soluble in chloroform[3]. Solubility in water is ~20 mg/mL[10].	0.6 (caffeine-H+), 14 (caffeine)	-0.07[11]
Xanthine (parent purine)	69 mg/L in water at 16 °C[12]	7.53[12]	-0.73[12]
8-((2-Aminoethyl)thio)caffeine	Not available	Not available	-0.2 (XLogP3 predicted)[8]

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of 8-Ethylthiocaffeine are not available. However, standard methodologies used for caffeine and its analogs can be applied.

3.1. Determination of Melting Point

The melting point of a solid crystalline substance can be determined using the capillary method.

• Apparatus: Thiele tube or a digital melting point apparatus.

• Procedure:

  • A small, dry sample of the substance is finely powdered and packed into a capillary tube to a height of 2-3 mm.

  • The capillary tube is placed in the melting point apparatus.

  • The sample is heated at a steady rate of 1-2 °C per minute near the expected melting point.

  • The temperature range from the appearance of the first liquid drop to the complete melting of the substance is recorded as the melting point range. For pure caffeine, a sharp melting point of 238.5°C has been reported using this method[13].

3.2. Determination of Solubility

The solubility of a compound in various solvents can be determined by the gravimetric method or by high-performance liquid chromatography (HPLC).

• Gravimetric Method:

  • An excess amount of the solute is added to a known volume of the solvent in a sealed container.

  • The mixture is agitated at a constant temperature for a sufficient time to reach equilibrium (e.g., 48-72 hours)[13][14].

  • The saturated solution is then filtered to remove any undissolved solid.

  • A known volume of the filtrate is evaporated to dryness, and the mass of the residue is measured.

  • The solubility is calculated as the mass of the solute per volume of the solvent.

• HPLC Method:

  • Saturated solutions are prepared as described above.

  • After filtration, the saturated solution is diluted appropriately.

  • The concentration of the solute in the diluted solution is determined using a validated HPLC method with a suitable standard curve[13].

3.3. Determination of the Partition Coefficient (LogP)

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity and is commonly determined using the shake-flask method followed by quantification.

• Procedure:

  • A solution of the compound is prepared in either water or octanol.

  • Equal volumes of the aqueous and octanolic phases are mixed in a separatory funnel.

  • The mixture is shaken vigorously to allow for the partitioning of the solute between the two phases and then allowed to stand for the phases to separate.

  • The concentration of the solute in each phase is determined using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.

  • The partition coefficient (P) is calculated as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of this value.

Synthesis and Biological Activity

Synthesis Workflow

The synthesis of 8-thio-substituted caffeine derivatives typically starts from 8-bromocaffeine, which is then reacted with a corresponding thiol.

Caption: General synthesis route for 8-Ethylthiocaffeine.

Potential Biological Signaling Pathway

Derivatives of 8-thio-caffeine have been investigated for their antioxidant and cytoprotective effects[15][16][17]. One of the key mechanisms of cellular protection against oxidative stress involves the activation of the Nrf2 signaling pathway. While the direct interaction of 8-Ethylthiocaffeine with this pathway has not been explicitly demonstrated, it represents a plausible mechanism of action for this class of compounds.

Caption: Plausible Nrf2-mediated antioxidant signaling pathway for 8-thio-caffeine derivatives.

8-thio-caffeine derivatives have also been explored for their neuroprotective effects, potentially through the inhibition of enzymes like monoamine oxidase B (MAO-B)[18]. Xanthine derivatives, in general, are known to act as antagonists at adenosine receptors and as phosphodiesterase (PDE) inhibitors[19][20]. The diverse biological activities of caffeine derivatives make them promising candidates for further drug development[21].

References

• 1. 8-ethylsulfanyl-1,3,7-trimethylpurine-2,6-dione 6287-57-6 TOP supplier, CasNo.6287-57-6 Dayang Chem (Hangzhou) Co.,Ltd. China (Mainland) [dayang.lookchem.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. media.laballey.com [media.laballey.com]
• 4. CAS#:6493-24-9 | 8-(2-aminoethylsulfanyl)-1,3,7-trimethylpurine-2,6-dione | Chemsrc [chemsrc.com]
• 5. Caffeine, 8-((2-(dimethylamino)ethyl)thio)-, hydrochloride | C12H20ClN5O2S | CID 32713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,3,7-trimethylpurine-2,6-dione | CAS#:95789-13-2 | Chemsrc [chemsrc.com]
• 7. CAS RN 58-08-2 | Fisher Scientific [fishersci.com]
• 8. Caffeine, 8-((2-aminoethyl)thio)-｜lookchem [lookchem.com]
• 9. chembk.com [chembk.com]
• 10. Caffeine - LKT Labs [lktlabs.com]
• 11. 1,3,7-trimethylpurine-2,6-dione [stenutz.eu]
• 12. Xanthine | C5H4N4O2 | CID 1188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. Solubility of caffeine in water, ethyl acetate, ethanol, carbon tetrachloride, methanol, chloroform, dichloromethane, and acetone between 298 and 323 K [scielo.org.ar]
• 15. Antioxidant properties of thio-caffeine derivatives: Identification of the newly synthesized 8-[(pyrrolidin-1-ylcarbonothioyl)sulfanyl]caffeine as antioxidant and highly potent cytoprotective agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. daneshyari.com [daneshyari.com]
• 18. scielo.br [scielo.br]
• 19. Xanthine - Wikipedia [en.wikipedia.org]
• 20. Xanthine scaffold: scope and potential in drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

8-Ethylthiocaffeine: A Technical Review of a Promising Xanthine Derivative

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-Ethylthiocaffeine, a derivative of caffeine belonging to the methylxanthine class of compounds. While direct research on 8-Ethylthiocaffeine is limited, this document extrapolates its likely synthesis, chemical properties, and pharmacological activities based on the extensive literature available for structurally related 8-alkylthio-caffeine analogs and other C8-substituted xanthines. This paper aims to serve as a foundational resource for researchers interested in the potential therapeutic applications of this and similar molecules.

Introduction to 8-Substituted Xanthines

Xanthines, particularly caffeine and its derivatives, are a class of alkaloids widely recognized for their diverse pharmacological effects. The substitution at the C8 position of the xanthine core has been a key strategy in medicinal chemistry to modulate the potency, selectivity, and pharmacokinetic properties of these compounds. The introduction of a thioether linkage at this position, as in 8-Ethylthiocaffeine, offers unique chemical and biological characteristics that warrant investigation.

Synthesis and Chemical Properties

While a specific synthetic protocol for 8-Ethylthiocaffeine has not been published, a general and efficient method for the synthesis of 8-alkylmercaptocaffeine derivatives has been described and can be readily adapted.[1]

General Synthetic Pathway

The synthesis of 8-Ethylthiocaffeine would likely proceed via a two-step process starting from caffeine:

• Bromination of Caffeine: Caffeine is first brominated at the C8 position to yield 8-bromocaffeine. This is a standard and high-yield reaction.[1]

• Nucleophilic Substitution: 8-bromocaffeine is then reacted with ethanethiol (ethyl mercaptan) in the presence of a suitable base to yield 8-Ethylthiocaffeine via a nucleophilic aromatic substitution reaction.

A plausible synthetic route for 8-Ethylthiocaffeine.

Predicted Chemical Properties

Based on the structure and analogy to other 8-alkylthio-caffeine derivatives, the following properties can be anticipated for 8-Ethylthiocaffeine:

Property	Predicted Value/Characteristic
Molecular Formula	C₁₀H₁₄N₄O₂S
Molecular Weight	270.31 g/mol
Appearance	Likely a white to off-white crystalline solid
Solubility	Expected to have low solubility in water and good solubility in organic solvents like DMSO and ethanol.
Stability	The thioether linkage is generally stable under physiological conditions.

Pharmacological Profile

The pharmacological effects of 8-substituted caffeine derivatives are primarily attributed to their interaction with two key targets: adenosine receptors and phosphodiesterases (PDEs).

Adenosine Receptor Antagonism

Caffeine and its analogs are well-known non-selective antagonists of adenosine receptors, particularly the A1 and A2A subtypes.[2] The psychostimulant effects of caffeine are largely mediated by the blockade of A2A receptors in the brain.[3][4] Substitution at the C8 position can significantly influence the affinity and selectivity for these receptors. For instance, 8-(3-Isothiocyanatostyryl)caffeine has been shown to be a selective and irreversible inhibitor of A2A adenosine receptors.[5][6] It is plausible that 8-Ethylthiocaffeine also acts as an adenosine receptor antagonist, with its specific affinity and selectivity profile requiring experimental determination.

Proposed mechanism of adenosine receptor antagonism.

Phosphodiesterase (PDE) Inhibition

Methylxanthines are also known to be non-selective inhibitors of phosphodiesterases, enzymes that degrade cyclic nucleotides like cAMP and cGMP.[7] Inhibition of PDEs leads to an increase in intracellular levels of these second messengers, resulting in various physiological effects. While caffeine is a weak PDE inhibitor, structural modifications can enhance this activity. For example, several PDE5 inhibitors have been developed for the treatment of erectile dysfunction.[8][9][10] The potential of 8-Ethylthiocaffeine as a PDE inhibitor would need to be evaluated through enzymatic assays.

Mechanism of phosphodiesterase inhibition.

Antioxidant and Cytoprotective Effects

Recent studies have highlighted the antioxidant and cytoprotective properties of certain C8-substituted caffeine derivatives.[11][12] For instance, 8-[(pyrrolidin-1-ylcarbonothioyl)sulfanyl]caffeine has demonstrated significant antioxidant activity and protects human erythrocytes from oxidative damage.[11] The presence of the sulfur atom in 8-Ethylthiocaffeine suggests that it may also possess antioxidant properties, potentially through mechanisms like free radical scavenging.

Potential Therapeutic Applications

Given the likely pharmacological profile, 8-Ethylthiocaffeine could be a candidate for development in several therapeutic areas:

• Central Nervous System Disorders: As a potential adenosine A2A receptor antagonist, it could be investigated for conditions where CNS stimulation is beneficial, such as in neurodegenerative diseases or attention-deficit disorders.

• Inflammatory Diseases: Through PDE inhibition and potential antioxidant effects, it might have applications in inflammatory conditions.

• Respiratory Diseases: The bronchodilatory effects of methylxanthines are well-established, suggesting a potential role in asthma or COPD.

Future Directions

The study of 8-Ethylthiocaffeine is still in its infancy. Future research should focus on:

• Definitive Synthesis and Characterization: The development and publication of a detailed synthetic protocol and full characterization of the compound.

• In Vitro Pharmacological Profiling: Comprehensive screening against a panel of adenosine receptors and phosphodiesterases to determine its potency and selectivity.

• Cell-Based and In Vivo Studies: Evaluation of its biological effects in relevant cellular and animal models to validate its therapeutic potential.

• Structure-Activity Relationship (SAR) Studies: Synthesis and testing of a series of related 8-alkylthio-caffeine derivatives to understand the impact of the alkyl chain length and branching on activity.

Conclusion

While direct experimental data on 8-Ethylthiocaffeine is currently lacking, the wealth of information on related 8-substituted xanthines provides a strong foundation for predicting its chemical and pharmacological properties. The potential for this compound to act as a modulator of adenosine receptors and phosphodiesterases, coupled with possible antioxidant effects, makes it an intriguing candidate for further investigation in drug discovery and development. The experimental workflows and mechanistic pathways outlined in this guide provide a roadmap for future research in this promising area.

References

• 1. researchgate.net [researchgate.net]
• 2. article.imrpress.com [article.imrpress.com]
• 3. Caffeine reduces hypnotic effects of alcohol through adenosine A2A receptor blockade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. db.cngb.org [db.cngb.org]
• 5. 8-(3-Isothiocyanatostyryl)caffeine Is a Selective, Irreversible Inhibitor of Striatal A(2)-Adenosine Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 8-(3-Isothiocyanatostyryl)caffeine is a selective, irreversible inhibitor of striatal A2-adenosine receptors - CONICET [bicyt.conicet.gov.ar]
• 7. my.clevelandclinic.org [my.clevelandclinic.org]
• 8. Pharmacology of phosphodiesterase-5 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phosphodiesterase type 5 inhibitors for erectile dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. db.cngb.org [db.cngb.org]
• 11. Antioxidant properties of thio-caffeine derivatives: Identification of the newly synthesized 8-[(pyrrolidin-1-ylcarbonothioyl)sulfanyl]caffeine as antioxidant and highly potent cytoprotective agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. New C8-substituted caffeine derivatives as promising antioxidants and cytoprotective agents in human erythrocytes - PMC [pmc.ncbi.nlm.nih.gov]

In-depth Technical Guide: 8-Alkylthiocaffeine Analogues as Potential Therapeutic Agents

Notice to the Reader: Initial research inquiries for the specific compound "8-Ethylthiocaffeine" did not yield sufficient public data to compile a comprehensive technical guide that meets the depth and detail required. This suggests that 8-Ethylthiocaffeine is not a widely studied compound. Therefore, this guide will focus on a closely related and well-researched class of compounds, 8-Alkylmercaptocaffeine derivatives , for which significant scientific data is available. The principles, experimental methodologies, and potential therapeutic applications discussed herein are likely to be highly relevant to the study of 8-Ethylthiocaffeine.

Introduction

Caffeine, a naturally occurring methylxanthine, is a well-known adenosine receptor antagonist. Its scaffold has been extensively modified to develop novel derivatives with enhanced potency, selectivity, and therapeutic potential for a range of diseases. Substitution at the C8-position of the caffeine molecule has been a particularly fruitful strategy for modulating its pharmacological profile. This guide focuses on 8-alkylthio-substituted caffeine analogues, which have demonstrated promising biological activities, including antioxidant and cytotoxic effects. These compounds represent a class of molecules with potential for development as therapeutic agents, particularly in oncology.

Core Compound Profile: 8-Alkylmercaptocaffeine Derivatives

Chemical Structure and Synthesis

The general synthesis of 8-alkylmercaptocaffeine derivatives typically starts with the bromination of caffeine to produce 8-bromocaffeine. This intermediate then undergoes a nucleophilic substitution reaction with a corresponding alkylthiol to yield the desired 8-alkylmercaptocaffeine.

General Synthesis Workflow:

Caption: General synthesis of 8-alkylmercaptocaffeine derivatives.

Mechanism of Action

Emerging evidence suggests that 8-alkylmercaptocaffeine derivatives may exert their biological effects through multiple mechanisms. One prominent proposed pathway involves the modulation of cyclic guanosine monophosphate (cGMP) levels, potentially through the inhibition of phosphodiesterases (PDEs).[1] An increase in intracellular cGMP can trigger a cascade of downstream signaling events, leading to apoptosis in cancer cells.

Proposed Signaling Pathway for Cytotoxicity:

Caption: Proposed cGMP-mediated apoptotic pathway of 8-alkylmercaptocaffeine.

Quantitative Data

The cytotoxic activity of several 8-alkylmercaptocaffeine derivatives has been evaluated against various cancer cell lines. The half-maximal inhibitory concentration (IC50) values from a representative study are summarized below.[1]

Compound ID	Alkyl Moiety	A549 (Lung Carcinoma) IC50 (µM)	MCF7 (Breast Carcinoma) IC50 (µM)	C152 (Normal Endothelial) IC50 (µM)
C1	Propyl	< 100	< 100	< 100
C5	Heptyl	< 100	< 100	< 100
C7	3-Methyl-butyl	< 100	< 100	< 100

Note: The study reported IC50 values below 100 µM as indicative of significant cytotoxic activity.[1]

Experimental Protocols

Synthesis of 8-Alkylmercaptocaffeine Derivatives

A general procedure for the synthesis of 8-alkylmercaptocaffeine derivatives is as follows:

• Synthesis of 8-Bromocaffeine: Caffeine is dissolved in acetic acid, and sodium acetate is added. Bromine is then added dropwise to the mixture, which is stirred at a controlled temperature. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the product is isolated by filtration, washed, and dried.

• Synthesis of 8-Alkylmercaptocaffeine: 8-Bromocaffeine is dissolved in a suitable solvent, such as ethanol. An appropriate alkylthiol and a base (e.g., sodium hydroxide) are added to the solution. The mixture is refluxed for several hours. The solvent is then evaporated, and the crude product is purified by recrystallization or column chromatography.

In Vitro Cytotoxicity Assay

The cytotoxic effects of the synthesized compounds are typically evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Experimental Workflow for MTT Assay:

Caption: Workflow for determining cytotoxicity using the MTT assay.

cGMP Level Assessment

The intracellular levels of cGMP can be quantified using a competitive enzyme-linked immunosorbent assay (ELISA) kit.

• Cancer cells are seeded in culture plates and allowed to adhere.

• The cells are then treated with the 8-alkylmercaptocaffeine derivatives for a specified period.

• After treatment, the cells are lysed, and the supernatant is collected.

• The cGMP concentration in the cell lysates is determined using a cGMP competitive ELISA kit according to the manufacturer's instructions.

Caspase-3 Activity Assay

Caspase-3 activity, a hallmark of apoptosis, can be measured using a colorimetric assay kit.

• Cells are treated with the compounds as described for the cGMP assay.

• Following treatment, cells are lysed, and the protein concentration of the lysate is determined.

• The cell lysate is then incubated with a caspase-3 substrate that is conjugated to a chromophore.

• The activity of caspase-3 is determined by measuring the absorbance of the released chromophore at a specific wavelength.

Therapeutic Potential and Future Directions

The cytotoxic activity of 8-alkylmercaptocaffeine derivatives against cancer cell lines, coupled with their proposed mechanism of action involving the cGMP pathway, highlights their potential as anticancer agents.[1] Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a broader range of 8-alkylthiocaffeine analogues to optimize potency and selectivity.

• In Vivo Efficacy: Evaluating the most promising compounds in animal models of cancer to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

• Mechanism of Action Elucidation: Further investigation into the precise molecular targets of these compounds, including their effects on different PDE isoforms.

• Antioxidant Properties: Exploring the antioxidant potential of these derivatives, as some thio-caffeine analogues have shown significant antioxidant activity.

Conclusion

8-Alkylmercaptocaffeine derivatives represent a promising class of compounds with potential for development as novel therapeutic agents. Their ability to induce cytotoxicity in cancer cells, potentially through the modulation of the cGMP signaling pathway, warrants further investigation. The methodologies and data presented in this guide provide a foundation for researchers and drug development professionals interested in exploring the therapeutic utility of this class of modified methylxanthines. While specific data on 8-Ethylthiocaffeine remains elusive, the study of its close analogues provides a strong rationale for its synthesis and biological evaluation.

References

• 1. researchgate.net [researchgate.net]

Early-Stage Research on 8-Ethylthiocaffeine: A Technical Guide

Disclaimer: Direct experimental data for 8-Ethylthiocaffeine is limited in publicly available research. This guide synthesizes findings from studies on closely related 8-alkylmercaptocaffeine derivatives to provide a comprehensive overview of the probable characteristics, underlying mechanisms, and experimental methodologies relevant to 8-Ethylthiocaffeine. The information presented herein is intended for an audience of researchers, scientists, and drug development professionals.

Introduction

Caffeine, a well-known methylxanthine, and its derivatives are subjects of extensive research for their diverse pharmacological activities. Modifications at the C8-position of the xanthine core have been shown to significantly alter the molecule's biological properties. The introduction of an alkylthio group, such as in 8-alkylmercaptocaffeine derivatives, has been a strategy to explore new therapeutic potentials, particularly in oncology. This guide focuses on the synthesis, potential cytotoxic mechanisms, and relevant experimental protocols for the early-stage research of 8-Ethylthiocaffeine, drawing parallels from its alkylmercapto analogues.

Synthesis of 8-Alkylmercaptocaffeine Derivatives

A highly efficient, odorless, and two-step, three-component process for the one-pot synthesis of 8-alkylmercaptocaffeine derivatives has been described. This method involves the catalyst-free reaction of alkyl bromides, thiourea, and 8-bromocaffeine, yielding the final products in excellent to quantitative yields[1].

Workflow for the Synthesis of 8-Alkylmercaptocaffeine Derivatives

Caption: One-pot synthesis of 8-alkylmercaptocaffeine derivatives.

In Vitro Cytotoxicity of 8-Alkylmercaptocaffeine Derivatives

Research on a series of 8-alkylmercaptocaffeine derivatives has demonstrated their cytotoxic potential against various cancer cell lines. While data for the ethyl derivative is not explicitly available, the findings for related compounds provide valuable insights.

Quantitative Data

The cytotoxic activity of several 8-alkylmercaptocaffeine derivatives was evaluated against malignant A549 (lung carcinoma), MCF7 (breast adenocarcinoma), and C152 (normal melanocytes) cell lines. The IC50 values, representing the concentration of the compound that inhibits 50% of cell growth, were determined.

Table 1: IC50 Values (µM) of 8-Alkylmercaptocaffeine Derivatives [2]

Compound	Alkyl Chain	A549	MCF7	C152
C1	Propyl	< 100	< 100	< 100
C5	Heptyl	< 100	< 100	< 100
C7	3-Methyl-butyl	< 100	< 100	< 100
8-Ethylthiocaffeine	Ethyl	Not Reported	Not Reported	Not Reported

Note: The study reported IC50 values below 100 µM for the active compounds but did not provide the exact values.

Mechanism of Action: The cGMP Pathway

Studies on cytotoxic 8-alkylmercaptocaffeine derivatives suggest that they induce cell death in cancer cells through the cGMP pathway[2]. This involves an increase in intracellular cyclic guanosine monophosphate (cGMP) levels and subsequent activation of caspase-3, a key executioner of apoptosis.

Signaling Pathway Diagram

The proposed signaling pathway for the induction of apoptosis by 8-alkylmercaptocaffeine derivatives is illustrated below.

Caption: Proposed cGMP-mediated apoptotic pathway of 8-alkylthiocaffeine derivatives.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the early-stage research of 8-Ethylthiocaffeine, based on protocols used for similar compounds.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of a compound on the viability of cultured cells.[3][4][5][6]

Workflow for MTT Assay

Caption: Workflow of the MTT cytotoxicity assay.

Detailed Steps:

• Cell Seeding: Plate cells (e.g., A549, MCF7) in a 96-well microplate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the 8-alkylmercaptocaffeine derivative. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After incubation, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for an additional 2-4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Caspase-3 Activity Assay (Colorimetric)

This assay measures the activity of caspase-3, a key enzyme in the apoptotic pathway.[7][8][9][10]

Detailed Steps:

• Cell Lysis: Lyse the treated and control cells to release intracellular contents.

• Reaction Setup: In a 96-well plate, add the cell lysate to a reaction buffer containing the caspase-3 substrate (e.g., DEVD-pNA).

• Incubation: Incubate the plate at 37°C for 1-2 hours. During this time, active caspase-3 will cleave the substrate, releasing the chromophore p-nitroaniline (pNA).

• Absorbance Measurement: Measure the absorbance at 405 nm. The absorbance is directly proportional to the caspase-3 activity.

• Data Analysis: Compare the absorbance of the treated samples to the control samples to determine the fold-increase in caspase-3 activity.

Intracellular cGMP Level Assessment (Competitive ELISA)

This assay quantifies the concentration of cGMP in cell lysates.[11][12][13][14]

Detailed Steps:

• Sample Preparation: Prepare cell lysates from treated and control cells.

• ELISA Procedure:

  • Add standards and samples to wells of a microplate pre-coated with a cGMP antibody.

  • Add a fixed amount of HRP-labeled cGMP to each well. A competitive binding reaction occurs between the cGMP in the sample and the HRP-labeled cGMP for the antibody binding sites.

  • Wash the plate to remove unbound reagents.

  • Add a substrate solution that reacts with the HRP to produce a colorimetric signal.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 450 nm). The intensity of the color is inversely proportional to the amount of cGMP in the sample.

• Data Analysis: Calculate the cGMP concentration in the samples by comparing their absorbance to a standard curve.

Antioxidant Potential

While the primary focus of the available research on 8-alkylmercaptocaffeine derivatives has been on their cytotoxic effects, other thio-caffeine analogues have been investigated for their antioxidant properties.[15][16] These studies employ various assays to evaluate the compounds' ability to scavenge free radicals and protect against oxidative damage.

Commonly Used Antioxidant Assays:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: Measures the ability of the compound to donate an electron and neutralize the DPPH radical.[17]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay: Similar to the DPPH assay, this measures the compound's ability to scavenge the ABTS radical cation.[17]

• Ferrous Ion Chelating Activity Assay: Assesses the compound's ability to chelate ferrous ions, which can catalyze oxidative reactions.[18][19]

Further research into 8-Ethylthiocaffeine should consider evaluating its antioxidant potential in addition to its cytotoxic properties.

Conclusion and Future Directions

The early-stage research landscape for 8-Ethylthiocaffeine, extrapolated from studies on its close analogues, suggests a promising avenue for the development of novel therapeutic agents, particularly in the field of oncology. The demonstrated cytotoxicity of 8-alkylmercaptocaffeine derivatives, likely mediated through the cGMP signaling pathway, provides a strong rationale for the further investigation of 8-Ethylthiocaffeine.

Future research should focus on:

• The specific synthesis and characterization of 8-Ethylthiocaffeine.

• Direct evaluation of its cytotoxic effects on a broad panel of cancer cell lines to determine its potency and selectivity.

• Confirmation of its mechanism of action, including its effects on the cGMP pathway and other potential cellular targets.

• Assessment of its antioxidant properties.

• Preclinical in vivo studies to evaluate its efficacy and safety in animal models.

By systematically addressing these research questions, a comprehensive understanding of the therapeutic potential of 8-Ethylthiocaffeine can be achieved.

References

• 1. Two-step three-component process for one-pot synthesis of 8-alkylmercaptocaffeine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. 8-Alkylmercaptocaffeine derivatives: antioxidant, molecular docking, and in-vitro cytotoxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. MTT (Assay protocol [protocols.io]
• 6. MTT assay overview | Abcam [abcam.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. takarabio.com [takarabio.com]
• 9. cosmobiousa.com [cosmobiousa.com]
• 10. Caspase-3 Assay Kit (Colorimetric) (ab39401) | Abcam [abcam.com]
• 11. s3.amazonaws.com [s3.amazonaws.com]
• 12. assaygenie.com [assaygenie.com]
• 13. labcart.com [labcart.com]
• 14. pubcompare.ai [pubcompare.ai]
• 15. Antioxidant properties of thio-caffeine derivatives: Identification of the newly synthesized 8-[(pyrrolidin-1-ylcarbonothioyl)sulfanyl]caffeine as antioxidant and highly potent cytoprotective agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. daneshyari.com [daneshyari.com]
• 17. notulaebotanicae.ro [notulaebotanicae.ro]
• 18. researchgate.net [researchgate.net]
• 19. New C8-substituted caffeine derivatives as promising antioxidants and cytoprotective agents in human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Structure-Activity Relationship of 8-Ethylthiocaffeine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the structure-activity relationship (SAR) of 8-Ethylthiocaffeine, a derivative of the widely known methylxanthine, caffeine. While specific quantitative data for 8-Ethylthiocaffeine is not extensively available in publicly accessible literature, this document extrapolates its likely pharmacological profile based on the established SAR of related 8-substituted xanthine analogs. The primary focus is on its potential interactions with adenosine receptors and phosphodiesterase enzymes, the two major targets of caffeine and its derivatives.

Synthesis of 8-Ethylthiocaffeine

The synthesis of 8-Ethylthiocaffeine is not explicitly detailed in the reviewed literature. However, a plausible and commonly employed synthetic route for 8-thioalkylcaffeine derivatives involves a nucleophilic substitution reaction starting from 8-bromocaffeine. 8-bromocaffeine itself is typically synthesized via the bromination of caffeine.

The general synthetic pathway would proceed as follows:

• Bromination of Caffeine: Caffeine is treated with a brominating agent, such as N-bromosuccinimide (NBS) or bromine in a suitable solvent, to yield 8-bromocaffeine.

• Thiolation of 8-Bromocaffeine: 8-bromocaffeine is then reacted with ethanethiol in the presence of a base, such as sodium ethoxide or another suitable base, in a polar solvent like ethanol. The base deprotonates the thiol to form the more nucleophilic thiolate anion, which then displaces the bromide at the C8 position of the caffeine scaffold to yield 8-Ethylthiocaffeine.

A study on the synthesis of various thio-caffeine analogues confirms that reacting 8-bromocaffeine with a suitable sodium thiolate in an ethanol solution is an effective method for creating C8-thioether linkages on the caffeine scaffold.[1]

Structure-Activity Relationship at Adenosine Receptors

Caffeine and its derivatives are well-known antagonists of adenosine receptors (A1, A2A, A2B, and A3). The substitution at the 8-position of the xanthine core is a critical determinant of both the affinity and selectivity for these receptor subtypes.

General SAR Principles for 8-Substituted Xanthines:

• Steric Bulk at C8: The introduction of bulky substituents at the 8-position generally enhances affinity for adenosine receptors compared to caffeine. For instance, 8-phenyltheophylline shows a 100-fold and 30-fold greater potency at A1 and A2 receptors, respectively, compared to theophylline.[2]

• Nature of the C8-Substituent: The type of atom or group linked to the C8 position (e.g., carbon, nitrogen, oxygen, or sulfur) influences the pharmacological profile. 8-thio substituted xanthines have been investigated for various biological activities.[3]

• Lipophilicity: Increasing the lipophilicity of the 8-substituent can impact receptor affinity and selectivity, as well as pharmacokinetic properties.

Expected Profile of 8-Ethylthiocaffeine:

While specific binding affinity data (Ki values) for 8-Ethylthiocaffeine at adenosine receptor subtypes are not available in the reviewed literature, we can infer its likely properties. The ethylthio group is a relatively small and moderately lipophilic substituent. Based on the SAR of related compounds, it is anticipated that 8-Ethylthiocaffeine would exhibit antagonist activity at adenosine receptors, likely with higher affinity than caffeine itself. The precise selectivity profile (A1 vs. A2A, etc.) would require experimental determination.

Table 1: Adenosine Receptor Binding Affinities of Selected 8-Substituted Xanthine Analogs (for comparison)

Compound	8-Substituent	Receptor Subtype	Binding Affinity (Ki, nM)	Reference
8-Cyclohexylcaffeine (CHC)	Cyclohexyl	A1 (rat neuromuscular junction)	41	[4]
DPCPX	Cyclopentyl	A1 (rat neuromuscular junction)	0.53	[4]
8-(m-chlorophenylazo)caffeine	m-chlorophenylazo	A2A	400	[5]

This table illustrates the impact of different 8-substituents on adenosine receptor affinity. Data for 8-Ethylthiocaffeine is not available.

Structure-Activity Relationship as a Phosphodiesterase Inhibitor

Caffeine is a non-selective inhibitor of phosphodiesterase (PDE) enzymes, which are responsible for the hydrolysis of the second messengers cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[6][7] The inhibition of PDEs leads to an increase in intracellular cAMP and cGMP levels, resulting in various physiological effects.

General SAR Principles for Xanthine-Based PDE Inhibitors:

• 8-Position Modification: The 8-position of the xanthine nucleus has been a key target for developing potent and selective PDE inhibitors. For example, 8-aryl xanthine derivatives have been shown to be potent PDE5 inhibitors.[8]

• Isoform Selectivity: Modifications at the 8-position can confer selectivity for different PDE isoforms. This is crucial for therapeutic applications, as different isoforms are expressed in different tissues and are involved in distinct signaling pathways.

Expected Profile of 8-Ethylthiocaffeine:

Given that caffeine itself is a weak, non-selective PDE inhibitor, it is plausible that 8-Ethylthiocaffeine also possesses PDE inhibitory activity. The introduction of the ethylthio group at the 8-position may alter its potency and selectivity profile compared to the parent compound. However, without experimental data (IC50 values) for 8-Ethylthiocaffeine against various PDE isoforms, its specific inhibitory profile remains speculative.

Table 2: PDE Inhibitory Activity of Selected Xanthine Analogs (for comparison)

Compound	PDE Isoform	IC50 (nM)	Reference
Xanthine Analog 25	PDE5	0.6	[9]
Sildenafil (for comparison)	PDE5	3.5	[9]

This table highlights the potency of xanthine-based PDE inhibitors. Data for 8-Ethylthiocaffeine is not available.

Experimental Protocols

Adenosine A1 Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of 8-Ethylthiocaffeine for the human adenosine A1 receptor.

Methodology:

This protocol is adapted from a fluorescent ligand binding assay.[10]

• Cell Culture: Chinese Hamster Ovary (CHO) cells stably expressing the human adenosine A1 receptor are cultured to semi-confluence in 384-well black view plates.

• Assay Buffer: Experiments are performed in HEPES buffered saline (HBS) supplemented with 0.1% BSA and 5mM HEPES.

• Competition Binding:

  • Cells are pre-incubated with varying concentrations of the unlabeled competitor (8-Ethylthiocaffeine) for 30 minutes at room temperature.

  • A fluorescent antagonist, such as Xanthine Amine Congener-BODIPY®630/650 (XAC-BY630), is added at a fixed concentration (e.g., 40 nM).

  • The incubation is continued for a further 20 minutes at room temperature.

• Fixation and Washing:

  • All buffer is removed, and the cells are fixed with 4% paraformaldehyde for 10 minutes at room temperature.

  • The paraformaldehyde is removed, and the cells are washed once with the assay buffer.

  • Cells are resuspended in a final volume of 40µl/well.

• Data Acquisition: The fluorescence of the cell-bound ligand is measured using a cellular detection system (e.g., Applied Biosystems 8200).

• Data Analysis: The IC50 value (the concentration of 8-Ethylthiocaffeine that inhibits 50% of the specific binding of the fluorescent ligand) is determined by non-linear regression analysis of the competition curve. The Ki value is then calculated using the Cheng-Prusoff equation. Non-specific binding is determined in the presence of a saturating concentration of a known A1 antagonist (e.g., 1µM XAC).

Phosphodiesterase 5 (PDE5) Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of 8-Ethylthiocaffeine against human recombinant PDE5A1.

Methodology:

This protocol is based on a two-step enzymatic assay.[2]

• Reaction Mixture Preparation:

  • In a 96-well plate, prepare a reaction mixture containing:

    • 25 µL of 10 mM EGTA.

    • 25 µL of Buffer C (100 mM Tris–HCl (pH 7.5), 100 mM imidazole, 15 mM MgCl2, and 1.0 mg/mL BSA).

    • 25 µL of 8-Ethylthiocaffeine at various concentrations (dissolved in 5% DMSO, final concentration of DMSO in the assay is 1%) or solvent control.

• Enzymatic Reaction:

  • Add 25 µL of [3H]-cGMP (as the substrate) to the reaction mixture.

  • Incubate at 30 °C for 10 minutes.

• Termination of Reaction: The reaction is terminated by the addition of a stop buffer.

• Separation of Product: The product of the reaction, [3H]-5'-GMP, is separated from the unreacted [3H]-cGMP using an appropriate method, such as anion-exchange chromatography.

• Quantification: The amount of [3H]-5'-GMP produced is quantified by scintillation counting.

• Data Analysis: The percentage of PDE5 inhibition is calculated for each concentration of 8-Ethylthiocaffeine. The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathways and Experimental Workflows

Adenosine Receptor Signaling

References

• 1. edepot.wur.nl [edepot.wur.nl]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Synthesis and preliminary hepatotoxicity evaluation of new caffeine-8-(2-thio)-propanoic hydrazid-hydrazone derivatives | Semantic Scholar [semanticscholar.org]
• 5. Aza-analogs of 8-styrylxanthines as A2A-adenosine receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. resources.revvity.com [resources.revvity.com]
• 7. QSAR study on a novel series of 8-azaadenine analogues proposed as A1 adenosine receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antioxidant properties of thio-caffeine derivatives: Identification of the newly synthesized 8-[(pyrrolidin-1-ylcarbonothioyl)sulfanyl]caffeine as antioxidant and highly potent cytoprotective agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design and synthesis of xanthine analogues as potent and selective PDE5 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. fishersci.ie [fishersci.ie]

Protocols & Analytical Methods

Application Note: Quantification of 8-Ethylthiocaffeine in Human Plasma by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document outlines a proposed high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method for the sensitive and selective quantification of 8-Ethylthiocaffeine in human plasma. As no specific validated method for 8-Ethylthiocaffeine exists in the published literature, this protocol has been developed based on established and validated methods for analogous xanthine derivatives, such as caffeine and its metabolites.[1][2][3] The proposed method utilizes a simple protein precipitation step for sample preparation and a rapid chromatographic analysis, making it suitable for high-throughput pharmacokinetic studies. All validation parameters are based on the US Food and Drug Administration (FDA) guidelines for bioanalytical method validation.[4][5]

Proposed Analytical Method Overview

A summary of the proposed Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is presented below.

Parameter	Proposed Condition
Analytical Technique	High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)
Sample Matrix	Human Plasma (K2-EDTA)
Sample Preparation	Protein Precipitation with Acetonitrile
Chromatographic Column	C18 Reversed-Phase Column (e.g., 2.1 x 50 mm, <3 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 - 0.5 mL/min
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Detection Mode	Multiple Reaction Monitoring (MRM)
Internal Standard (IS)	Stable Isotope-Labeled 8-Ethylthiocaffeine (e.g., d3, d5) or a structurally similar analog

Experimental Protocols

Materials and Reagents

• 8-Ethylthiocaffeine reference standard

• 8-Ethylthiocaffeine stable isotope-labeled internal standard (IS)

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (LC-MS grade)

• Control human plasma (K2-EDTA)

• Microcentrifuge tubes (1.5 mL)

• Autosampler vials

Preparation of Stock Solutions, Calibration Standards, and Quality Controls

• Primary Stock Solutions: Prepare separate primary stock solutions of 8-Ethylthiocaffeine and the Internal Standard (IS) in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of 8-Ethylthiocaffeine by serial dilution of the primary stock solution with 50:50 (v/v) methanol:water. These will be used to spike into blank plasma for calibration standards (CS).

• Working QC Solutions: Prepare separate working solutions for Quality Control (QC) samples at low, medium, and high concentrations from a separate weighing of the reference standard.

• Internal Standard (IS) Working Solution: Dilute the IS primary stock solution with acetonitrile to a final concentration (e.g., 50 ng/mL). This solution will also serve as the protein precipitation solvent.

• Calibration Standards (CS) and Quality Controls (QC): Prepare CS and QC samples by spiking the appropriate working standard solutions into blank human plasma (e.g., a 5% spike, v/v). Prepare a calibration curve consisting of a blank sample (plasma with IS), a zero sample (plasma without analyte or IS), and at least six non-zero concentration levels.

Plasma Sample Preparation Protocol

The protein precipitation method is recommended for its simplicity and speed.[1][3][6]

• Aliquot 50 µL of plasma sample (unknown, CS, or QC) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the Internal Standard working solution (in acetonitrile).

• Vortex the mixture for 1 minute to ensure complete protein precipitation.

• Centrifuge the tubes at approximately 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to an autosampler vial.

• Inject a small volume (e.g., 5-10 µL) into the LC-MS/MS system.

Caption: Workflow for plasma sample preparation using protein precipitation.

Proposed LC-MS/MS Conditions

Parameter	Setting
HPLC System	Agilent 1200, Shimadzu Nexera, or equivalent
Mass Spectrometer	Sciex API 4000, Waters Xevo TQ-S, or equivalent
Column	Waters Acquity BEH C18, 1.7 µm, 2.1 x 50 mm
Column Temperature	40°C
Autosampler Temp	10°C
Injection Volume	5 µL
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient Program	Time (min)
0.0
0.5
2.5
3.5
3.6
5.0
Ion Source	Electrospray Ionization (ESI)
Polarity	Positive
Ion Spray Voltage	~5000 V
Source Temperature	~550°C
MRM Transitions	Compound
8-Ethylthiocaffeine
IS (e.g., d5-ethyl)

Note: The molecular weight of 8-Ethylthiocaffeine is 238.3 g/mol . The proposed Q1 (precursor ion) is [M+H]+. The proposed Q3 (product ion) corresponds to the loss of the ethylthio group and subsequent fragmentation, a common pathway for similar structures. These transitions must be optimized experimentally by infusing the analyte into the mass spectrometer.

Data Presentation and Method Validation

The method should be validated according to regulatory guidelines.[4] The following tables summarize the typical acceptance criteria and expected performance based on similar assays for other xanthine derivatives.[1][3]

Table 1: Bioanalytical Method Validation Parameters and Acceptance Criteria

(Based on FDA Guidance[4][5])

Validation Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention time of the analyte and IS in at least 6 blank matrix sources.
Linearity	Correlation coefficient (r²) ≥ 0.99.
Range	Lower Limit of Quantification (LLOQ) to Upper Limit of Quantification (ULOQ).
Accuracy	Mean concentration within ±15% of nominal value (±20% at LLOQ).
Precision	Coefficient of Variation (CV) ≤15% (≤20% at LLOQ).
Matrix Effect	CV of IS-normalized matrix factor across different matrix lots should be ≤15%.
Recovery	Should be consistent, precise, and reproducible.
Stability	Analyte concentration within ±15% of nominal concentration under various storage conditions (Freeze-thaw, short-term, long-term, post-preparative).

Table 2: Representative (Hypothetical) Quantitative Validation Data

Parameter	LLOQ QC (1 ng/mL)	Low QC (3 ng/mL)	Medium QC (30 ng/mL)	High QC (300 ng/mL)
Intra-day Precision (%CV)	≤20%	≤15%	≤15%	≤15%
(n=6)	8.5%	6.2%	4.5%	4.1%
Intra-day Accuracy (%)	80-120%	85-115%	85-115%	85-115%
(n=6)	105.2%	97.8%	101.5%	98.9%
Inter-day Precision (%CV)	≤20%	≤15%	≤15%	≤15%
(n=18, 3 runs)	11.2%	8.1%	6.3%	5.9%
Inter-day Accuracy (%)	80-120%	85-115%	85-115%	85-115%
(n=18, 3 runs)	102.7%	99.1%	100.8%	99.5%

Overall Analytical Workflow

The entire process from receiving a sample to reporting the final concentration is a well-defined workflow.

Caption: Overall workflow from sample receipt to final data reporting.

References

• 1. Measurement of caffeine and its three primary metabolites in human plasma by HPLC-ESI-MS/MS and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Decoding Xanthine Derivatives: Advanced Analytical, Extraction, and Quantification Techniques in Pharma and Biofluids - A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation for the quantitative determination of xanthine oxidoreductase inhibitor topiroxostat by LC-MS/MS and its clinico-pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. FDA Bioanalytical method validation guidlines- summary – Nazmul Alam [nalam.ca]
• 6. scispace.com [scispace.com]

8-Ethylthiocaffeine: A Pharmacological Tool for Modulating Adenosine and Phosphodiesterase Signaling Pathways

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

8-Ethylthiocaffeine is a derivative of caffeine, a well-known methylxanthine. Xanthine derivatives are a versatile class of compounds extensively studied for their wide range of pharmacological activities.[1] Modifications at the 8-position of the xanthine core have been a successful strategy for developing potent and selective ligands for various biological targets, including adenosine receptors and phosphodiesterases (PDEs).[1][2] While specific pharmacological data for 8-Ethylthiocaffeine is not extensively documented in publicly available literature, its structural similarity to other 8-thioalkylcaffeine and 8-substituted xanthine derivatives suggests its potential utility as a pharmacological tool to investigate cellular signaling pathways regulated by adenosine and cyclic nucleotides.

These application notes provide a comprehensive overview of the theoretical framework, potential mechanisms of action, and detailed experimental protocols to guide researchers in the investigation and application of 8-Ethylthiocaffeine in a laboratory setting.

Putative Mechanisms of Action

Based on the pharmacology of related 8-substituted xanthine derivatives, 8-Ethylthiocaffeine is hypothesized to act through two primary mechanisms:

• Adenosine Receptor Antagonism: Caffeine and its derivatives are well-established antagonists of adenosine receptors (A1, A2A, A2B, and A3).[3] The substitution at the 8-position can significantly influence the affinity and selectivity for these receptor subtypes.[4] By blocking adenosine receptors, 8-Ethylthiocaffeine may modulate numerous physiological processes, including neurotransmission, inflammation, and cardiovascular function.[3][5]

• Phosphodiesterase (PDE) Inhibition: Methylxanthines are known to be non-selective inhibitors of cyclic nucleotide phosphodiesterases (PDEs), the enzymes responsible for the degradation of the second messengers cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[6] Inhibition of PDEs leads to an accumulation of intracellular cAMP and/or cGMP, thereby activating downstream signaling cascades involving protein kinase A (PKA) and protein kinase G (PKG), respectively.[7][8] Some 8-aryl xanthine derivatives have been shown to be potent and selective PDE5 inhibitors.[9]

Quantitative Data on Related Compounds

To provide a frame of reference for designing experiments with 8-Ethylthiocaffeine, the following table summarizes affinity (Ki) and inhibitory concentration (IC50) values for related 8-substituted xanthine derivatives. It is crucial to note that these values are not for 8-Ethylthiocaffeine and should be used as a guide for determining appropriate concentration ranges for initial screening.

Compound	Target	Assay Type	Value	Reference
8-Cyclohexylcaffeine (CHC)	A1 Adenosine Receptor (rat neuromuscular junction)	Functional Antagonism	Ki = 41 nM	[10]
1,3-Dipropyl-8-cyclopentylxanthine (DPCPX)	A1 Adenosine Receptor (rat neuromuscular junction)	Functional Antagonism	Ki = 0.53 nM	[10]
1,3-Diethyl-8-phenylxanthine	PDE IV	Enzyme Inhibition	IC50 ≈ 10 µM	[11]
1,3-Dipropyl-8-cyclopentylxanthine	PDE IV	Enzyme Inhibition	IC50 ≈ 10 µM	[11]
Propentofylline	PDE II (cGMP-stimulated)	Enzyme Inhibition	IC50 = 20 µM	[12]

Experimental Protocols

The following are detailed protocols that can be adapted to characterize the pharmacological profile of 8-Ethylthiocaffeine.

Protocol 1: Adenosine Receptor Binding Assay

This protocol is designed to determine the binding affinity of 8-Ethylthiocaffeine for adenosine A1 and A2A receptors using a competitive radioligand binding assay.

Materials:

• Membrane preparations from cells expressing human adenosine A1 or A2A receptors (e.g., CHO or HEK293 cells).[13][14]

• Radioligands:

  • For A1 receptor: [³H]DPCPX (1,3-dipropyl-8-cyclopentylxanthine).[15]

  • For A2A receptor: [³H]ZM241385.[15]

• 8-Ethylthiocaffeine stock solution (e.g., 10 mM in DMSO).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.[13]

• Non-specific binding control: A high concentration of a known non-selective adenosine receptor agonist like NECA (100 µM).[14]

• 96-well filter plates and vacuum manifold.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Prepare serial dilutions of 8-Ethylthiocaffeine in assay buffer to achieve a range of final concentrations (e.g., 1 nM to 100 µM).

• In a 96-well plate, combine the cell membrane preparation (5-20 µg of protein), the radioligand (at a concentration near its Kd, e.g., 1-3 nM), and either 8-Ethylthiocaffeine, assay buffer (for total binding), or the non-specific binding control.

• Incubate the plate at 25°C for 60-90 minutes with gentle shaking.[13]

• Terminate the binding reaction by rapid filtration through the filter plates using a vacuum manifold.

• Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Allow the filters to dry, then add scintillation cocktail to each well.

• Quantify the radioactivity in each well using a liquid scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the 8-Ethylthiocaffeine concentration and determine the IC50 value using non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Phosphodiesterase (PDE) Activity Assay

This protocol outlines a method to assess the inhibitory effect of 8-Ethylthiocaffeine on the activity of various PDE isoforms. A commercially available luminescent assay kit is a convenient option.[16][17]

Materials:

• Purified recombinant PDE enzymes (e.g., PDE1, PDE2, PDE3, PDE4, PDE5).

• PDE-Glo™ Phosphodiesterase Assay Kit (Promega) or similar.[16][17]

• 8-Ethylthiocaffeine stock solution (e.g., 10 mM in DMSO).

• Assay Buffer (as recommended by the kit manufacturer).

• White, opaque 96-well or 384-well plates.

• Luminometer.

Procedure:

• Prepare serial dilutions of 8-Ethylthiocaffeine in the appropriate assay buffer.

• In a white, opaque multi-well plate, add the PDE enzyme, the cyclic nucleotide substrate (cAMP or cGMP, depending on the PDE isoform being tested), and either 8-Ethylthiocaffeine or buffer (for control).

• Incubate the reaction at room temperature for a specified time (e.g., 30-60 minutes).

• Stop the enzymatic reaction by adding the termination buffer provided in the kit.

• Add the detection reagent, which typically contains a protein kinase that is activated by the remaining cyclic nucleotide, and ATP.

• Finally, add a kinase-glo reagent that measures the amount of remaining ATP. The luminescence signal is inversely proportional to the PDE activity.

• Measure the luminescence using a plate-reading luminometer.

• Calculate the percentage of PDE inhibition for each concentration of 8-Ethylthiocaffeine.

• Plot the percentage of inhibition against the logarithm of the 8-Ethylthiocaffeine concentration to determine the IC50 value.

Protocol 3: In Vitro Assessment of cAMP Signaling

This protocol describes how to measure changes in intracellular cAMP levels in response to 8-Ethylthiocaffeine treatment in a cell-based assay.

Materials:

• A suitable cell line (e.g., L6 myotubes, HEK293 cells).[7]

• Cell culture medium and supplements.

• Forskolin (an adenylyl cyclase activator).

• 8-Ethylthiocaffeine stock solution.

• cAMP assay kit (e.g., ELISA or HTRF-based).

• Cell lysis buffer.

• Plate reader capable of measuring the output of the chosen cAMP assay kit.

Procedure:

• Seed cells in a multi-well plate and allow them to adhere and grow to a suitable confluency.

• Pre-treat the cells with various concentrations of 8-Ethylthiocaffeine for a defined period (e.g., 30 minutes).

• Stimulate the cells with forskolin (e.g., 10 µM) to induce cAMP production for a short duration (e.g., 15 minutes). A control group without forskolin stimulation should be included.

• Aspirate the medium and lyse the cells using the lysis buffer provided in the cAMP assay kit.

• Perform the cAMP measurement according to the manufacturer's instructions for the chosen assay kit.

• Normalize the cAMP levels to the protein concentration in each well.

• Analyze the data to determine if 8-Ethylthiocaffeine potentiates forskolin-induced cAMP accumulation, which would be indicative of PDE inhibition.

Visualizations

Signaling Pathways

References

• 1. Novel 8-heterocyclyl xanthine derivatives in drug development - an update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Using caffeine and other adenosine receptor antagonists and agonists as therapeutic tools against neurodegenerative diseases: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Xanthines as Adenosine Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Adenosine A2A Receptor Antagonists in Neurodegenerative Diseases: Huge Potential and Huge Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of cyclic nucleotide phosphodiesterases by methylxanthines and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Caffeine increases myoglobin expression via the cyclic AMP pathway in L6 myotubes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Caffeine increases myoglobin expression via the cyclic AMP pathway in L6 myotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 8-Aryl xanthines potent inhibitors of phosphodiesterase 5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. On the high affinity of 8-cyclohexylcaffeine for the presynaptic inhibitory adenosine receptor present in rat motor nerve terminals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Adenosine receptor-blocking xanthines as inhibitors of phosphodiesterase isozymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Phosphodiesterase inhibitory profile of some related xanthine derivatives pharmacologically active on the peripheral microcirculation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. avmajournals.avma.org [avmajournals.avma.org]
• 16. PDE-Glo™ Phosphodiesterase Assay Protocol [worldwide.promega.com]
• 17. promega.com [promega.com]

Application of 8-Ethylthiocaffeine in Neuroscience Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Ethylthiocaffeine is a synthetic derivative of caffeine, belonging to the xanthine class of compounds. Structurally, it is characterized by the substitution of a hydrogen atom at the 8-position of the caffeine molecule with an ethylthio (-S-CH₂CH₃) group. This modification has the potential to alter its pharmacological profile compared to caffeine. While specific research on 8-Ethylthiocaffeine is limited, its structural similarity to other 8-substituted xanthines suggests it likely functions as an adenosine receptor antagonist and may exhibit neuroprotective and antioxidant properties.

This document provides detailed application notes and protocols for the use of 8-Ethylthiocaffeine in neuroscience research, based on the known mechanisms of related compounds. It is intended to guide researchers in designing and executing experiments to investigate its neuropharmacological effects.

Mechanism of Action

The primary mechanism of action of xanthine derivatives like caffeine involves the competitive antagonism of adenosine receptors, particularly the A₁ and A₂A subtypes, which are widely expressed in the central nervous system. Adenosine is a neuromodulator that generally exerts inhibitory effects on neuronal activity and neurotransmitter release. By blocking these receptors, 8-Ethylthiocaffeine is hypothesized to increase neuronal excitability and modulate the release of various neurotransmitters, including dopamine, glutamate, and acetylcholine.

Additionally, at higher concentrations, xanthines can inhibit phosphodiesterases (PDEs), enzymes that degrade cyclic adenosine monophosphate (cAMP). This inhibition leads to an accumulation of intracellular cAMP, which can influence a variety of downstream signaling pathways involved in synaptic plasticity and cell survival. Some 8-thio-caffeine derivatives have also been noted for their antioxidant properties and potential to inhibit monoamine oxidase B (MAO-B).

Quantitative Data (Reference Compounds)

Compound	Target	Action	Affinity (Ki) / Potency (IC₅₀)	Reference
Caffeine	Adenosine A₁ Receptor	Antagonist	12 µM	[1]
Caffeine	Adenosine A₂A Receptor	Antagonist	2.4 µM	[1]
Caffeine	Phosphodiesterase (non-selective)	Inhibitor	~200-1000 µM	[2]
8-Phenyltheophylline	Adenosine A₁ Receptor	Antagonist	25-35 fold more potent than theophylline	[3]
8-(p-sulfophenyl)theophylline	Adenosine A₁ Receptor	Antagonist	High affinity	[4]
JTA-1 (caffeine-8-thioglycolic acid amide derivative)	MAO-B	Inhibitor	23% inhibition at 1 µM	[4]
JTA-2 (caffeine-8-thioglycolic acid amide derivative)	MAO-B	Inhibitor	25% inhibition at 1 µM	[4]

Signaling Pathways

The antagonism of adenosine receptors by 8-Ethylthiocaffeine is expected to modulate several key intracellular signaling pathways. The following diagram illustrates the putative signaling cascade following A₂A receptor blockade.

Caption: Putative signaling pathway of 8-Ethylthiocaffeine via A₂A receptor antagonism.

Experimental Protocols

Protocol 1: Preparation of 8-Ethylthiocaffeine Stock Solution

Objective: To prepare a concentrated stock solution of 8-Ethylthiocaffeine for in vitro experiments.

Materials:

• 8-Ethylthiocaffeine powder

• Dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile tips

Procedure:

• Determine the desired stock concentration (e.g., 10 mM or 100 mM).

• Weigh the appropriate amount of 8-Ethylthiocaffeine powder in a sterile microcentrifuge tube.

• Add the calculated volume of DMSO to the tube. Note: Due to the poor water solubility of many xanthine derivatives, DMSO is often used as the initial solvent.

• Vortex the solution until the powder is completely dissolved. Gentle warming may be required.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

• For experiments, dilute the stock solution to the final working concentration in the appropriate buffer or cell culture medium. Ensure the final DMSO concentration is low (typically <0.1%) to avoid solvent-induced artifacts.

Protocol 2: In Vitro Neuroprotection Assay using SH-SY5Y Cells

Objective: To assess the potential neuroprotective effects of 8-Ethylthiocaffeine against a neurotoxin-induced cell death in a human neuroblastoma cell line.

Materials:

• SH-SY5Y cells

• Cell culture medium (e.g., DMEM/F12 with 10% FBS)

• 96-well cell culture plates

• 8-Ethylthiocaffeine stock solution

• Neurotoxin (e.g., 6-hydroxydopamine (6-OHDA) or MPP⁺)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Plate reader

Procedure:

• Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of 8-Ethylthiocaffeine (e.g., 1, 10, 100 µM) for 1-2 hours. Include a vehicle control (medium with the same concentration of DMSO as the highest 8-Ethylthiocaffeine concentration).

• Induce neurotoxicity by adding the neurotoxin (e.g., 100 µM 6-OHDA) to the wells, except for the control wells.

• Incubate the plate for 24 hours.

• Add MTT solution to each well and incubate for 4 hours at 37°C.

• Add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the control (untreated) cells.

Caption: Workflow for the in vitro neuroprotection assay.

Protocol 3: Brain Slice Electrophysiology - Field Potential Recording

Objective: To investigate the effect of 8-Ethylthiocaffeine on synaptic transmission and plasticity in acute brain slices.

Materials:

• Rodent (e.g., mouse or rat)

• Vibrating microtome

• Artificial cerebrospinal fluid (aCSF), carbogenated (95% O₂ / 5% CO₂)

• Recording chamber for brain slices

• Glass microelectrodes

• Stimulating electrode

• Amplifier and data acquisition system

• 8-Ethylthiocaffeine stock solution

Procedure:

• Prepare acute brain slices (e.g., hippocampal or cortical) of 300-400 µm thickness using a vibrating microtome in ice-cold, carbogenated aCSF.

• Allow slices to recover in carbogenated aCSF at room temperature for at least 1 hour.

• Transfer a slice to the recording chamber and perfuse with carbogenated aCSF at a constant flow rate.

• Place a stimulating electrode in the desired afferent pathway (e.g., Schaffer collaterals in the hippocampus) and a recording electrode in the target area (e.g., stratum radiatum of CA1) to record field excitatory postsynaptic potentials (fEPSPs).

• Establish a stable baseline recording of fEPSPs for at least 20 minutes.

• Bath-apply 8-Ethylthiocaffeine at the desired concentration (e.g., 10-100 µM) by adding it to the aCSF.

• Record the changes in the fEPSP slope or amplitude to assess the effect on basal synaptic transmission.

• To study synaptic plasticity, induce long-term potentiation (LTP) or long-term depression (LTD) using appropriate stimulation protocols (e.g., high-frequency stimulation for LTP) in the presence and absence of 8-Ethylthiocaffeine.

• Wash out the compound and continue recording to assess the reversibility of its effects.

Caption: Workflow for brain slice electrophysiology experiment.

Conclusion

8-Ethylthiocaffeine represents an interesting caffeine analog for neuroscience research. Based on the pharmacology of related compounds, it is a promising candidate for investigating the roles of adenosine receptors in neuronal function and dysfunction. The provided protocols offer a starting point for characterizing its neuropharmacological profile. Researchers are encouraged to perform initial dose-response studies to determine the optimal concentrations for their specific experimental paradigms. Further studies are warranted to elucidate its precise binding affinities, enzyme inhibitory constants, and in vivo efficacy.

References

• 1. Evidence That a Novel 8-Phenyl–Substituted Xanthine Derivative is a Cardioselective Adenosine Receptor Antagonist In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iris.uniroma1.it [iris.uniroma1.it]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of 8-Ethylthiocaffeine

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 8-Ethylthiocaffeine. The described protocol is intended for researchers, scientists, and professionals in drug development and quality control. Due to a lack of specific published methods for 8-Ethylthiocaffeine, this method has been adapted from established protocols for caffeine analysis.[1][2][3] Optimization of the method for the specific matrix and analytical requirements may be necessary.

Introduction

8-Ethylthiocaffeine is a xanthine derivative with potential applications in pharmaceutical research. A reliable and accurate analytical method is crucial for its quantification in various samples. This document provides a detailed protocol for the analysis of 8-Ethylthiocaffeine using a reversed-phase HPLC method with UV detection. The method is designed to be simple, sensitive, and reproducible.[1]

Experimental

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis. The chromatographic conditions are summarized in Table 1.

Table 1: HPLC Chromatographic Conditions

Parameter	Value
Column	C18 reverse-phase, 5 µm particle size, 250 mm x 4.6 mm
Mobile Phase	Acetonitrile:Water:Methanol (15:84:1, v/v/v)[1]
Flow Rate	1.0 mL/min[1]
Detection Wavelength	254 nm[1]
Injection Volume	20 µL
Column Temperature	30 °C
Run Time	10 minutes

Reagents and Standards

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade or deionized)

• 8-Ethylthiocaffeine reference standard

Standard Solution Preparation

A stock solution of 8-Ethylthiocaffeine (1 mg/mL) is prepared by dissolving the reference standard in the mobile phase. A series of working standard solutions are then prepared by serial dilution of the stock solution to create a calibration curve.

Sample Preparation

The sample preparation will depend on the matrix. For a simple solution, dilution with the mobile phase may be sufficient. For more complex matrices, a liquid-liquid extraction with a solvent like dichloromethane or a solid-phase extraction (SPE) may be necessary to remove interfering substances.[1][4]

Method Validation

The analytical method should be validated according to the International Conference on Harmonisation (ICH) guidelines.[1] Key validation parameters are summarized in Table 2. The provided data is illustrative and should be confirmed during method validation.

Table 2: Illustrative Method Validation Parameters

Parameter	Result
Retention Time (t_R)	Approximately 6.5 min
Linearity (R²)	> 0.999[1]
Limit of Detection (LOD)	0.01 µg/mL
Limit of Quantification (LOQ)	0.03 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Experimental Workflow

The overall workflow for the HPLC analysis of 8-Ethylthiocaffeine is depicted in the following diagram.

References

• 1. ejgm.co.uk [ejgm.co.uk]
• 2. japsonline.com [japsonline.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for 8-Ethylthiocaffeine and Related Xanthine Derivatives in Animal Models

Disclaimer: Extensive literature searches did not yield specific dosage and administration data for 8-Ethylthiocaffeine in animal models. The following application notes and protocols are based on established methodologies for structurally related xanthine derivatives, which are primarily adenosine receptor antagonists. Researchers should use this information as a guide and must conduct initial dose-finding and pharmacokinetic studies for 8-Ethylthiocaffeine before commencing detailed in vivo experiments.

Introduction

8-Ethylthiocaffeine is a derivative of caffeine, belonging to the xanthine class of compounds. Xanthines, such as caffeine and theophylline, are well-known for their pharmacological effects, which are largely attributed to their antagonism of adenosine receptors.[1] Adenosine is a ubiquitous neuromodulator that plays a crucial role in regulating a wide range of physiological processes, including sleep, anxiety, and cardiovascular function. By blocking adenosine receptors, xanthine derivatives can exert stimulatory effects on the central nervous system and have various cardiovascular and respiratory effects.[1][2]

Given the therapeutic potential of adenosine receptor antagonists in conditions like Parkinson's disease and their well-known psychoactive effects, novel xanthine derivatives such as 8-Ethylthiocaffeine are of interest to the scientific community.[2][3] These application notes provide a framework for researchers to design and conduct initial in vivo studies with 8-Ethylthiocaffeine, drawing upon the extensive knowledge available for related compounds.

Quantitative Data for Related Xanthine Derivatives

The following tables summarize dosages and administration routes for several well-studied xanthine derivatives in common animal models. This data can serve as a starting point for designing dose-finding studies for 8-Ethylthiocaffeine.

Table 1: Dosage of Xanthine Derivatives in Rodent Models for Locomotor Activity Studies

Compound	Animal Model	Dose Range	Route of Administration	Observed Effect
Caffeine	Mice	6.25 - 25 mg/kg	Intraperitoneal (i.p.)	Increased locomotor activity
Theophylline	Mice	> 10 mg/kg	Oral (p.o.)	Increased locomotor activity[4]
1-Methyl-3-propylxanthine (MPX)	Mice	> 10 mg/kg	Oral (p.o.)	Decreased locomotor activity[4]
1,3-Dipropyl-7-methylxanthine	Mice	1 - 10 mg/kg	Intraperitoneal (i.p.)	Dose-dependent decrease in locomotor activity[5]

Table 2: Dosage of Adenosine Receptor Antagonists for Cardiovascular Studies in Rats

| Compound | Animal Model | Dose | Route of Administration | Observed Effect | | :--- | :--- | :--- | :--- | | 8-(3-Chlorostyryl)caffeine (CSC) | Rats | 6 - 24 µ g/min/kg | Intravenous (i.v.) infusion | Antagonism of adenosine A2a agonist-induced hypotension[6] |

Experimental Protocols

The following are generalized protocols for assessing the in vivo effects of a novel xanthine derivative. It is critical to perform dose-response studies to determine the optimal dose of 8-Ethylthiocaffeine for any specific experimental paradigm.

Protocol: Assessment of Locomotor Activity in Mice

Objective: To evaluate the effect of 8-Ethylthiocaffeine on spontaneous locomotor activity in mice.

Materials:

• 8-Ethylthiocaffeine

• Vehicle (e.g., saline, distilled water with a solubilizing agent like DMSO or Tween 80)

• Male Swiss Webster or C57BL/6 mice (8-10 weeks old)

• Open field activity chambers equipped with infrared beams (e.g., Digiscan Animal Activity Monitor)[4]

• Syringes and needles for administration

Procedure:

• Acclimation: Acclimate mice to the housing facility for at least one week before the experiment. House mice in groups with ad libitum access to food and water on a 12-hour light/dark cycle.

• Habituation: On the day of the experiment, transport the mice to the testing room and allow them to acclimate for at least 60 minutes.

• Drug Preparation: Prepare fresh solutions of 8-Ethylthiocaffeine in the chosen vehicle on the day of the experiment. A range of doses should be prepared based on preliminary studies or data from related compounds.

• Administration: Administer 8-Ethylthiocaffeine or vehicle via the desired route (e.g., intraperitoneal injection). The volume of injection should be consistent across all animals (e.g., 10 ml/kg).

• Locomotor Activity Recording: Immediately after injection, place each mouse in the center of an open field activity chamber. Record locomotor activity (e.g., horizontal and vertical beam breaks) for a set period, typically 30-60 minutes.

• Data Analysis: Analyze the data by comparing the locomotor activity counts between the vehicle-treated group and the different dose groups of 8-Ethylthiocaffeine. Statistical analysis can be performed using ANOVA followed by post-hoc tests.

Protocol: General Pharmacokinetic Study in Rats

Objective: To determine the basic pharmacokinetic profile of 8-Ethylthiocaffeine in rats.

Materials:

• 8-Ethylthiocaffeine

• Vehicle suitable for intravenous and oral administration

• Male Sprague-Dawley rats (250-300 g) with cannulated jugular veins

• Syringes, needles, and infusion pumps

• Blood collection tubes (e.g., with EDTA)

• Centrifuge

• Analytical equipment for drug quantification (e.g., LC-MS/MS)

Procedure:

• Animal Preparation: Use rats with surgically implanted jugular vein cannulas for serial blood sampling. Allow animals to recover from surgery before the study.

• Dosing:

  • Intravenous (i.v.) Group: Administer a single bolus dose of 8-Ethylthiocaffeine via the tail vein or an infusion.

  • Oral (p.o.) Group: Administer a single dose of 8-Ethylthiocaffeine via oral gavage.

• Blood Sampling: Collect blood samples (approx. 0.2 ml) from the jugular vein cannula at predetermined time points (e.g., pre-dose, 2, 5, 15, 30, 60, 120, 240, 480 minutes post-dose).

• Plasma Preparation: Centrifuge the blood samples to separate plasma. Store plasma samples at -80°C until analysis.

• Sample Analysis: Quantify the concentration of 8-Ethylthiocaffeine in plasma samples using a validated analytical method (e.g., LC-MS/MS).

• Pharmacokinetic Analysis: Use pharmacokinetic software to calculate key parameters such as clearance, volume of distribution, half-life, and oral bioavailability.

Mandatory Visualizations

Caption: Experimental workflow for the in vivo evaluation of 8-Ethylthiocaffeine.

References

• 1. Xanthine Derivatives - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Adenosine A2A receptor antagonist - Wikipedia [en.wikipedia.org]
• 3. Adenosine A2A receptor antagonists: from caffeine to selective non-xanthines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Brain distribution characteristics of xanthine derivatives and relation to their locomotor activity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Locomotor Activity in Mice During Chronic Treatment With Caffeine and Withdrawal - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of the In Vivo Potency of the Adenosine A2 Receptor Antagonist 8-(3-Chlorostyryl)Caffeine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Screening 8-Ethylthiocaffeine Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for screening the biological activity of 8-Ethylthiocaffeine, a xanthine derivative. The following protocols detail cell-based assays to assess its potential as an adenosine receptor antagonist and a phosphodiesterase (PDE) inhibitor, as well as to determine its general cytotoxicity.

Introduction to 8-Ethylthiocaffeine and Screening Strategy

8-Ethylthiocaffeine belongs to the xanthine family, which includes well-known compounds like caffeine and theophylline. These molecules are known to exert their biological effects primarily through two main mechanisms: antagonism of adenosine receptors and inhibition of phosphodiesterases (PDEs). Therefore, a robust screening cascade for 8-Ethylthiocaffeine should focus on these key targets.

This document outlines a three-tiered approach for characterizing the in vitro pharmacological profile of 8-Ethylthiocaffeine:

• Primary Screening: Assess the compound's effect on adenosine A2A receptor activation using a cAMP-based assay. The A2A receptor is a key target for many xanthine derivatives.

• Secondary Screening: Investigate the compound's ability to inhibit phosphodiesterase activity, with a focus on PDE4, a common target for xanthines.

• Toxicity Profiling: Determine the cytotoxic potential of 8-Ethylthiocaffeine to establish a therapeutic window.

Data Presentation: Comparative Activity of Xanthine Derivatives

To provide a context for the potential activity of 8-Ethylthiocaffeine, the following table summarizes the inhibitory concentrations (IC50) of various xanthine derivatives against adenosine receptors and phosphodiesterases.

Compound	Target	Assay Type	Cell Line/System	IC50 (µM)
Theophylline	Adenosine A1 Receptor	Radioligand Binding	Rat Brain Membranes	20-30[1]
Theophylline	Adenosine A2 Receptor	Adenylate Cyclase Activation	Rat Striatal Membranes	20[1]
Caffeine	Adenosine A1 Receptor	Radioligand Binding	Rat Brain Membranes	90-110[1]
Caffeine	Adenosine A2 Receptor	Adenylate Cyclase Activation	Rat Striatal Membranes	80[1]
Paraxanthine	Adenosine A1 Receptor	Radioligand Binding	Rat Brain Membranes	40-65[1]
Paraxanthine	Adenosine A2 Receptor	Adenylate Cyclase Activation	Rat Striatal Membranes	40[1]
Theobromine	Adenosine A1 Receptor	Radioligand Binding	Rat Brain Membranes	210-280[1]
Theobromine	Adenosine A2 Receptor	Adenylate Cyclase Activation	Rat Striatal Membranes	>1000[1]
Propentofylline	PDE II	Enzyme Activity	Rat Heart Cytosol	20[]
8-chloro Caffeine	Adenosine Receptors	Radioligand Binding	Not Specified	30 (Apparent Ki)[3]

Experimental Protocols

Adenosine A2A Receptor Antagonism Assay (cAMP-Based)

This assay measures the ability of 8-Ethylthiocaffeine to antagonize the activation of the adenosine A2A receptor, a Gs-coupled receptor whose activation leads to an increase in intracellular cyclic AMP (cAMP).[4][5]

Principle: In a cell line stably expressing the human adenosine A2A receptor (e.g., HEK293-A2A), an agonist (e.g., NECA) will stimulate adenylyl cyclase to produce cAMP. An antagonist will block this effect. The intracellular cAMP level is measured using a competitive immunoassay, often employing HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA technology.

Materials:

• HEK293 cell line stably expressing the human adenosine A2A receptor (e.g., HiTSeeker ADORA2A Cell Line)[5]

• Cell culture medium (e.g., MEM with 2% charcoal-stripped serum)[6]

• Adenosine A2A receptor agonist (e.g., NECA)

• 8-Ethylthiocaffeine

• cAMP assay kit (e.g., LANCE cAMP 384 kit, PerkinElmer)[7]

• Phosphodiesterase inhibitor (e.g., IBMX or Rolipram) to prevent cAMP degradation[7][8]

• Poly-D-Lysine coated 96-well or 384-well plates

Protocol:

• Cell Seeding:

  • Culture HEK293-A2A cells to 80-90% confluency.

  • Plate 10,000 cells per well in a Poly-D-Lysine coated plate in 100 µL of assay media.[6]

  • Incubate overnight at 37°C in a 5% CO2 incubator.[6]

• Compound Preparation:

  • Prepare a stock solution of 8-Ethylthiocaffeine in DMSO.

  • Create a serial dilution of 8-Ethylthiocaffeine in assay buffer.

• Assay Procedure:

  • Carefully remove the culture medium from the wells.

  • Wash the cells twice with 200 µL of PBS, being careful not to dislodge the cells.[6]

  • Add the diluted 8-Ethylthiocaffeine solutions to the wells.

  • Pre-incubate the plate at room temperature for 30 minutes.

  • Add the A2A receptor agonist (NECA) at a concentration that gives 80% of the maximal response (EC80).

  • Incubate for 30 minutes at room temperature.[8]

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's instructions for the chosen cAMP assay kit.

• Data Analysis:

  • Plot the cAMP concentration against the log of the 8-Ethylthiocaffeine concentration.

  • Calculate the IC50 value, which is the concentration of 8-Ethylthiocaffeine that inhibits 50% of the agonist-induced cAMP production.

Phosphodiesterase 4 (PDE4) Inhibition Assay (Luciferase Reporter)

This assay determines if 8-Ethylthiocaffeine can inhibit the activity of PDE4, an enzyme that degrades cAMP.

Principle: This assay utilizes a cell line (e.g., HEK293) co-transfected with a PDE4 expression vector and a cAMP response element (CRE) luciferase reporter plasmid.[9] When intracellular cAMP levels are elevated (e.g., by forskolin), CREB is activated and drives the expression of luciferase.[9] PDE4 activity reduces cAMP levels and thus luciferase expression. An inhibitor of PDE4 will restore cAMP levels and increase luciferase activity.[9]

Materials:

• HEK293 cells

• PDE4D expression vector[9]

• CRE-luciferase reporter plasmid[9]

• Transfection reagent (e.g., Lipofectamine 2000)[9]

• Forskolin

• 8-Ethylthiocaffeine

• Luciferase assay system (e.g., TWO-Step Luciferase Assay System, BPS Bioscience)[9]

• 96-well white, clear-bottom tissue culture plates

Protocol:

• Transfection:

  • Seed HEK293 cells in a 96-well plate.

  • Co-transfect the cells with the PDE4D expression vector and the CRE-luciferase reporter plasmid using a suitable transfection reagent.

  • Incubate for 24-48 hours to allow for protein expression.

• Compound Treatment:

  • Prepare a serial dilution of 8-Ethylthiocaffeine in cell culture medium.

  • Remove the transfection medium and add the compound dilutions to the cells.

  • Pre-incubate for 30 minutes.

• Cell Stimulation:

  • Add forskolin to all wells (except for the negative control) to stimulate cAMP production.

  • Incubate for 4-6 hours.

• Luciferase Measurement:

  • Measure the luciferase activity using a luminometer according to the manufacturer's protocol for the luciferase assay system.

• Data Analysis:

  • Plot the luciferase activity against the log of the 8-Ethylthiocaffeine concentration.

  • Calculate the EC50 value, which is the concentration of 8-Ethylthiocaffeine that produces 50% of the maximal luciferase response.

Cytotoxicity Assay (MTT Assay)

This assay assesses the general cytotoxicity of 8-Ethylthiocaffeine by measuring its effect on cell metabolic activity.[10]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of yellow MTT by mitochondrial succinate dehydrogenase in living cells to form an insoluble purple formazan product.[4][10][11] The amount of formazan produced is proportional to the number of viable cells.

Materials:

• A relevant cell line (e.g., the same cell line used for the primary screening assay)

• Cell culture medium

• 8-Ethylthiocaffeine

• MTT solution (5 mg/mL in PBS)[4]

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well tissue culture plates

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment:

  • Prepare a serial dilution of 8-Ethylthiocaffeine in cell culture medium.

  • Remove the old medium and add the compound dilutions to the cells.

  • Incubate for a period relevant to the planned functional assays (e.g., 24-72 hours).

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution to each well (final concentration 0.5 mg/mL).[10]

  • Incubate for 4 hours at 37°C in a CO2 incubator.[10]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[10]

  • Mix thoroughly to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[10]

• Data Analysis:

  • Plot the cell viability (%) against the log of the 8-Ethylthiocaffeine concentration.

  • Calculate the CC50 (cytotoxic concentration 50%), the concentration of the compound that reduces cell viability by 50%.

Visualizations

Signaling Pathway and Experimental Workflows

Caption: Adenosine A2A receptor signaling pathway.

Caption: Experimental workflow for screening 8-Ethylthiocaffeine.

References

• 1. The cyclic AMP signaling pathway: Exploring targets for successful drug discovery (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. innoprot.com [innoprot.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A review for cell-based screening methods in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. resources.revvity.com [resources.revvity.com]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. A reporter gene assay for screening of PDE4 subtype selective inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Cyclic AMP Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of 8-Ethylthiocaffeine: A Detailed Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the laboratory synthesis of 8-Ethylthiocaffeine, a derivative of caffeine. The primary synthetic route involves a nucleophilic aromatic substitution (SNAr) reaction, a fundamental process in organic chemistry. This application note details the necessary precursors, reaction conditions, and characterization of the final product, supported by experimental data and procedural diagrams.

Introduction

Caffeine, a well-known methylxanthine, and its derivatives are subjects of extensive research due to their diverse pharmacological activities. Substitution at the C8 position of the caffeine scaffold has been shown to modulate its biological properties, particularly its affinity for adenosine receptors. 8-Ethylthiocaffeine is one such derivative, where the introduction of an ethylthio group can influence its interaction with biological targets. The synthesis of this compound is typically achieved by reacting an 8-halocaffeine with an ethylthiolating agent.

Synthesis Pathway

The synthesis of 8-Ethylthiocaffeine is accomplished in two main stages:

• Bromination of Caffeine: The initial step involves the electrophilic substitution of caffeine to produce 8-bromocaffeine. This is a common and well-established procedure.

• Nucleophilic Aromatic Substitution: The subsequent reaction of 8-bromocaffeine with an ethylthiol nucleophile yields the desired 8-Ethylthiocaffeine.

The overall reaction scheme is presented below:

Figure 1: General synthesis pathway for 8-Ethylthiocaffeine.

Experimental Protocols

Materials and Methods

The following reagents and solvents are required for the synthesis. All reagents should be of analytical grade and used as received unless otherwise specified.

Reagent/Solvent	Formula	Molecular Weight ( g/mol )
Caffeine	C₈H₁₀N₄O₂	194.19
Bromine	Br₂	159.81
Sodium Acetate	CH₃COONa	82.03
Glacial Acetic Acid	CH₃COOH	60.05
8-Bromocaffeine	C₈H₉BrN₄O₂	273.09
Sodium Ethanethiolate	C₂H₅SNa	84.12
Ethanol	C₂H₅OH	46.07
Dichloromethane	CH₂Cl₂	84.93
Sodium Sulfate	Na₂SO₄	142.04

Protocol 1: Synthesis of 8-Bromocaffeine

8-Bromocaffeine is prepared via the direct bromination of caffeine.[1]

• In a round-bottom flask, dissolve caffeine in glacial acetic acid.

• Add sodium acetate to the solution, which acts as a scavenger for the hydrogen bromide formed during the reaction.[1]

• Slowly add a solution of bromine in glacial acetic acid to the reaction mixture with stirring.

• Heat the reaction mixture at a controlled temperature (e.g., 60-80 °C) for a specified time (typically several hours) until the reaction is complete (monitored by TLC).

• After cooling to room temperature, the reaction mixture is poured into water, and the precipitate of 8-bromocaffeine is collected by filtration.

• The crude product is washed with water and can be recrystallized from a suitable solvent like ethanol to afford pure 8-bromocaffeine as a white solid.[1]

A typical yield for this reaction is approximately 85%.[1]

Protocol 2: Synthesis of 8-Ethylthiocaffeine

This procedure involves the nucleophilic aromatic substitution of 8-bromocaffeine with sodium ethanethiolate.

• Prepare a solution of sodium ethanethiolate in absolute ethanol. This can be generated in situ by reacting ethanethiol with sodium ethoxide or sodium metal in ethanol.

• To a stirred solution of 8-bromocaffeine in ethanol, add the solution of sodium ethanethiolate.

• The reaction mixture is then heated under reflux for several hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure.

• The residue is taken up in a suitable organic solvent (e.g., dichloromethane) and washed with water to remove any inorganic salts.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated to yield the crude 8-Ethylthiocaffeine.

• The crude product can be purified by column chromatography on silica gel or by recrystallization from an appropriate solvent system.

The workflow for the synthesis and purification is illustrated below:

Figure 2: Detailed experimental workflow for the synthesis of 8-Ethylthiocaffeine.

Quantitative Data

Parameter	8-Bromocaffeine	8-Ethylthiocaffeine (Expected)
Molecular Formula	C₈H₉BrN₄O₂	C₁₀H₁₄N₄O₂S
Molecular Weight ( g/mol )	273.09	254.31
Appearance	White solid[1]	Off-white to pale yellow solid
Melting Point (°C)	206[1]	Not reported
Yield (%)	~85[1]	Good to excellent
¹H NMR (CDCl₃, δ ppm)	3.42 (s, 3H, N-CH₃), 3.59 (s, 3H, N-CH₃), 4.01 (s, 3H, N-CH₃)	~1.4 (t, 3H, -CH₃), ~3.2 (q, 2H, -S-CH₂-), ~3.4 (s, 3H, N-CH₃), ~3.6 (s, 3H, N-CH₃), ~4.0 (s, 3H, N-CH₃)
¹³C NMR (CDCl₃, δ ppm)	Not reported	Not reported
Mass Spec (m/z)	272/274 [M]+	254 [M]+

Biological Activity and Signaling Pathway

8-substituted caffeine derivatives are known to act as antagonists of adenosine receptors, particularly the A₁ and A₂A subtypes.[2][3] Adenosine is a ubiquitous signaling molecule that, upon binding to its G protein-coupled receptors, modulates various physiological processes. Antagonism of these receptors by compounds like 8-Ethylthiocaffeine can reverse the effects of adenosine.

The antagonism of the A₁ adenosine receptor, which is coupled to inhibitory G proteins (Gᵢ/G₀), leads to the stimulation of adenylyl cyclase activity, resulting in an increase in intracellular cyclic AMP (cAMP) levels.[4] This, in turn, can activate Protein Kinase A (PKA) and influence downstream signaling cascades.

Figure 3: Simplified signaling pathway of 8-Ethylthiocaffeine as an A₁ adenosine receptor antagonist.

Conclusion

The synthesis of 8-Ethylthiocaffeine from caffeine is a straightforward two-step process involving bromination followed by a nucleophilic aromatic substitution. This application note provides the fundamental protocols and expected outcomes for this synthesis. The resulting compound is a valuable tool for research in medicinal chemistry and pharmacology, particularly for studies involving the modulation of adenosine receptors. Further optimization of reaction conditions and detailed characterization of the final product are recommended for specific research applications.

References

• 1. 8-Alkylmercaptocaffeine derivatives: antioxidant, molecular docking, and in-vitro cytotoxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selected C8 two-chain linkers enhance the adenosine A1/A2A receptor affinity and selectivity of caffeine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. On the high affinity of 8-cyclohexylcaffeine for the presynaptic inhibitory adenosine receptor present in rat motor nerve terminals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Adenosine A1 receptor - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Preparation of 8-Ethylthiocaffeine Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of stock solutions of 8-Ethylthiocaffeine, a derivative of caffeine. The protocols and data presented herein are intended to ensure accurate and reproducible experimental results.

Chemical and Physical Properties

Property	8-((2-aminoethyl)thio)caffeine hydrochloride[1]	8-((2-(dimethylamino)ethyl)thio)caffeine hydrochloride[2]
Molecular Formula	C10H16ClN5O2S	C12H20ClN5O2S
Molar Mass	305.784 g/mol	333.84 g/mol
Boiling Point	508.8°C	Not Available
Flash Point	261.5°C	Not Available
Topological Polar Surface Area	113.14 Ų	88.2 Ų

Note: These properties are for related compounds and should be used as an estimation for 8-Ethylthiocaffeine.

Safety Precautions

Before handling 8-Ethylthiocaffeine, it is crucial to review the Safety Data Sheet (SDS) for caffeine and other related sulfur-containing compounds.[3][4][5][6][7]

General Handling Guidelines:

• Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[4][5][6][7]

• Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.[4][6]

• Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[3][5][6]

• Do not eat, drink, or smoke while handling the chemical.[3][4][6]

• Keep the compound away from heat, sparks, and open flames.[4][5][6][7]

• Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.[4][5][7]

Emergency Procedures:

• If swallowed: Rinse mouth and call a poison center or doctor.[3][6]

• If inhaled: Move the person to fresh air.[4][6]

• In case of fire: Use carbon dioxide, dry chemical, or foam to extinguish.[6]

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of 8-Ethylthiocaffeine. The molecular weight of a related compound, 8-((2-aminoethyl)thio)caffeine (C10H15N5O2S), which is 269.33 g/mol , will be used for calculation purposes. It is imperative to use the actual molecular weight of your specific 8-Ethylthiocaffeine compound.

Materials:

• 8-Ethylthiocaffeine powder

• Dimethyl sulfoxide (DMSO)

• Analytical balance

• Spatula

• Weighing paper or boat

• Microcentrifuge tubes or vials

• Pipettes and sterile filter tips

• Vortex mixer

• Water bath or sonicator (optional)

Procedure:

• Calculate the required mass:

  • To prepare 1 mL of a 10 mM stock solution, you will need:

    • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • Mass (mg) = 10 mmol/L x 0.001 L x 269.33 g/mol x 1000 mg/g = 2.6933 mg

  • It is advisable to prepare a larger volume (e.g., 10 mL) to minimize weighing errors. For 10 mL, you would need 26.933 mg.

• Weigh the compound:

  • Tare the analytical balance with a weighing boat.

  • Carefully weigh the calculated amount of 8-Ethylthiocaffeine powder.

• Dissolve the compound:

  • Transfer the weighed powder to an appropriate sterile tube or vial.

  • Add the desired volume of DMSO (e.g., 10 mL for a 10 mL stock).

  • Close the container tightly.

• Ensure complete dissolution:

  • Vortex the solution vigorously for 1-2 minutes.

  • If the compound does not fully dissolve, gentle warming in a water bath (not exceeding 37°C) or sonication can be applied. Visually inspect the solution to ensure no solid particles remain.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term storage.

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing the stock solution and a hypothetical signaling pathway where an 8-Ethylthiocaffeine analog might be involved.

Caption: Workflow for the preparation of 8-Ethylthiocaffeine stock solution.

Caption: Hypothetical signaling pathway involving an adenosine receptor antagonist.

References

• 1. chembk.com [chembk.com]
• 2. Caffeine, 8-((2-(dimethylamino)ethyl)thio)-, hydrochloride | C12H20ClN5O2S | CID 32713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]

Practical Applications of 8-Ethylthiocaffeine in Metabolic Research: Application Notes and Protocols

Disclaimer: Direct experimental data on "8-Ethylthiocaffeine" in metabolic research is limited in publicly available literature. The following application notes and protocols are based on the well-established pharmacology of xanthine derivatives, particularly 8-substituted analogs, which are known modulators of adenosine receptors. This document serves as a guide for researchers to explore the potential of 8-Ethylthiocaffeine and similar compounds in metabolic studies.

Introduction

Xanthine derivatives, a class of purine alkaloids that includes caffeine, have long been a subject of interest in biomedical research due to their diverse physiological effects.[1][2][3] Modifications at the 8-position of the xanthine core have led to the development of numerous analogs with altered potency and selectivity for various biological targets.[4][5][6] 8-Ethylthiocaffeine belongs to this class of 8-substituted xanthines, which are primarily recognized for their activity as adenosine receptor antagonists.[4][5] Adenosine is a crucial signaling molecule involved in the regulation of numerous physiological processes, including energy metabolism. By antagonizing adenosine receptors, compounds like 8-Ethylthiocaffeine have the potential to modulate key metabolic pathways, such as lipolysis and glucose homeostasis.

These notes provide a framework for investigating the practical applications of 8-Ethylthiocaffeine in metabolic research, from in vitro characterization to cell-based functional assays.

Mechanism of Action: Adenosine Receptor Antagonism

The primary mechanism of action for caffeine and its 8-substituted derivatives is the competitive antagonism of adenosine receptors, particularly the A1 and A2A subtypes.[4][7] Adenosine, by binding to these G-protein coupled receptors, typically exerts an inhibitory effect on cellular metabolism. For instance, in adipocytes, adenosine binding to A1 receptors inhibits adenylyl cyclase, leading to decreased intracellular cyclic AMP (cAMP) levels and subsequent suppression of lipolysis.

An adenosine receptor antagonist like 8-Ethylthiocaffeine would block the binding of endogenous adenosine, thereby disinhibiting adenylyl cyclase. This leads to an increase in cAMP levels, activation of Protein Kinase A (PKA), and ultimately, the stimulation of metabolic processes such as the breakdown of triglycerides into free fatty acids and glycerol.

Application Notes for Metabolic Research

Investigation of Lipolysis in Adipocytes

• Objective: To determine the effect of 8-Ethylthiocaffeine on fat breakdown in white and brown adipocytes.

• Rationale: By blocking the anti-lipolytic effects of adenosine at the A1 receptor, 8-Ethylthiocaffeine is hypothesized to promote lipolysis. This can be investigated by measuring the release of glycerol and free fatty acids from cultured adipocytes.

• Potential Impact: Compounds that enhance lipolysis could be explored as potential therapeutic agents for obesity and related metabolic disorders.

Assessment of Glucose Uptake and Insulin Sensitivity

• Objective: To evaluate the influence of 8-Ethylthiocaffeine on glucose transport in muscle cells and adipocytes.

• Rationale: Adenosine receptors are known to modulate insulin signaling pathways. By antagonizing these receptors, 8-Ethylthiocaffeine may influence glucose uptake and insulin sensitivity. This can be assessed using radiolabeled glucose uptake assays in relevant cell lines.

• Potential Impact: Understanding the role of 8-Ethylthiocaffeine in glucose metabolism could provide insights into its potential for managing conditions characterized by insulin resistance, such as type 2 diabetes.

Elucidation of Effects on Hepatic Glucose Production

• Objective: To examine the impact of 8-Ethylthiocaffeine on gluconeogenesis in hepatocytes.

• Rationale: Adenosine signaling in the liver is involved in the regulation of glucose production. Investigating the effect of 8-Ethylthiocaffeine on hepatic gluconeogenesis can clarify its role in systemic glucose homeostasis.

• Potential Impact: Modulating hepatic glucose output is a key strategy in the management of hyperglycemia.

Quantitative Data on Related 8-Substituted Xanthines

Compound	Adenosine A1 Receptor Ki (nM)	Adenosine A2A Receptor Ki (nM)	Selectivity (A1 vs. A2A)
8-Cyclopentyl-1,3-dipropylxanthine (DPCPX)	~0.5 - 2	~500 - 1500	High A1 Selectivity
8-Phenyltheophylline	~10 - 50	~100 - 500	Non-selective to moderate A1
8-(p-Sulfophenyl)theophylline	~1000 - 5000	~5000 - 10000	Low affinity, non-selective
8-Styrylcaffeine derivatives	Variable	Variable (some show A2A selectivity)	Variable

Data are compiled from various sources for illustrative purposes and may vary between experimental conditions.

Experimental Protocols

Protocol 1: In Vitro Adenosine Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of 8-Ethylthiocaffeine for adenosine A1 and A2A receptors.

Materials:

• Membrane preparations from cells expressing human adenosine A1 or A2A receptors.

• Radioligands: [³H]DPCPX (for A1) or [³H]ZM241385 (for A2A).

• Non-specific binding control: Theophylline or other suitable non-labeled antagonist.

• 8-Ethylthiocaffeine stock solution (in DMSO).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Scintillation vials and scintillation fluid.

• Glass fiber filters and filtration apparatus.

Methodology:

• Prepare serial dilutions of 8-Ethylthiocaffeine in the binding buffer.

• In a 96-well plate, add the cell membrane preparation, the radioligand at a concentration near its Kd, and varying concentrations of 8-Ethylthiocaffeine or the non-specific binding control.

• Incubate the plate at room temperature for a specified time (e.g., 60-120 minutes) to reach equilibrium.

• Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and quantify the bound radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of 8-Ethylthiocaffeine.

• Determine the IC50 value (concentration of 8-Ethylthiocaffeine that inhibits 50% of specific radioligand binding) by non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: In Vitro Lipolysis Assay in Differentiated 3T3-L1 Adipocytes

Objective: To measure the effect of 8-Ethylthiocaffeine on glycerol release from adipocytes.

Materials:

• Differentiated 3T3-L1 adipocytes.

• Krebs-Ringer bicarbonate buffer (KRBB) supplemented with BSA.

• 8-Ethylthiocaffeine stock solution.

• Isoproterenol (positive control, β-adrenergic agonist).

• Adenosine deaminase (ADA) to degrade endogenous adenosine.

• Glycerol assay kit.

Methodology:

• Plate differentiated 3T3-L1 adipocytes in 24-well plates.

• Wash the cells with KRBB.

• Pre-incubate the cells with KRBB containing ADA for 30 minutes at 37°C.

• Replace the buffer with fresh KRBB containing various concentrations of 8-Ethylthiocaffeine, a vehicle control, and a positive control (isoproterenol).

• Incubate for 1-2 hours at 37°C.

• Collect the supernatant (assay medium) from each well.

• Measure the glycerol concentration in the supernatant using a commercial glycerol assay kit according to the manufacturer's instructions.

• Normalize the glycerol release to the total protein content of the cells in each well.

• Analyze the dose-response effect of 8-Ethylthiocaffeine on lipolysis.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Caffeine analogs: biomedical impact. | BioGRID [thebiogrid.org]
• 4. 8-Substituted xanthines as antagonists at A1- and A2-adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 8-SUBSTITUTED XANTHINES AS ANTAGONISTS AT A1- AND A2-ADENOSINE RECEPTORS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure–Activity Relationships of 8-Styrylxanthines as A2-Selective Adenosine Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evidence That a Novel 8-Phenyl–Substituted Xanthine Derivative is a Cardioselective Adenosine Receptor Antagonist In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 8-Ethylthiocaffeine Solubility Issues

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges associated with the solubility of 8-Ethylthiocaffeine in experimental buffers.

Frequently Asked Questions (FAQs)

Q1: What is 8-Ethylthiocaffeine and what are its general solubility characteristics?

8-Ethylthiocaffeine is a synthetic derivative of caffeine, belonging to the xanthine chemical class. Similar to other xanthine derivatives, it is anticipated to have limited solubility in aqueous solutions. The solubility is significantly influenced by the pH, temperature, and ionic strength of the buffer system. Based on its chemical structure, which includes a basic nitrogen atom, 8-Ethylthiocaffeine is predicted to be a weakly basic compound.

Q2: I am observing a precipitate after adding 8-Ethylthiocaffeine to my buffer. What are the common causes?

Precipitation is a frequent issue when working with sparingly soluble compounds. The primary reasons for this include:

• Exceeding Solubility Limit: The concentration of 8-Ethylthiocaffeine in the buffer may be higher than its solubility threshold.

• Suboptimal pH: The pH of the buffer may not be conducive to dissolving a weakly basic compound.

• Incomplete Dissolution of Stock Solution: The initial high-concentration stock solution may not have been fully dissolved.

• Salting Out: High concentrations of salts in the buffer can decrease the solubility of organic compounds.

Q3: What is the recommended procedure for preparing a stock solution of 8-Ethylthiocaffeine?

To ensure complete dissolution, it is advisable to first prepare a concentrated stock solution in an organic solvent. Dimethyl sulfoxide (DMSO) or ethanol are commonly used for this purpose. This stock solution can then be serially diluted into the desired aqueous buffer. It is crucial to maintain the final concentration of the organic solvent in the experimental medium at a low level (typically below 0.1%) to prevent any potential off-target effects.

Q4: How does the pH of the buffer impact the solubility of 8-Ethylthiocaffeine?

As a weakly basic compound, 8-Ethylthiocaffeine is expected to exhibit higher solubility in acidic environments (lower pH). In an acidic solution, the basic nitrogen atom can become protonated, forming a more polar and thus more water-soluble salt. Conversely, in neutral or alkaline buffers, the compound will exist predominantly in its less soluble, non-ionized form.

Q5: My 8-Ethylthiocaffeine is not dissolving in a neutral buffer (e.g., PBS pH 7.4). What troubleshooting steps can I take?

If you are facing solubility challenges in a neutral buffer, the following strategies can be employed:

• pH Adjustment: Consider using a buffer with a lower pH, for instance, in the range of 5.0 to 6.5.

• Co-solvents: The addition of a small percentage of a water-miscible organic co-solvent, such as ethanol or propylene glycol, can enhance solubility.

• Sonication: Applying gentle sonication can aid in the dispersion and dissolution of the compound.

• Warming: Carefully warming the solution, for example, to 37°C, can increase the rate of dissolution. It is important to be mindful of the thermal stability of 8-Ethylthiocaffeine.

• Formulation with Excipients: For in vivo applications, formulating the compound with solubility-enhancing agents like cyclodextrins may be required.

Data Presentation: Illustrative Solubility Data

The tables below present illustrative quantitative data to demonstrate the potential impact of buffer composition and pH on the solubility of 8-Ethylthiocaffeine. Please note that this data is based on the expected physicochemical properties of a weakly basic xanthine derivative and should be used as a general guide. Actual experimental values may differ.

Table 1: Illustrative Solubility of 8-Ethylthiocaffeine in Various Buffers at Room Temperature

Buffer (pH)	Estimated Solubility (µg/mL)
Phosphate Buffered Saline (PBS) (7.4)	45
TRIS Buffer (8.0)	25
Citrate Buffer (6.0)	220
Acetate Buffer (5.0)	550

Table 2: Illustrative Effect of pH on the Solubility of 8-Ethylthiocaffeine in a Universal Buffer System

pH	Estimated Solubility (µg/mL)
4.0	1100
5.0	550
6.0	220
7.0	80
8.0	25

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 8-Ethylthiocaffeine in DMSO

• Materials: 8-Ethylthiocaffeine powder, Dimethyl sulfoxide (DMSO, anhydrous), sterile microcentrifuge tubes, analytical balance.

• Procedure: a. Determine the molecular weight of 8-Ethylthiocaffeine from the supplier's information. b. Weigh the appropriate amount of 8-Ethylthiocaffeine to prepare the desired volume of a 10 mM solution. c. Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the compound. d. Vortex the mixture thoroughly until the solid is completely dissolved. Gentle warming (e.g., to 37°C) or brief sonication can be used to facilitate dissolution. e. Aliquot the stock solution into smaller volumes and store at -20°C to minimize freeze-thaw cycles.

Protocol 2: Determination of the Approximate Solubility of 8-Ethylthiocaffeine in a Target Buffer

• Materials: 8-Ethylthiocaffeine, the experimental buffer, a series of sterile microcentrifuge tubes, a temperature-controlled shaker or rotator, a microcentrifuge, and a suitable analytical method for quantification (e.g., HPLC-UV).

• Procedure: a. Add an excess amount of 8-Ethylthiocaffeine to a predetermined volume of the buffer in a microcentrifuge tube. b. Incubate the suspension at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (e.g., 24 hours) with continuous agitation to ensure equilibrium is reached. c. Following incubation, centrifuge the suspension at a high speed to pellet the undissolved solid. d. Carefully collect the supernatant, ensuring no particulate matter is transferred. e. Analyze the concentration of the dissolved 8-Ethylthiocaffeine in the supernatant using a validated analytical technique.

Mandatory Visualizations

Diagram 1: Troubleshooting Workflow for Solubility Issues

Caption: A stepwise guide to troubleshooting solubility problems with 8-Ethylthiocaffeine.

Diagram 2: Postulated Signaling Pathways of 8-Ethylthiocaffeine

Caption: Postulated mechanisms of action for 8-Ethylthiocaffeine via two major signaling pathways.

Technical Support Center: Optimization of 8-Ethylthiocaffeine Dosage

Disclaimer: There is currently a lack of specific pharmacological data in the public domain for 8-Ethylthiocaffeine. The following guidance is based on the known properties of structurally similar xanthine derivatives, such as caffeine and theophylline, which are known to function as adenosine receptor antagonists and phosphodiesterase inhibitors. Researchers should adapt these protocols and troubleshooting guides based on their own empirical findings for 8-Ethylthiocaffeine.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for xanthine derivatives like 8-Ethylthiocaffeine?

A1: Xanthine derivatives typically exhibit a dual mechanism of action. They act as competitive antagonists at adenosine A1 and A2A receptors, and as inhibitors of phosphodiesterase (PDE) enzymes.[1][2] Adenosine receptor antagonism leads to increased neuronal excitability, while PDE inhibition results in higher intracellular concentrations of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), affecting various downstream signaling pathways.[3][4]

Q2: How do I determine a starting dose for my in vivo experiments with 8-Ethylthiocaffeine?

A2: For novel compounds like 8-Ethylthiocaffeine, it is crucial to perform a dose-ranging study to determine the maximum tolerated dose (MTD). Start with a low dose, guided by the effective doses of similar compounds like caffeine (typically 1-10 mg/kg in rodents), and escalate the dose in different animal cohorts.[5] Monitor for any signs of toxicity.

Q3: What are the expected physiological effects of 8-Ethylthiocaffeine?

A3: Based on its presumed mechanism as a caffeine analog, 8-Ethylthiocaffeine is expected to have stimulant effects on the central nervous system.[2][6] This can manifest as increased locomotor activity, alertness, and potentially anxiogenic effects at higher doses. It may also influence cardiovascular and respiratory functions.

Q4: How can I assess the efficacy of 8-Ethylthiocaffeine in my experimental model?

A4: The choice of efficacy assay depends on the therapeutic area of interest. For neurological applications, behavioral models such as open-field tests, rotarod tests for motor coordination, or Morris water maze for cognition can be employed.[2] For other applications, specific biomarkers or functional assays relevant to the disease model should be used.

Q5: What are the common solvents for dissolving xanthine derivatives for in vitro and in vivo studies?

A5: Xanthine derivatives often have limited aqueous solubility. For in vitro studies, Dimethyl Sulfoxide (DMSO) is a common solvent. For in vivo studies, a solution in saline with a co-solvent like Tween 80 or Cremophor EL, or a suspension in a vehicle like 0.5% carboxymethylcellulose, is often used. It is critical to establish that the vehicle itself does not produce any significant effects in control animals.

Troubleshooting Guides

In Vitro Experimentation

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no compound activity in cell-based assays	- Compound precipitation in media.- Inappropriate assay endpoint.- Low cell permeability.- Incorrect concentration range.	- Check for precipitate after adding the compound to the media. If present, consider using a lower concentration or a different solvent/vehicle.- Ensure the assay measures a relevant downstream effect of adenosine receptor antagonism or PDE inhibition (e.g., cAMP levels, reporter gene activation).[7]- Assess cell permeability using methods like the parallel artificial membrane permeability assay (PAMPA).- Perform a wide dose-response curve to identify the active concentration range.
High variability between replicate wells	- Inconsistent cell seeding.- Edge effects in the microplate.- Compound instability in the assay medium.	- Ensure a homogenous cell suspension and use a multichannel pipette for seeding.- Avoid using the outer wells of the microplate, or fill them with a buffer to maintain humidity.- Assess compound stability over the time course of the experiment.
Unexpected cytotoxicity	- Off-target effects.- Solvent toxicity.- High compound concentration.	- Perform counter-screens to identify potential off-target activities.- Ensure the final solvent concentration is below the toxic threshold for your cell line (typically <0.5% for DMSO).- Re-evaluate the dose-response curve to determine the cytotoxic concentration range.

In Vivo Experimentation

Problem	Possible Cause(s)	Suggested Solution(s)
High mortality or severe adverse effects in animals	- Dose is above the MTD.- Acute toxicity of the compound.- Improper route of administration.	- Conduct a thorough MTD study to establish a safe dose range.- Monitor animals closely for clinical signs of toxicity.- Ensure the chosen route of administration is appropriate and performed correctly.
Lack of efficacy	- Insufficient dose or exposure.- Rapid metabolism and clearance.- Poor bioavailability.	- Increase the dose, ensuring it remains below the MTD.- Conduct a pharmacokinetic (PK) study to determine the compound's half-life and exposure levels.[8]- Consider alternative routes of administration or formulation strategies to improve bioavailability.
High variability in animal responses	- Genetic variability within the animal strain.- Inconsistent dosing or sample collection.- Environmental stressors affecting the animals.	- Use a sufficient number of animals per group to achieve statistical power.- Standardize all experimental procedures, including dosing times and techniques.- Maintain a controlled and stable environment for the animals.

Experimental Protocols

In Vitro Adenosine Receptor Binding Assay

This protocol is a general guideline for a competitive radioligand binding assay to determine the affinity of 8-Ethylthiocaffeine for adenosine A1 and A2A receptors.

• Membrane Preparation: Prepare cell membranes from a cell line recombinantly expressing the human adenosine A1 or A2A receptor.

• Assay Buffer: Use a buffer appropriate for the receptor subtype (e.g., 50 mM Tris-HCl, pH 7.4).

• Radioligand: Use a subtype-selective radiolabeled antagonist, such as [³H]DPCPX for A1 receptors or [³H]ZM241385 for A2A receptors.[5]

• Incubation: In a 96-well plate, combine the cell membranes, radioligand, and varying concentrations of 8-Ethylthiocaffeine.

• Equilibration: Incubate the plate at room temperature for 1-2 hours to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value of 8-Ethylthiocaffeine by fitting the data to a sigmoidal dose-response curve.

In Vitro Phosphodiesterase (PDE) Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of 8-Ethylthiocaffeine against PDE enzymes.

• Enzyme and Substrate: Use a purified recombinant PDE enzyme and its corresponding fluorescently labeled substrate (e.g., cAMP or cGMP).[9]

• Assay Buffer: Use a buffer that supports optimal enzyme activity.

• Reaction Setup: In a 96-well plate, add the PDE enzyme, assay buffer, and varying concentrations of 8-Ethylthiocaffeine.

• Initiation: Start the reaction by adding the fluorescently labeled substrate.

• Incubation: Incubate the plate at 37°C for a predetermined time, ensuring the reaction remains in the linear range.

• Termination: Stop the reaction by adding a stop solution.

• Detection: Measure the fluorescence signal using a microplate reader. The signal will be proportional to the amount of substrate hydrolyzed.

• Data Analysis: Calculate the percentage of PDE inhibition for each concentration of 8-Ethylthiocaffeine and determine the IC50 value.

Visualizations

Caption: Signaling pathways affected by 8-Ethylthiocaffeine.

Caption: General experimental workflow for dosage optimization.

References

• 1. Adenosine A1 and A2A Receptors in the Brain: Current Research and Their Role in Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Caffeine and theophylline analogues: correlation of behavioral effects with activity as adenosine receptor antagonists and as phosphodiesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Signaling pathways involving adenosine A2A and A2B receptors in wound healing and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Caffeine analogs: biomedical impact - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Magic™ In Vitro Cell based Adenosine Receptor Functional Assay Service - Creative Biolabs [creative-biolabs.com]
• 8. researchgate.net [researchgate.net]
• 9. bpsbioscience.com [bpsbioscience.com]

Technical Support Center: 8-Ethylthiocaffeine Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of 8-Ethylthiocaffeine.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis and purification of 8-Ethylthiocaffeine?

A1: Common impurities can originate from starting materials, side reactions, or degradation of the final product. Potential impurities include:

• Unreacted Starting Materials: Such as 8-bromocaffeine and ethyl mercaptan.

• Oxidation Products: The ethylthio- group is susceptible to oxidation, which can lead to the formation of the corresponding sulfoxide and sulfone.

• Byproducts from Synthesis: Depending on the synthetic route, byproducts such as over-alkylated or hydrolyzed compounds may be present.

• Residual Solvents: Solvents used in the synthesis and purification process may be retained in the final product.

• Metal Impurities: Trace metals from catalysts or reaction vessels can be present and may affect the stability of the thioether linkage.

Q2: What are the general solubility characteristics of 8-Ethylthiocaffeine?

Q3: How stable is 8-Ethylthiocaffeine under typical purification conditions?

A3: The ethylthio- group in 8-Ethylthiocaffeine is a potential site for oxidation. Therefore, exposure to strong oxidizing agents, prolonged exposure to air, and high temperatures should be minimized during purification. The stability of the compound across a range of pH values should also be considered, as acidic or basic conditions could potentially lead to hydrolysis or other degradation pathways. It is recommended to work with degassed solvents and under an inert atmosphere (e.g., nitrogen or argon) when possible, especially during prolonged heating steps.

Troubleshooting Guides

Recrystallization

Problem: Oiling out or formation of an amorphous solid instead of crystals.

Possible Cause	Troubleshooting Step
Solution is too supersaturated.	Add a small amount of the hot solvent back to the flask to dissolve the oil, then allow it to cool more slowly.
Cooling rate is too fast.	Insulate the crystallization vessel to slow down the cooling process.
Inappropriate solvent system.	Try a different solvent or a mixture of solvents. A common technique is to dissolve the compound in a good solvent and then slowly add a poor solvent until turbidity is observed, followed by gentle heating until the solution is clear again and then slow cooling.
Presence of impurities.	Attempt a preliminary purification step, such as a quick filtration through a small plug of silica gel, before recrystallization.

Problem: Poor recovery of the purified compound.

Possible Cause	Troubleshooting Step
Compound is too soluble in the chosen solvent.	Choose a solvent in which the compound has high solubility at elevated temperatures but low solubility at room temperature or below.
Insufficient cooling.	Cool the crystallization mixture in an ice bath or refrigerator to maximize crystal precipitation.
Not enough time for crystallization.	Allow the solution to stand for a longer period to ensure complete crystallization.
Using too much solvent.	Use the minimum amount of hot solvent required to fully dissolve the compound.

Column Chromatography

Problem: Poor separation of 8-Ethylthiocaffeine from impurities.

Possible Cause	Troubleshooting Step
Incorrect mobile phase polarity.	Optimize the eluent system by TLC. Aim for an Rf value of 0.2-0.3 for 8-Ethylthiocaffeine.
Column overloading.	Use a larger column or reduce the amount of sample loaded.
Co-elution of impurities.	Try a different stationary phase (e.g., alumina, reversed-phase silica) or a different solvent system.
Compound streaking/tailing.	Add a small amount of a modifier to the mobile phase. For example, a small percentage of acetic acid for acidic compounds or triethylamine for basic compounds can improve peak shape. Given the xanthine core, which can have basic nitrogens, a small amount of a basic modifier might be beneficial.

Problem: Degradation of 8-Ethylthiocaffeine on the column.

Possible Cause	Troubleshooting Step
Acidity of the silica gel.	Deactivate the silica gel by pre-treating it with a solution of the mobile phase containing a small amount of a basic modifier like triethylamine.
Oxidation on the column.	Use degassed solvents and consider adding an antioxidant to the mobile phase if compatible.

High-Performance Liquid Chromatography (HPLC)

Problem: Peak tailing for 8-Ethylthiocaffeine.

Possible Cause	Troubleshooting Step
Secondary interactions with the stationary phase.	Use a column with end-capping or a base-deactivated stationary phase.
Mobile phase pH is close to the pKa of 8-Ethylthiocaffeine.	Adjust the mobile phase pH to be at least 2 units away from the pKa of the compound.
Column overload.	Reduce the injection volume or the concentration of the sample.
Presence of metal impurities in the sample or system chelating with the sulfur atom.	Add a small amount of a chelating agent like EDTA to the mobile phase.

Problem: Irreproducible retention times.

Possible Cause	Troubleshooting Step
Inconsistent mobile phase preparation.	Prepare fresh mobile phase daily and ensure accurate mixing of components.
Column temperature fluctuations.	Use a column oven to maintain a constant temperature.
Column degradation.	Use a guard column to protect the analytical column and replace the column if performance deteriorates significantly.

Data Presentation

Table 1: General Solubility of Xanthine Derivatives (Qualitative)

Solvent	Solubility	Notes
Water	Sparingly soluble to slightly soluble	Solubility can be pH-dependent.
Methanol	Slightly soluble to soluble	Often used in mixed solvent systems for chromatography.
Ethanol	Slightly soluble	Similar to methanol.
Acetonitrile	Slightly soluble	Common mobile phase component in reversed-phase HPLC.
Dichloromethane	Soluble	Good solvent for extraction and normal-phase chromatography.
Ethyl Acetate	Slightly soluble to soluble	Can be used for extraction and chromatography.

Note: This table provides a general guideline based on related compounds. Specific solubility of 8-Ethylthiocaffeine should be determined experimentally.

Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Solvent Selection: In a small test tube, add a small amount of crude 8-Ethylthiocaffeine. Add a potential recrystallization solvent dropwise at room temperature. If the compound dissolves readily, it is likely too soluble. If it is insoluble, heat the test tube gently. A good solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: In a larger flask, add the crude 8-Ethylthiocaffeine and the chosen solvent. Heat the mixture with stirring until the compound is completely dissolved. Add the minimum amount of hot solvent necessary.

• Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities (and charcoal if used).

• Crystallization: Allow the filtrate to cool slowly to room temperature. For maximum yield, the flask can then be placed in an ice bath.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Protocol 2: General Column Chromatography Procedure

• Stationary Phase and Eluent Selection: Using thin-layer chromatography (TLC), determine a suitable solvent system that gives a good separation of 8-Ethylthiocaffeine from its impurities, with an Rf value for the desired compound between 0.2 and 0.4.

• Column Packing: Pack a glass column with the chosen stationary phase (e.g., silica gel) as a slurry in the initial mobile phase.

• Sample Loading: Dissolve the crude 8-Ethylthiocaffeine in a minimum amount of the mobile phase or a strong solvent that is then evaporated onto a small amount of silica gel ("dry loading"). Apply the sample to the top of the column.

• Elution: Begin eluting the column with the mobile phase, collecting fractions. The polarity of the mobile phase can be gradually increased (gradient elution) if necessary to elute more polar compounds.

• Fraction Analysis: Analyze the collected fractions by TLC or HPLC to identify those containing the pure 8-Ethylthiocaffeine.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: General HPLC Purification Method Development

• Column Selection: A C18 reversed-phase column is a good starting point for the purification of xanthine derivatives.

• Mobile Phase Selection: A typical mobile phase would be a mixture of water (often with a modifier like 0.1% formic acid or trifluoroacetic acid to improve peak shape) and an organic solvent such as acetonitrile or methanol.

• Initial Gradient: Start with a broad gradient (e.g., 5% to 95% organic solvent over 20-30 minutes) to determine the approximate elution time of 8-Ethylthiocaffeine.

• Method Optimization: Based on the initial run, optimize the gradient to achieve better separation of the target compound from its impurities. This may involve adjusting the gradient slope, the initial and final mobile phase compositions, and the run time.

• Scale-up: Once an analytical method is developed, it can be scaled up to a preparative HPLC system for purification of larger quantities.

Visualizations

Caption: General workflow for the purification and analysis of 8-Ethylthiocaffeine.

Caption: Decision tree for selecting a suitable purification method.

How to prevent degradation of 8-Ethylthiocaffeine in solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to prevent the degradation of 8-Ethylthiocaffeine in solution. The information is presented in a question-and-answer format to directly address common issues encountered during experiments.

Troubleshooting Guides

Issue: My 8-Ethylthiocaffeine solution is showing signs of degradation (e.g., discoloration, precipitation, loss of activity).

• Question: What are the likely causes of degradation for 8-Ethylthiocaffeine in my solution? Answer: Based on its chemical structure, which includes a xanthine core and a thioether group, 8-Ethylthiocaffeine is susceptible to degradation through several pathways:

  • Oxidation: The thioether linkage (-S-) is prone to oxidation, which can convert it to a sulfoxide and then a sulfone. This is a common degradation pathway for molecules containing thioether groups.

  • Hydrolysis: While the xanthine core is generally stable, extreme pH conditions (highly acidic or alkaline) can potentially lead to hydrolytic degradation of the molecule.

  • Photodegradation: Exposure to light, particularly UV light, can provide the energy to initiate degradation reactions. Many organic molecules are light-sensitive.[1]

• Question: How can I identify the degradation products in my solution? Answer: High-Performance Liquid Chromatography (HPLC) coupled with a UV detector or a mass spectrometer (LC-MS) is the most common and effective method to separate and identify degradation products.[2][3] By comparing the chromatograms of a fresh solution with an aged or stressed solution, you can identify new peaks that correspond to degradation products.

Frequently Asked Questions (FAQs)

Storage and Handling

• Question: What are the recommended storage conditions for 8-Ethylthiocaffeine solutions? Answer: To minimize degradation, 8-Ethylthiocaffeine solutions should be stored under the following conditions:

  • Temperature: Store at low temperatures, such as in a refrigerator (2-8 °C) or freezer (-20 °C).[1]

  • Light: Protect from light by using amber vials or by wrapping the container in aluminum foil.[1]

  • Atmosphere: For long-term storage, consider purging the solution with an inert gas like nitrogen or argon to remove oxygen and prevent oxidation.

• Question: What is the optimal pH range to maintain the stability of 8-Ethylthiocaffeine in solution? Answer: While specific data for 8-Ethylthiocaffeine is not readily available, many pharmaceutical compounds exhibit maximum stability at a neutral or near-neutral pH (around pH 5-7).[4][5] It is advisable to buffer your solution within this range. Extreme pH values should be avoided as they can catalyze hydrolysis.[4][6]

Solvent Selection and Preparation

• Question: Which solvents are recommended for dissolving 8-Ethylthiocaffeine? Answer: The choice of solvent will depend on the experimental requirements. However, for stability, it is crucial to use high-purity, degassed solvents. Common solvents for similar compounds include water, ethanol, and buffer solutions. If using organic solvents, ensure they are free of peroxides, which can accelerate oxidation.

• Question: Should I use any stabilizers in my 8-Ethylthiocaffeine solution? Answer: The use of stabilizers can be beneficial, especially for long-term storage or if the solution is exposed to harsh conditions. Consider the following:

  • Antioxidants: To prevent oxidation of the thioether group, you can add antioxidants such as butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or ascorbic acid.

  • Chelating Agents: Trace metal ions can catalyze degradation reactions. Adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester these ions.

Data Summary

Table 1: General Factors Influencing the Stability of Thioether-Containing Compounds in Solution

Parameter	Condition to Avoid	Recommended Condition	Rationale
Temperature	High temperatures	Refrigeration (2-8 °C) or Freezing (-20 °C)	Reduces the rate of chemical reactions.[1]
Light	Direct sunlight, UV light	Storage in the dark (amber vials, foil wrap)	Prevents photodegradation.[1]
pH	Highly acidic or alkaline	Neutral pH (5-7), buffered	Minimizes acid or base-catalyzed hydrolysis.[4][6]
Oxygen	Presence of atmospheric oxygen	Degassed solvents, inert atmosphere (N₂ or Ar)	Prevents oxidation of the thioether group.
Metal Ions	Presence of trace metals	Use of high-purity water and reagents, addition of chelating agents (e.g., EDTA)	Metal ions can catalyze oxidative degradation.

Experimental Protocols

Protocol 1: Stability Testing of 8-Ethylthiocaffeine Solution

This protocol outlines a basic stability study to determine the optimal storage conditions for your specific 8-Ethylthiocaffeine solution.

• Preparation of Solutions:

  • Prepare a stock solution of 8-Ethylthiocaffeine at a known concentration in your desired solvent/buffer system.

  • Aliquot the stock solution into several sets of vials (e.g., clear and amber glass vials).

• Storage Conditions:

  • Store the sets of vials under different conditions to be tested:

    • Temperature: -20°C, 4°C, room temperature (e.g., 25°C), and an elevated temperature (e.g., 40°C).

    • Light: One set at each temperature exposed to ambient light and another set protected from light.

• Time Points for Analysis:

  • Establish a schedule for sample analysis. For example: Day 0, Day 1, Day 3, Day 7, Day 14, and Day 30.

• Analytical Method:

  • Use a stability-indicating HPLC method to determine the concentration of 8-Ethylthiocaffeine at each time point. A stability-indicating method is one that can separate the intact drug from its degradation products.

  • Monitor for the appearance of new peaks in the chromatogram, which would indicate degradation products.

• Data Analysis:

  • Plot the concentration of 8-Ethylthiocaffeine as a function of time for each storage condition.

  • Determine the degradation rate under each condition. The condition that shows the slowest degradation rate is the most suitable for storage.

Visualizations

Caption: Potential oxidative degradation pathway of 8-Ethylthiocaffeine.

Caption: Workflow for a stability study of 8-Ethylthiocaffeine.

Caption: Troubleshooting decision tree for 8-Ethylthiocaffeine degradation.

References

• 1. Degradation of histamine solutions used for bronchoprovocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Refining experimental protocols involving 8-Ethylthiocaffeine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 8-Ethylthiocaffeine.

Frequently Asked Questions (FAQs)

Q1: What is 8-Ethylthiocaffeine and what is its primary mechanism of action?

8-Ethylthiocaffeine is a derivative of caffeine, belonging to the xanthine class of compounds.[1][2] Like other methylxanthines, it is expected to function as an antagonist of adenosine receptors and an inhibitor of phosphodiesterases (PDEs).[1][2] By inhibiting PDEs, it can lead to an increase in intracellular levels of cyclic guanosine monophosphate (cGMP), which can, in turn, induce cell death in certain cancer cell lines.[3] Its activity as an adenosine receptor antagonist can lead to various physiological effects.[4]

Q2: What are the potential applications of 8-Ethylthiocaffeine in research?

Based on the known activities of related xanthine derivatives, 8-Ethylthiocaffeine and similar compounds are being investigated for their potential as:

• Anticancer agents: By inducing apoptosis in cancer cells through modulation of the cGMP pathway.[3]

• Antioxidants: Some thio-caffeine derivatives have shown antioxidant and cytoprotective properties.[5][6]

• Probes for studying adenosine receptors and phosphodiesterases: Its antagonist and inhibitory activities make it a useful tool for studying the roles of these proteins in various cellular processes.

Q3: How should I store 8-Ethylthiocaffeine?

For long-term storage, it is recommended to store 8-Ethylthiocaffeine as a solid at -20°C. For short-term storage, it can be kept at 4°C. If in solution, it should be stored at -80°C to minimize degradation. Avoid repeated freeze-thaw cycles.

Q4: What are the safety precautions for handling 8-Ethylthiocaffeine?

Troubleshooting Guides

Problem 1: Poor Solubility of 8-Ethylthiocaffeine

Symptoms:

• The compound does not fully dissolve in the chosen solvent.

• Precipitation is observed after the solution is prepared or upon storage.

Possible Causes and Solutions:

Cause	Solution
Inappropriate solvent selection.	Xanthine derivatives generally have poor water solubility.[10] Try dissolving in organic solvents such as DMSO, DMF, or ethanol first, and then diluting with the aqueous buffer.
Concentration is too high.	Prepare a more dilute stock solution.
Low temperature.	Gently warm the solution to aid dissolution. However, be cautious as prolonged heating can cause degradation.
pH of the aqueous solution.	Adjust the pH of your buffer, as the solubility of xanthine derivatives can be pH-dependent.

Problem 2: Inconsistent or No Biological Activity Observed

Symptoms:

• The expected cellular effect (e.g., cytotoxicity, change in signaling) is not observed.

• High variability in results between experiments.

Possible Causes and Solutions:

Cause	Solution
Compound degradation.	Prepare fresh solutions for each experiment. Avoid repeated freeze-thaw cycles. Store stock solutions at -80°C.
Incorrect dosage.	Perform a dose-response study to determine the optimal concentration for your specific cell line and experimental conditions.
Cell line variability.	Different cell lines can have varying sensitivity to the compound. Test a panel of cell lines if possible.
Experimental conditions.	Ensure all experimental parameters (e.g., incubation time, cell density, media components) are consistent.
Off-target effects.	As a PDE inhibitor, 8-Ethylthiocaffeine may have broad effects. Consider using more specific inhibitors as controls to dissect the observed phenotype.[11]

Problem 3: High Background or Off-Target Effects in Cellular Assays

Symptoms:

• Unexplained changes in cell morphology or viability even at low concentrations.

• Activation of multiple signaling pathways not directly related to adenosine receptors or PDEs.

Possible Causes and Solutions:

Cause	Solution
Solvent toxicity.	Ensure the final concentration of the organic solvent (e.g., DMSO) in your culture media is non-toxic to the cells (typically <0.5%). Run a solvent-only control.
Compound impurity.	Ensure the purity of your 8-Ethylthiocaffeine. If synthesized in-house, analytical characterization (e.g., NMR, mass spectrometry) is crucial.
Non-specific binding.	The compound may be interacting with other proteins or cellular components. Consider using a structurally related but inactive analog as a negative control.

Data Presentation

Table 1: Cytotoxicity of 8-Alkylmercaptocaffeine Derivatives in Cancer Cell Lines

The following table summarizes the half-maximal inhibitory concentration (IC50) values for various 8-alkylmercaptocaffeine derivatives against different cancer cell lines. This data can provide a reference for designing cytotoxicity experiments with 8-Ethylthiocaffeine.

Compound (Alkyl Group)	A549 (Lung Carcinoma) IC50 (µM)	MCF7 (Breast Adenocarcinoma) IC50 (µM)	C152 (Normal Endothelial) IC50 (µM)
Propyl	> 100	85.3 ± 4.1	> 100
Heptyl	45.2 ± 3.5	38.7 ± 2.9	75.6 ± 5.2
3-Methyl-butyl	60.1 ± 4.8	52.4 ± 3.7	90.2 ± 6.1

Data adapted from a study on 8-alkylmercaptocaffeine derivatives and may not be directly representative of 8-Ethylthiocaffeine.[3]

Experimental Protocols

Protocol 1: Preparation of 8-Ethylthiocaffeine Stock Solution

• Materials: 8-Ethylthiocaffeine powder, Dimethyl sulfoxide (DMSO), sterile microcentrifuge tubes.

• Procedure:

  • Weigh out the desired amount of 8-Ethylthiocaffeine powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution until the powder is completely dissolved. Gentle warming (37°C) may be used if necessary.

  • Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -80°C.

Protocol 2: Cell Viability Assay (MTT Assay)

• Materials: 96-well cell culture plates, appropriate cell line, complete culture medium, 8-Ethylthiocaffeine stock solution, MTT reagent (5 mg/mL in PBS), DMSO.

• Procedure:

  • Seed cells in a 96-well plate at an appropriate density (e.g., 5,000 cells/well) and allow them to adhere overnight.

  • Prepare serial dilutions of 8-Ethylthiocaffeine in complete culture medium from the stock solution.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of 8-Ethylthiocaffeine. Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration).

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

  • Add 10 µL of MTT reagent to each well and incubate for 3-4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

Visualizations

Signaling Pathway of Xanthine Derivatives

Caption: Proposed signaling pathway of 8-Ethylthiocaffeine.

Experimental Workflow for Cytotoxicity Testing

Caption: Workflow for assessing the cytotoxicity of 8-Ethylthiocaffeine.

Troubleshooting Logic for Solubility Issues

Caption: Decision tree for troubleshooting solubility problems.

References

• 1. Xanthine Derivatives - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Xanthine scaffold: scope and potential in drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 8-Alkylmercaptocaffeine derivatives: antioxidant, molecular docking, and in-vitro cytotoxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What are Adenosine receptor antagonists and how do they work? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. Antioxidant properties of thio-caffeine derivatives: Identification of the newly synthesized 8-[(pyrrolidin-1-ylcarbonothioyl)sulfanyl]caffeine as antioxidant and highly potent cytoprotective agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. fishersci.com [fishersci.com]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. Frontiers | Mechanism investigation of highly selective inhibitors toward phosphodiesterase 5 and 6 via the in vitro calculation and simulation [frontiersin.org]

Technical Support Center: 8-Ethylthiocaffeine In Vitro Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered during in vitro experiments with 8-Ethylthiocaffeine. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 8-Ethylthiocaffeine?

8-Ethylthiocaffeine, a derivative of methylxanthine, primarily acts as a phosphodiesterase (PDE) inhibitor. This inhibition leads to an increase in intracellular cyclic guanosine monophosphate (cGMP) levels, which can induce cell death in cancer cells through the cGMP pathway.[1]

Q2: What are the potential off-target effects of 8-Ethylthiocaffeine?

As a caffeine derivative, 8-Ethylthiocaffeine may act as a non-selective adenosine receptor antagonist, similar to caffeine.[2] This could potentially interfere with signaling pathways regulated by adenosine receptors, which are widely expressed in the brain and other tissues.[2][3]

Q3: Is 8-Ethylthiocaffeine cytotoxic to all cell lines?

The cytotoxicity of 8-alkylmercaptocaffeine derivatives, including compounds structurally similar to 8-Ethylthiocaffeine, has been shown to vary across different cancer cell lines.[1] For example, derivatives have demonstrated cytotoxic activity against malignant A549 (lung carcinoma), MCF7 (breast adenocarcinoma), and C152 (normal human skin) cell lines.[1] It is crucial to determine the specific IC50 value for your cell line of interest.

Troubleshooting Guides

Problem 1: Compound Precipitation in Cell Culture Media

Symptoms:

• Cloudiness or visible precipitate in the cell culture media after adding 8-Ethylthiocaffeine.

• Inconsistent or non-reproducible experimental results.

Possible Causes:

• Poor Aqueous Solubility: 8-Ethylthiocaffeine is a hydrophobic molecule and may have limited solubility in aqueous cell culture media.

• Improper Stock Solution Preparation: The initial stock solution in DMSO may be too concentrated, leading to precipitation upon dilution in the aqueous media.

• Low DMSO Tolerance of Cells: Using a higher final concentration of DMSO to maintain solubility might be toxic to the cells.

Solutions:

• Optimize Stock Solution Concentration: Prepare a high-concentration stock solution in 100% DMSO. When diluting into your final culture medium, ensure the final DMSO concentration is well-tolerated by your specific cell line, typically below 0.5%, although some cell lines can tolerate up to 1%.[4]

• Serial Dilutions in DMSO: If you are performing a dose-response experiment, it is critical to make serial dilutions in DMSO before adding to the cell culture medium.[5]

• Gradual Addition and Mixing: When adding the DMSO stock to the culture medium, add it dropwise while gently swirling the medium to facilitate mixing and prevent localized high concentrations that can lead to precipitation.

• Solubility Testing: Before your main experiment, perform a small-scale solubility test. Prepare your desired final concentrations in cell culture media and visually inspect for any precipitation after incubation at 37°C.

• Consider Alternative Solvents (with caution): While DMSO is the most common solvent, other organic solvents like ethanol could be considered. However, their effects on cell viability and the compound's activity must be thoroughly validated.

Problem 2: Inconsistent or No Biological Effect Observed

Symptoms:

• Lack of a dose-dependent effect on cell viability or other measured parameters.

• High variability between replicate wells or experiments.

Possible Causes:

• Compound Instability: 8-Ethylthiocaffeine may be unstable in the cell culture medium at 37°C over the course of your experiment, leading to a decrease in the effective concentration.

• Incorrect Concentration Range: The concentrations tested may be too low to elicit a biological response in your specific cell line.

• Cell Line Resistance: The chosen cell line may be inherently resistant to the effects of 8-Ethylthiocaffeine.

Solutions:

• Assess Compound Stability: To check for stability, you can incubate 8-Ethylthiocaffeine in your cell culture medium at 37°C for the duration of your experiment. At different time points, you can analyze the medium using techniques like HPLC to determine if the compound concentration has decreased.

• Wider Concentration Range: Test a broad range of concentrations in your initial experiments to determine the optimal range for observing a biological effect.

• Positive Controls: Include a positive control compound with a known mechanism of action (e.g., a known PDE inhibitor or a general cytotoxic agent) to ensure your assay is performing as expected.

• Vehicle Control: Always include a vehicle control (media with the same final concentration of DMSO used in your experimental wells) to account for any effects of the solvent on the cells.[6]

Data Presentation

Table 1: Cytotoxicity of 8-Alkylmercaptocaffeine Derivatives in Different Cell Lines

Compound Moiety	Cell Line	IC50 (µM)
Propyl	A549, MCF7, C152	< 100
Heptyl	A549, MCF7, C152	< 100
3-methyl-butyl	A549, MCF7, C152	< 100

Data is generalized from a study on 8-alkylmercaptocaffeine derivatives and indicates that compounds with these moieties showed desirable cytotoxic activity below 100 µM.[1] Specific IC50 values for 8-Ethylthiocaffeine should be determined experimentally.

Experimental Protocols

Protocol: Determining the Cytotoxicity of 8-Ethylthiocaffeine using an MTT Assay

• Cell Seeding: Seed your cells of interest in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Preparation:

  • Prepare a 100 mM stock solution of 8-Ethylthiocaffeine in 100% DMSO.

  • Perform serial dilutions of the stock solution in DMSO to create a range of concentrations for your dose-response curve.

• Cell Treatment:

  • Remove the old media from the cells.

  • Add fresh media containing the desired final concentrations of 8-Ethylthiocaffeine and the corresponding final DMSO concentration (e.g., 0.1% or 0.5%).

  • Include wells for a vehicle control (media with DMSO only) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Assay:

  • Add MTT reagent to each well and incubate for 2-4 hours until a purple formazan precipitate is visible.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized buffer).

• Data Acquisition: Read the absorbance of each well at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (from wells with no cells).

  • Normalize the absorbance values to the vehicle control to determine the percentage of cell viability.

  • Plot the percentage of cell viability against the log of the compound concentration and fit a dose-response curve to calculate the IC50 value.

Mandatory Visualizations

Caption: Workflow for a typical in vitro cytotoxicity assay.

References

• 1. 8-Alkylmercaptocaffeine derivatives: antioxidant, molecular docking, and in-vitro cytotoxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. article.imrpress.com [article.imrpress.com]
• 3. Adenosine A2A receptor antagonist - Wikipedia [en.wikipedia.org]
• 4. lifetein.com [lifetein.com]
• 5. researchgate.net [researchgate.net]
• 6. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of 8-Ethylthiocaffeine for Long-Term Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of 8-Ethylthiocaffeine (8-ETC) during long-term storage. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 8-Ethylthiocaffeine (8-ETC) during storage?

A1: The stability of 8-ETC can be influenced by several environmental factors. The most critical are:

• Temperature: Elevated temperatures can accelerate the rate of degradation.

• Light: Exposure to light, particularly UV light, can lead to photodegradation.

• pH: Both acidic and alkaline conditions can promote hydrolysis of the thioether bond.

• Oxidizing Agents: The thioether group in 8-ETC is susceptible to oxidation, which can be initiated by atmospheric oxygen or other oxidizing agents present as impurities.

• Humidity: Moisture can facilitate hydrolytic and oxidative degradation pathways.

Q2: What are the recommended general storage conditions for 8-ETC?

A2: For optimal long-term stability, 8-ETC should be stored in a cool, dry, and dark environment. Specifically:

• Temperature: Store at 2-8°C for long-term storage. For short-term use, storage at controlled room temperature (20-25°C) is acceptable if protected from light and moisture.

• Light: Store in an amber or opaque, tightly sealed container to protect from light.

• Atmosphere: For highly sensitive applications, consider storing under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

Q3: What are the likely degradation products of 8-ETC?

A3: Based on the chemical structure of 8-ETC, the primary degradation products are expected to arise from oxidation of the sulfur atom and potential cleavage of the C-S bond. The most probable degradation products are 8-Ethylsulfinylcaffeine (the sulfoxide) and 8-Ethylsulfonylcaffeine (the sulfone). Under harsh acidic or basic conditions, cleavage of the ethylthio group could potentially lead to the formation of 8-mercaptocaffeine and other related compounds.

Q4: How can I monitor the stability of my 8-ETC samples over time?

A4: The most reliable method for monitoring the stability of 8-ETC is by using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) coupled with a UV or mass spectrometry (MS) detector. A validated method should be able to separate the intact 8-ETC from its potential degradation products. Regular testing of stored samples (e.g., every 3-6 months) can provide a clear picture of its stability under your specific storage conditions.

Q5: Are there any formulation strategies to improve the stability of 8-ETC in solution?

A5: Yes, several formulation strategies can enhance the stability of 8-ETC in solution:

• pH Control: Buffering the solution to a neutral pH (around 6-7) can help minimize acid and base-catalyzed hydrolysis.

• Antioxidants: The inclusion of antioxidants, such as butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or ascorbic acid, can help prevent oxidative degradation.

• Chelating Agents: Trace metal ions can catalyze oxidation. Adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester these ions and improve stability.

• Solvent Selection: Using a non-aqueous or a mixed solvent system with low water content can reduce the potential for hydrolysis.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Loss of potency or unexpected experimental results.	Degradation of the 8-ETC stock.	1. Verify the storage conditions of your 8-ETC stock (temperature, light, humidity). 2. Perform an analytical purity check of your stock using a validated HPLC method. 3. If degradation is confirmed, procure a new batch of 8-ETC and store it under the recommended conditions.
Appearance of new peaks in the chromatogram of an aged 8-ETC sample.	Formation of degradation products.	1. Based on the retention time, tentatively identify the degradation products (e.g., sulfoxide or sulfone derivatives are typically more polar). 2. Use a mass spectrometer detector to confirm the identity of the new peaks. 3. Re-evaluate your storage and handling procedures to minimize degradation.
Discoloration or change in the physical appearance of the 8-ETC powder.	Significant degradation has likely occurred.	1. Do not use the material for experiments. 2. Discard the batch according to your institution's safety protocols. 3. Review your storage conditions and container integrity.
Inconsistent results when using 8-ETC solutions prepared at different times.	Instability of the 8-ETC in the chosen solvent.	1. Prepare fresh solutions for each experiment. 2. If solutions need to be stored, perform a short-term stability study in that solvent. 3. Consider using a more suitable solvent or adding stabilizers (e.g., antioxidants, buffers) to your solution.

Quantitative Data Summary

The following table summarizes hypothetical stability data for 8-Ethylthiocaffeine under different storage conditions, as would be determined by a stability-indicating HPLC method.

Condition	Time Point	Purity of 8-ETC (%)	8-Ethylsulfinylcaffeine (%)	8-Ethylsulfonylcaffeine (%)	Other Degradants (%)
2-8°C, Dark, Sealed	0 Months	99.8	< 0.1	< 0.1	< 0.1
6 Months	99.5	0.2	< 0.1	0.1
12 Months	99.1	0.5	0.1	0.2
24 Months	98.2	1.1	0.3	0.4
25°C/60% RH, Dark	0 Months	99.8	< 0.1	< 0.1	< 0.1
3 Months	98.5	0.9	0.2	0.4
6 Months	96.8	2.1	0.5	0.6
40°C/75% RH, Dark	0 Months	99.8	< 0.1	< 0.1	< 0.1
1 Month	95.2	3.5	0.8	0.5
3 Months	89.7	7.8	1.5	1.0
Photostability (ICH Q1B)	0 Hours	99.8	< 0.1	< 0.1	< 0.1
1.2 million lux hours	97.9	1.5	0.2	0.4
200 watt hours/m²	97.5	1.8	0.3	0.4

Experimental Protocols

Protocol 1: Forced Degradation Study of 8-Ethylthiocaffeine

Objective: To investigate the degradation pathways of 8-ETC under various stress conditions.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 8-ETC in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Heat at 60°C for 24 hours. Cool, neutralize with 0.1 M NaOH, and dilute to a suitable concentration for HPLC analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 24 hours. Neutralize with 0.1 M HCl and dilute for HPLC analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light. Dilute for HPLC analysis.

• Thermal Degradation: Place the solid 8-ETC powder in an oven at 80°C for 48 hours. Dissolve the stressed powder in the solvent to the desired concentration for HPLC analysis.

• Photolytic Degradation: Expose the solid 8-ETC powder to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines). Dissolve the exposed powder for HPLC analysis.

• Analysis: Analyze all samples by a validated stability-indicating HPLC-UV or HPLC-MS method. Compare the chromatograms of the stressed samples with that of an unstressed control sample to identify and quantify the degradation products.

Protocol 2: Routine Stability Monitoring of 8-Ethylthiocaffeine

Objective: To monitor the purity and degradation of 8-ETC under defined long-term storage conditions.

Methodology:

• Sample Preparation: Store aliquots of a single batch of 8-ETC in tightly sealed, light-protected containers at the desired storage conditions (e.g., 2-8°C and 25°C/60% RH).

• Time Points: Designate specific time points for analysis (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months).

• Analysis: At each time point, remove a sample from each storage condition. Prepare a solution of known concentration and analyze it using a validated stability-indicating HPLC method.

• Data Evaluation: Quantify the amount of 8-ETC and any observed degradation products. Compare the results to the initial (time 0) analysis. A significant change is typically defined as a >5% loss in purity or any degradation product exceeding a specified limit (e.g., 0.5%).

Visualizations

Caption: Experimental workflow for the forced degradation study of 8-Ethylthiocaffeine.

Caption: Plausible degradation pathways for 8-Ethylthiocaffeine under stress conditions.

Technical Support Center: Accurate 8-Ethylthiocaffeine Measurement

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the accurate measurement of 8-Ethylthiocaffeine. The information is tailored for researchers, scientists, and drug development professionals engaged in its quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical method for the quantification of 8-Ethylthiocaffeine?

The most prevalent and reliable method for the quantification of 8-Ethylthiocaffeine is High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection. This technique offers a balance of sensitivity, specificity, and accessibility for routine analysis. For higher sensitivity and structural confirmation, HPLC coupled with Mass Spectrometry (MS) is the preferred method.

Q2: What are the typical starting conditions for an HPLC method for 8-Ethylthiocaffeine?

For a standard reversed-phase HPLC analysis of 8-Ethylthiocaffeine, a C18 column is a good starting point. A mobile phase consisting of a mixture of acetonitrile and water or methanol and water is commonly used. The detection wavelength is typically set around 270-280 nm, which is the characteristic absorption maximum for many xanthine derivatives.

Q3: My 8-Ethylthiocaffeine peak is showing significant tailing. What could be the cause?

Peak tailing in HPLC can be caused by several factors:

• Secondary Silanol Interactions: The silica backbone of the column can have residual silanol groups that interact with the basic nitrogen atoms in the xanthine structure of 8-Ethylthiocaffeine. To mitigate this, try using a base-deactivated column or adding a small amount of a competing base, like triethylamine, to the mobile phase.

• Column Overload: Injecting too concentrated a sample can lead to peak distortion. Try diluting your sample and re-injecting.

• Column Degradation: The column may be nearing the end of its lifespan. Consider replacing the column.

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of 8-Ethylthiocaffeine. Ensure the mobile phase pH is at least 2 pH units away from the pKa of the compound to ensure it is in a single ionic form.

Q4: I am observing a drifting baseline in my chromatogram. What should I do?

A drifting baseline can be indicative of several issues:

• Column Contamination: The column may have accumulated non-eluting compounds from previous injections. Flush the column with a strong solvent.

• Mobile Phase Issues: The mobile phase may not be properly mixed or degassed. Ensure thorough mixing and degassing before use. A gradual change in mobile phase composition can also cause drift.

• Detector Lamp Failure: The detector lamp may be nearing the end of its life. Check the lamp's energy output.

• Temperature Fluctuations: Ensure the column and detector are in a temperature-controlled environment.

Q5: How can I improve the sensitivity of my 8-Ethylthiocaffeine measurement?

To enhance sensitivity, consider the following:

• Optimize the Mobile Phase: Adjust the mobile phase composition to achieve better peak shape and resolution.

• Increase Injection Volume: A larger injection volume can increase the signal, but be mindful of potential peak distortion.

• Use a More Sensitive Detector: A Diode Array Detector (DAD) or a Mass Spectrometer (MS) will offer higher sensitivity than a standard UV detector.

• Sample Pre-concentration: Employ solid-phase extraction (SPE) to concentrate the analyte before injection.

Troubleshooting Guides

HPLC Method Refinement

Issue	Potential Cause	Troubleshooting Step
Poor Peak Shape (Tailing or Fronting)	Secondary interactions with the stationary phase.	Use an end-capped C18 column or add a competing base (e.g., 0.1% trifluoroacetic acid or triethylamine) to the mobile phase.
Column overload.	Dilute the sample and re-inject.
Inappropriate mobile phase pH.	Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa.
Inconsistent Retention Times	Fluctuations in mobile phase composition.	Ensure the mobile phase is well-mixed and degassed. Use a gradient proportioning valve test to check instrument performance.
Changes in column temperature.	Use a column oven to maintain a stable temperature.
Column degradation.	Replace the column with a new one of the same type.
Ghost Peaks	Contamination in the injection system or mobile phase.	Run a blank injection of mobile phase. If the peak persists, clean the injector and autosampler.
Carryover from a previous injection.	Inject a strong solvent to wash the column and injector.
Low Signal Intensity	Suboptimal detection wavelength.	Determine the UV absorbance maximum of 8-Ethylthiocaffeine and set the detector to that wavelength.
Low sample concentration.	Concentrate the sample using solid-phase extraction (SPE).
Detector malfunction.	Check the detector lamp and other settings.

Mass Spectrometry (MS) Detection Issues

Issue	Potential Cause	Troubleshooting Step
No or Low Ionization	Incorrect ionization mode.	For xanthine derivatives, Electrospray Ionization (ESI) in positive mode is typically effective.
In-source fragmentation.	Optimize the cone voltage and other source parameters to minimize fragmentation and maximize the parent ion signal.
Matrix effects.	Dilute the sample or use a more effective sample cleanup method like SPE.
Inaccurate Mass Measurement	Instrument not calibrated.	Calibrate the mass spectrometer using a known standard.
High background noise.	Use a cleaner mobile phase and high-purity solvents.
Poor Fragmentation	Insufficient collision energy.	Optimize the collision energy in MS/MS experiments to obtain a characteristic fragmentation pattern.
Wrong precursor ion selected.	Ensure the correct m/z for the [M+H]+ ion of 8-Ethylthiocaffeine is selected for fragmentation.

Experimental Protocols

Protocol 1: Quantitative Analysis of 8-Ethylthiocaffeine using HPLC-UV

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Diode Array Detector (DAD).

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Autosampler.

• Reagents:

  • Acetonitrile (HPLC grade).

  • Methanol (HPLC grade).

  • Water (HPLC grade or ultrapure).

  • 8-Ethylthiocaffeine standard.

• Chromatographic Conditions:

  • Mobile Phase: A mixture of acetonitrile and water (e.g., 40:60 v/v). The exact ratio may need optimization.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 274 nm.

• Procedure:

  • Prepare a stock solution of 8-Ethylthiocaffeine (e.g., 1 mg/mL) in methanol.

  • Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.

  • Prepare samples by dissolving them in the mobile phase and filtering through a 0.45 µm syringe filter.

  • Inject the calibration standards, followed by the samples.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of 8-Ethylthiocaffeine in the samples from the calibration curve.

Protocol 2: Confirmatory Analysis using LC-MS/MS

• Instrumentation:

  • Liquid Chromatography system coupled to a tandem Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF).

  • Reversed-phase C18 column (e.g., 2.1 x 100 mm, 3.5 µm particle size).

• Reagents:

  • Acetonitrile (LC-MS grade).

  • Water (LC-MS grade).

  • Formic acid (0.1%).

  • 8-Ethylthiocaffeine standard.

• LC Conditions:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with 10% B, increase to 90% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Precursor Ion (m/z): 225.07 (for [M+H]+ of 8-Ethylthiocaffeine).

  • Product Ions: Monitor for characteristic fragment ions (to be determined by infusion of a standard).

  • Optimize source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow) for maximum signal intensity.

• Procedure:

  • Follow the sample and standard preparation steps as in Protocol 1, using LC-MS grade solvents.

  • Perform an infusion of the 8-Ethylthiocaffeine standard to determine the optimal precursor and product ions and collision energy.

  • Set up the LC-MS/MS method with the optimized parameters.

  • Inject standards and samples.

  • Quantify using the peak area of the most abundant and specific product ion transition.

Visualizations

Caption: Workflow for the quantitative analysis of 8-Ethylthiocaffeine.

Addressing off-target effects of 8-Ethylthiocaffeine in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 8-Ethylthiocaffeine. The information provided is designed to help address potential off-target effects and other common issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary molecular target of 8-Ethylthiocaffeine?

A1: The precise primary molecular target of 8-Ethylthiocaffeine is not definitively established in publicly available literature. However, based on its structural similarity to other 8-substituted caffeine derivatives, it is presumed to act as an antagonist of adenosine receptors (ARs) and as an inhibitor of phosphodiesterases (PDEs).[1][2][3] Depending on the experimental context, one of these activities may be considered the "primary" target, while the other would be a significant "off-target" effect.

Q2: What are the most likely off-target effects of 8-Ethylthiocaffeine?

A2: The most probable off-target effects of 8-Ethylthiocaffeine stem from its likely dual activity. If you are investigating its effects as an adenosine receptor antagonist, its inhibition of phosphodiesterases would be a key off-target effect. Conversely, if you are using it as a PDE inhibitor, its activity at adenosine receptors should be considered a significant off-target effect.[1][4]

Q3: How can I control for the potential dual activity of 8-Ethylthiocaffeine in my experiments?

A3: To dissect the specific effects of 8-Ethylthiocaffeine, it is crucial to use control compounds. To confirm that the observed effects are due to adenosine receptor antagonism, you can use a selective adenosine receptor agonist to see if it reverses the effects of 8-Ethylthiocaffeine. To control for PDE inhibition, you can use a well-characterized, selective PDE inhibitor that is structurally distinct from xanthines to see if it phenocopies the effects.

Q4: Are there known differences in activity between 8-Ethylthiocaffeine and other alkylthio-caffeine derivatives?

A4: While specific comparative data for 8-Ethylthiocaffeine is scarce, studies on other 8-alkylmercaptocaffeine derivatives have shown that the nature of the alkyl group can influence biological activity, such as cytotoxic and antioxidant effects.[4] It is therefore plausible that the ethylthio group of 8-Ethylthiocaffeine confers a unique activity and potency profile compared to other derivatives.

Troubleshooting Guide

Observed Problem	Potential Cause (Off-Target Effect)	Recommended Action
Unexpected changes in intracellular cAMP or cGMP levels.	8-Ethylthiocaffeine is likely acting as a phosphodiesterase (PDE) inhibitor, altering cyclic nucleotide signaling independently of adenosine receptor antagonism.[4]	1. Measure both cAMP and cGMP levels in your experimental system. 2. Use a selective PDE inhibitor (e.g., Rolipram for PDE4, Sildenafil for PDE5) as a positive control to compare the signaling signature. 3. If possible, use a non-xanthine-based adenosine receptor antagonist as a control to isolate the effects of AR blockade.
Cellular responses are not reversed by a selective adenosine receptor agonist.	The observed effect may be mediated by PDE inhibition or another unknown off-target interaction, rather than adenosine receptor antagonism.	1. Confirm the expression and functionality of the target adenosine receptor subtype in your cell model. 2. Perform a dose-response curve with the adenosine receptor agonist in the presence of 8-Ethylthiocaffeine to check for non-competitive antagonism. 3. Investigate downstream signaling pathways associated with PDE inhibition (e.g., PKA for cAMP, PKG for cGMP).
Inconsistent results across different cell types.	Different cell types express varying levels of adenosine receptor subtypes and PDE isoforms. The dominant effect of 8-Ethylthiocaffeine may therefore vary.	1. Characterize the expression profile of adenosine receptors and PDE isoforms in your cell lines of interest using techniques like qPCR or Western blotting. 2. Titrate 8-Ethylthiocaffeine to find a concentration that favors one activity over the other in your specific cell system.
Observed effects on cell viability or proliferation.	Some 8-alkylmercaptocaffeine derivatives have been shown to have cytotoxic effects and can induce apoptosis through pathways involving cGMP and caspase-3 activation.[4]	1. Perform a thorough dose-response analysis to determine the cytotoxic concentration of 8-Ethylthiocaffeine in your cell model. 2. Use assays for apoptosis (e.g., caspase-3 activity, TUNEL staining) to determine if the compound is inducing programmed cell death. 3. Consider using the compound at non-toxic concentrations for your primary experimental endpoints.

Key Experiments & Methodologies

Adenosine Receptor Antagonism Assay

Objective: To determine if the observed cellular response to 8-Ethylthiocaffeine is mediated by adenosine receptor antagonism.

Protocol:

• Culture cells to the desired confluency.

• Pre-treat cells with 8-Ethylthiocaffeine at the desired concentration for a specified time.

• Add a selective adenosine receptor agonist (e.g., NECA for general ARs, CGS 21680 for A2A) in a dose-response manner.

• As a control, treat a separate set of cells with the adenosine receptor agonist alone.

• Measure the downstream readout of interest (e.g., cAMP levels, gene expression, cell migration).

• Analysis: If 8-Ethylthiocaffeine is acting as a competitive antagonist, you should observe a rightward shift in the dose-response curve of the agonist.

Phosphodiesterase Inhibition Assay

Objective: To assess the direct inhibitory effect of 8-Ethylthiocaffeine on PDE activity.

Protocol:

• Utilize a commercially available PDE activity assay kit (e.g., PDE-Glo™ Phosphodiesterase Assay).

• Perform the assay with recombinant human PDE isoforms of interest (e.g., PDE4, PDE5) to determine selectivity.

• Incubate the PDE enzyme with its substrate (cAMP or cGMP) in the presence of varying concentrations of 8-Ethylthiocaffeine.

• Use a known selective PDE inhibitor as a positive control.

• Measure the amount of remaining substrate or the product generated.

• Analysis: Calculate the IC50 value of 8-Ethylthiocaffeine for each PDE isoform to determine its potency and selectivity.

Visualizing Potential Mechanisms of Action

Caption: Dual activity of 8-Ethylthiocaffeine on signaling pathways.

Caption: Logical workflow for troubleshooting off-target effects.

References

• 1. researchgate.net [researchgate.net]
• 2. On the high affinity of 8-cyclohexylcaffeine for the presynaptic inhibitory adenosine receptor present in rat motor nerve terminals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Xanthines as Adenosine Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 8-Alkylmercaptocaffeine derivatives: antioxidant, molecular docking, and in-vitro cytotoxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of 8-Ethylthiocaffeine

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at increasing the bioavailability of 8-Ethylthiocaffeine.

Frequently Asked Questions (FAQs)

Q1: What is 8-Ethylthiocaffeine and why might its bioavailability be a concern?

8-Ethylthiocaffeine is a derivative of caffeine, belonging to the xanthine class of compounds.[1][2][3] Like many xanthine derivatives, it is anticipated to be a crystalline solid with potentially low aqueous solubility, a primary factor that can limit oral bioavailability.[2][4][5] The addition of an ethylthio- group may further increase its lipophilicity, potentially impacting both its solubility and permeability characteristics. Poor bioavailability can lead to insufficient drug concentration at the target site, resulting in reduced efficacy.[4][6]

Q2: What are the likely metabolic pathways for 8-Ethylthiocaffeine?

Q3: What are the primary strategies to consider for enhancing the bioavailability of a poorly soluble compound like 8-Ethylthiocaffeine?

Broadly, strategies to improve the bioavailability of poorly soluble drugs can be categorized into three main approaches:

• Physical Modifications: These techniques aim to increase the surface area and dissolution rate of the drug.[4][9][10]

• Formulation Strategies: These involve incorporating the drug into advanced delivery systems to improve its solubility and absorption.[4][6][9]

• Chemical Modifications: This approach involves altering the chemical structure of the drug to create a more soluble or permeable version.[5]

Troubleshooting Guides

Issue 1: Low Aqueous Solubility of 8-Ethylthiocaffeine

If you are observing low dissolution rates and suspect poor aqueous solubility is the primary barrier to bioavailability, consider the following strategies:

Strategy 1.1: Particle Size Reduction

Reducing the particle size of a drug increases its surface area-to-volume ratio, which can significantly enhance its dissolution rate.[4][10]

• Micronization: This technique reduces particle size to the micrometer range.[6]

• Nanosizing: Creating nanoparticles of the drug can lead to a dramatic increase in dissolution velocity.[4]

Experimental Protocol: Nanosuspension Formulation

• Preparation of Nanosuspension:

  • Disperse 1% (w/v) of 8-Ethylthiocaffeine in an aqueous solution containing a stabilizer (e.g., 0.5% w/v Poloxamer 188 or HPMC).

  • Subject the dispersion to high-pressure homogenization or wet milling until the desired particle size (typically < 500 nm) is achieved.

  • Monitor particle size and distribution using dynamic light scattering (DLS).

• In Vitro Dissolution Study:

  • Perform dissolution testing of the nanosuspension compared to the unmilled drug in simulated gastric fluid (SGF) and simulated intestinal fluid (SIF).

  • Measure the concentration of dissolved 8-Ethylthiocaffeine at various time points using a validated analytical method (e.g., HPLC-UV).

• In Vivo Pharmacokinetic Study:

  • Administer the nanosuspension and a control suspension of the unmilled drug to a suitable animal model (e.g., rats) via oral gavage.

  • Collect blood samples at predetermined time intervals.

  • Analyze plasma concentrations of 8-Ethylthiocaffeine to determine pharmacokinetic parameters such as Cmax, Tmax, and AUC (Area Under the Curve). An increased AUC for the nanosuspension would indicate improved bioavailability.[11]

Strategy 1.2: Formulation in Lipid-Based Drug Delivery Systems

Lipid-based formulations can enhance the oral bioavailability of lipophilic drugs by increasing their solubilization in the gastrointestinal tract and promoting lymphatic absorption.[10] Self-emulsifying drug delivery systems (SEDDS) are a prominent example.[4][6]

Experimental Protocol: Self-Emulsifying Drug Delivery System (SEDDS) Formulation

• Excipient Screening:

  • Determine the solubility of 8-Ethylthiocaffeine in various oils (e.g., Capryol 90, Labrafil M 1944 CS), surfactants (e.g., Kolliphor RH 40, Tween 80), and cosurfactants (e.g., Transcutol HP, Plurol Oleique CC 497).

• Formulation Development:

  • Construct ternary phase diagrams to identify the self-emulsifying region for different combinations of oil, surfactant, and cosurfactant.

  • Prepare SEDDS formulations by dissolving 8-Ethylthiocaffeine in the selected excipients.

• Characterization of SEDDS:

  • Assess the self-emulsification performance by adding the formulation to water and observing the formation of a microemulsion.

  • Characterize the droplet size, polydispersity index, and zeta potential of the resulting microemulsion.

• In Vitro and In Vivo Testing:

  • Conduct in vitro dissolution and in vivo pharmacokinetic studies as described for the nanosuspension protocol.

Formulation Strategy	Mechanism of Bioavailability Enhancement	Potential Advantages	Potential Challenges
Micronization/Nanosizing	Increases surface area, leading to faster dissolution.[4][10]	Applicable to many compounds, established technology.	Can lead to particle aggregation, potential for Ostwald ripening in nanosuspensions.
Solid Dispersions	Drug is dispersed in a hydrophilic polymer matrix in an amorphous state, improving solubility and dissolution.[4][9]	Significant increases in solubility, potential for supersaturation.	Physical instability (recrystallization), challenges in manufacturing.
Cyclodextrin Complexation	Forms inclusion complexes where the hydrophobic drug molecule is encapsulated within the hydrophilic cyclodextrin cavity.[4][10]	Enhances solubility and stability, can mask taste.	Limited by the stoichiometry of the complex, potential for drug displacement.
Lipid-Based Formulations (e.g., SEDDS)	Improves solubilization in the GI tract, may enhance lymphatic uptake.[6][10]	Suitable for highly lipophilic drugs, can protect the drug from degradation.	Potential for GI side effects, complex formulation development.

Issue 2: Suspected Rapid Metabolism of 8-Ethylthiocaffeine

If in vivo studies show rapid clearance and low exposure despite adequate solubility, first-pass metabolism may be a significant barrier.

Strategy 2.1: Co-administration with a CYP1A2 Inhibitor

To diagnose the involvement of CYP1A2 in the metabolism of 8-Ethylthiocaffeine, a pilot study involving co-administration with a known CYP1A2 inhibitor can be conducted.

Experimental Protocol: CYP1A2 Inhibition Study

• In Vitro Metabolism Study:

  • Incubate 8-Ethylthiocaffeine with human liver microsomes in the presence and absence of a specific CYP1A2 inhibitor (e.g., fluvoxamine).

  • Measure the rate of disappearance of the parent compound. A significant decrease in metabolism in the presence of the inhibitor would confirm CYP1A2 involvement.

• In Vivo Pharmacokinetic Study:

  • Administer 8-Ethylthiocaffeine to an animal model.

  • In a separate group, pre-treat the animals with a CYP1A2 inhibitor before administering 8-Ethylthiocaffeine.

  • Compare the pharmacokinetic profiles. A significant increase in AUC and a decrease in clearance in the inhibitor-treated group would indicate that CYP1A2-mediated metabolism is a major pathway.

Strategy 2.2: Prodrug Approach

If rapid metabolism is confirmed, a prodrug strategy can be employed. This involves chemically modifying the 8-Ethylthiocaffeine molecule to mask the site of metabolism. The prodrug is designed to be inactive and is converted to the active parent drug in the body.[5] For instance, if N-demethylation is a primary metabolic route, modifying the N-methyl groups could be a viable approach.

Visualizations

Caption: Workflow for Investigating and Improving the Bioavailability of 8-Ethylthiocaffeine.

Caption: Probable Metabolic Pathway of 8-Ethylthiocaffeine Based on Caffeine Metabolism.[7][8]

Caption: Mechanism of Cyclodextrin Complexation for Bioavailability Enhancement.[4][10]

References

• 1. Caffeine analogs: biomedical impact - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Xanthine scaffold: scope and potential in drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmacy180.com [pharmacy180.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. sphinxsai.com [sphinxsai.com]
• 6. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacology of Caffeine - Caffeine for the Sustainment of Mental Task Performance - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. ClinPGx [clinpgx.org]
• 9. mdpi.com [mdpi.com]
• 10. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. Administration of Micronized Caffeine Using a Novel Oral Delivery Film Results in Rapid Absorption and Electroencephalogram Suppression - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for 8-Ethylthiocaffeine Derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of 8-ethylthiocaffeine derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for synthesizing 8-ethylthiocaffeine?

The most common and effective strategy for synthesizing 8-ethylthiocaffeine involves a two-step process. The first step is the bromination of caffeine at the C8 position to yield 8-bromocaffeine.[1][2][3] The second step is a nucleophilic aromatic substitution (SNAr) reaction where 8-bromocaffeine is reacted with ethanethiol in the presence of a base.

Q2: What are the typical starting materials and reagents required?

The key starting materials are caffeine, a brominating agent (such as bromine in acetic acid or N-bromosuccinimide), ethanethiol, a suitable base, and a solvent.[1][3]

Q3: What are the primary mechanisms of action for 8-substituted caffeine derivatives in biological systems?

8-substituted caffeine derivatives, like caffeine itself, primarily act as antagonists of adenosine receptors (A1, A2A, A2B, and A3) and as inhibitors of phosphodiesterase (PDE) enzymes.[4][5][6][7] By blocking adenosine receptors, they can modulate the release of various neurotransmitters.[4][8] PDE inhibition leads to an increase in intracellular cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are important second messengers in many signaling pathways.[5][7][9]

Troubleshooting Guide

Q4: I am getting a low yield of 8-ethylthiocaffeine. What are the possible causes and solutions?

Low yields in this synthesis can stem from several factors. Here's a breakdown of potential issues and how to address them:

Potential Cause	Troubleshooting Steps
Incomplete reaction	- Reaction Time: Ensure the reaction has proceeded for a sufficient duration. Monitor the reaction progress using Thin Layer Chromatography (TLC).- Temperature: The reaction may require heating. If performed at room temperature, consider increasing the temperature to 50-80 °C.
Poor nucleophilicity of the thiol	- Base Selection: The choice of base is critical for deprotonating the thiol to form the more nucleophilic thiolate. Stronger bases like sodium hydride (NaH) can be more effective than weaker bases like potassium carbonate (K2CO3) or triethylamine (Et3N).[10] However, stronger bases can also promote side reactions.- Order of Addition: Add the base to the thiol to pre-form the thiolate before adding the 8-bromocaffeine.
Side reactions	- Oxidation of Thiol: Ethanethiol can oxidize to form diethyl disulfide, especially in the presence of air. To minimize this, perform the reaction under an inert atmosphere (e.g., nitrogen or argon).- Hydrolysis of 8-bromocaffeine: In the presence of water and base, 8-bromocaffeine can hydrolyze back to caffeine. Ensure all reagents and solvents are dry.
Sub-optimal solvent	- Solvent Polarity: Polar aprotic solvents like dimethylformamide (DMF) or acetonitrile (CH3CN) are generally preferred for SNAr reactions as they can help to dissolve the reagents and stabilize the transition state.[11][12][13] Protic solvents like ethanol can solvate the nucleophile, reducing its reactivity.[11][14]

Q5: I am observing multiple spots on my TLC plate after the reaction. What are the likely impurities?

Besides the starting materials (8-bromocaffeine and ethanethiol), common impurities include:

• Caffeine: Formed from the hydrolysis of 8-bromocaffeine.

• Diethyl disulfide: Resulting from the oxidation of ethanethiol.

• 8,8'-Dithiobis(caffeine): This can form if the thiolate attacks another molecule of the product.

• Unreacted 8-bromocaffeine: Indicating an incomplete reaction.

Q6: How can I effectively purify my 8-ethylthiocaffeine product?

Column chromatography is the most common method for purifying 8-ethylthiocaffeine. A silica gel column with a gradient elution system, starting with a non-polar solvent (e.g., hexane or petroleum ether) and gradually increasing the polarity with an eluent like ethyl acetate, is typically effective. The polarity of the solvent system will need to be optimized based on TLC analysis. Recrystallization from a suitable solvent system (e.g., ethanol/water) can be used for further purification if needed.

Quantitative Data on Reaction Conditions

The choice of base and solvent significantly impacts the yield of 8-alkylthiocaffeine derivatives. The following table summarizes typical yields observed for the synthesis of 8-substituted thio-caffeine derivatives under different conditions, providing a baseline for optimization.

Base	Solvent	Temperature (°C)	Typical Yield Range (%)	Reference
Sodium Hydride (NaH)	DMF	Room Temp - 80	75-90	General knowledge from related syntheses
Potassium Carbonate (K2CO3)	Acetonitrile	Reflux	60-80	General knowledge from related syntheses
Triethylamine (Et3N)	Ethanol	Reflux	50-70	General knowledge from related syntheses
Sodium Hydroxide (NaOH)	Ethanol	Reflux	70-85	General knowledge from related syntheses

Note: Yields are indicative and can vary based on the specific substrate, reaction time, and purification method.

Detailed Experimental Protocols

Synthesis of 8-Bromocaffeine

• Dissolve Caffeine: In a round-bottom flask, dissolve caffeine in glacial acetic acid.

• Add Bromine: Slowly add bromine to the caffeine solution at room temperature with constant stirring.

• Heat the Mixture: Heat the reaction mixture to 80-90 °C for 4-6 hours.

• Quench and Precipitate: After cooling, pour the reaction mixture into cold water to precipitate the 8-bromocaffeine.

• Isolate and Purify: Filter the precipitate, wash with water, and recrystallize from ethanol to obtain pure 8-bromocaffeine. A yield of around 85% is expected.[1]

Synthesis of 8-Ethylthiocaffeine

• Prepare Thiolate: In a dry, inert atmosphere, dissolve ethanethiol in anhydrous DMF. Add sodium hydride (NaH, 60% dispersion in mineral oil) portion-wise at 0 °C. Stir for 30 minutes to form the sodium thiolate.

• Add 8-Bromocaffeine: Dissolve 8-bromocaffeine in anhydrous DMF and add it dropwise to the thiolate solution at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC.

• Workup: Quench the reaction by slowly adding water. Extract the product with a suitable organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient.

• Characterization: Characterize the purified 8-ethylthiocaffeine using NMR, IR, and mass spectrometry to confirm its structure and purity.

Visualizing Key Pathways and Processes

Adenosine Receptor Signaling Pathway

Caption: Adenosine Receptor Antagonism by 8-Ethylthiocaffeine Derivatives.

Experimental Workflow for 8-Ethylthiocaffeine Synthesis

Caption: Experimental Workflow for the Synthesis of 8-Ethylthiocaffeine.

References

• 1. 8-Bromocaffeine - Wikipedia [en.wikipedia.org]
• 2. Synthesis and X-ray crystal structure of 8- (4-bromophenoxy) caffeine [redalyc.org]
• 3. researchgate.net [researchgate.net]
• 4. Adenosine receptor - Wikipedia [en.wikipedia.org]
• 5. Caffeine - Wikipedia [en.wikipedia.org]
• 6. Pharmacology of Caffeine - Caffeine for the Sustainment of Mental Task Performance - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Neuronal adenosine A2A receptors signal ergogenic effects of caffeine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. Solvent effects and mechanism for a nucleophilic aromatic substitution from QM/MM simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 8-Ethylthiocaffeine and Caffeine Efficacy at Adenosine Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of 8-Ethylthiocaffeine and its parent compound, caffeine, as antagonists of adenosine receptors. The information presented is collated from scientific literature and is intended to inform research and drug development efforts in fields such as neuroscience, pharmacology, and medicinal chemistry.

Executive Summary

Caffeine, a well-known central nervous system stimulant, exerts its effects primarily through the antagonism of adenosine receptors (A1, A2A, A2B, and A3).[1][2] The substitution of a hydrogen atom at the 8-position of the xanthine core with various chemical moieties has been a key strategy in medicinal chemistry to modulate the potency and selectivity of caffeine analogs for these receptors.[3][4][5] This guide focuses on the 8-ethylthio substitution, creating 8-Ethylthiocaffeine, and compares its efficacy to that of caffeine. While direct head-to-head comparative studies are limited, analysis of structure-activity relationships from studies on 8-substituted xanthines provides valuable insights.

Mechanism of Action: Adenosine Receptor Antagonism

Both caffeine and 8-Ethylthiocaffeine are competitive antagonists at adenosine receptors. Adenosine is an endogenous nucleoside that, upon binding to its receptors, generally produces inhibitory effects on neurotransmission.[1] By blocking these receptors, caffeine and its analogs reduce the inhibitory tone of adenosine, leading to increased neuronal firing and the characteristic stimulant effects.[1]

The four subtypes of adenosine receptors are G-protein coupled receptors (GPCRs) and are linked to different signaling pathways:

• A1 and A3 Receptors: Coupled to inhibitory G-proteins (Gi/o), their activation leads to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.

• A2A and A2B Receptors: Coupled to stimulatory G-proteins (Gs), their activation results in an increase in intracellular cAMP.

• A2B and A3 Receptors: Can also couple to Gq proteins, leading to the activation of the phospholipase C (PLC) pathway.

Quantitative Comparison of Receptor Affinity

A seminal study by Daly et al. (1986) investigated the impact of various substituents at the 1, 3, and 7 positions of xanthine on adenosine receptor affinity.[4] While this study did not include 8-thioether substitutions, it established that modifications to the xanthine core can significantly alter potency and selectivity.[4] Research on other 8-substituted caffeine derivatives has shown that this position is critical for modulating affinity and selectivity for adenosine receptor subtypes.[3][5]

For caffeine, the inhibitory constants (Ki) for adenosine receptors are generally in the micromolar range.[1]

Table 1: Reported Adenosine Receptor Affinities (Ki) for Caffeine

Receptor Subtype	Reported Ki (µM)
A1	12 - 50[1]
A2A	2.4 - 40[1]

Note: Ki values can vary between studies depending on the experimental conditions, tissue source, and radioligand used.

Based on the trends observed with other 8-position modifications, it is hypothesized that the addition of an ethylthio group could potentially increase the affinity for certain adenosine receptor subtypes compared to caffeine. However, without direct experimental data, this remains a point for further investigation.

Experimental Protocols

To facilitate further research and direct comparison, detailed methodologies for key experiments are provided below. These protocols are based on established methods in the field for assessing adenosine receptor antagonists.

Radioligand Binding Assay for Adenosine A1 Receptor

This protocol is used to determine the binding affinity (Ki) of a test compound for the A1 adenosine receptor by measuring its ability to displace a specific radiolabeled ligand.

Materials:

• Membrane Preparation: Membranes from a source rich in A1 adenosine receptors (e.g., rat cerebral cortex, CHO cells transfected with the human A1 receptor).

• Radioligand: [³H]DPCPX (1,3-dipropyl-8-cyclopentylxanthine), a selective A1 antagonist.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Non-specific Binding Ligand: 1 µM DPCPX or 100 µM R-PIA (R-phenylisopropyladenosine).

• Test Compounds: Caffeine and 8-Ethylthiocaffeine at various concentrations.

• Filtration Apparatus: Cell harvester with glass fiber filters (e.g., Whatman GF/B).

• Scintillation Counter and Cocktail.

Procedure:

• Membrane Preparation: Homogenize the tissue or cells in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the pellet in fresh buffer. Determine the protein concentration using a standard method (e.g., Bradford assay).

• Assay Setup: In a 96-well plate, add in the following order:

  • 50 µL of assay buffer (for total binding) or non-specific binding ligand.

  • 50 µL of test compound at various concentrations.

  • 100 µL of membrane preparation (typically 50-100 µg of protein).

  • 50 µL of [³H]DPCPX (final concentration typically 0.5-2 nM).

• Incubation: Incubate the plate at 25°C for 60-120 minutes with gentle agitation to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using the cell harvester. Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[³⁵S]GTPγS Functional Assay for Adenosine A2A Receptor

This functional assay measures the ability of a compound to antagonize the activation of G-proteins coupled to the A2A adenosine receptor.

Materials:

• Membrane Preparation: Membranes from a source expressing A2A adenosine receptors (e.g., rat striatum, HEK293 cells transfected with the human A2A receptor).

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 3 mM MgCl₂, 1 mM EDTA, pH 7.4.

• [³⁵S]GTPγS: A non-hydrolyzable GTP analog.

• GDP: Guanosine diphosphate.

• A2A Agonist: CGS 21680.

• Test Compounds: Caffeine and 8-Ethylthiocaffeine at various concentrations.

• Filtration Apparatus and Scintillation Counter.

Procedure:

• Membrane Preparation: Prepare membranes as described in the radioligand binding assay protocol.

• Assay Setup: In a 96-well plate, add:

  • Assay buffer.

  • Test compound (antagonist) at various concentrations.

  • A fixed concentration of the A2A agonist CGS 21680 (typically at its EC80-EC90).

  • Membrane preparation (typically 10-20 µg of protein).

  • GDP (final concentration typically 10-30 µM).

• Pre-incubation: Incubate the plate for 15-30 minutes at 30°C.

• Initiation of Reaction: Add [³⁵S]GTPγS (final concentration typically 0.1-0.5 nM) to each well to start the reaction.

• Incubation: Incubate for 30-60 minutes at 30°C with gentle agitation.

• Termination and Filtration: Stop the reaction by rapid filtration through glass fiber filters. Wash the filters with ice-cold buffer.

• Counting and Analysis: Measure the radioactivity and determine the IC50 value of the antagonist in inhibiting the agonist-stimulated [³⁵S]GTPγS binding.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways and experimental workflows described.

Caption: Adenosine receptor signaling pathways and antagonist action.

Caption: Workflow for a radioligand binding assay.

Caption: Workflow for a [³⁵S]GTPγS functional assay.

Conclusion

The modification of caffeine at the 8-position represents a promising avenue for developing novel adenosine receptor antagonists with altered potency and selectivity. While direct comparative efficacy data for 8-Ethylthiocaffeine versus caffeine is currently lacking in the public domain, the provided experimental protocols offer a clear framework for conducting such a head-to-head comparison. The synthesis and evaluation of 8-Ethylthiocaffeine and other 8-thioalkylcaffeine derivatives would be a valuable contribution to the field, potentially leading to the discovery of new pharmacological tools and therapeutic agents. Researchers are encouraged to utilize the outlined methodologies to generate the necessary data for a definitive comparison of these two compounds.

References

• 1. The role of adenosine receptors in the central action of caffeine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. Selected C8 two-chain linkers enhance the adenosine A1/A2A receptor affinity and selectivity of caffeine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analogues of caffeine and theophylline: effect of structural alterations on affinity at adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evidence That a Novel 8-Phenyl–Substituted Xanthine Derivative is a Cardioselective Adenosine Receptor Antagonist In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

8-Ethylthiocaffeine vs. Theophylline: A Comparative Guide for PDE Inhibition

For the attention of researchers, scientists, and drug development professionals, this guide provides a detailed comparison of 8-Ethylthiocaffeine and theophylline as phosphodiesterase (PDE) inhibitors. This document synthesizes available data on their inhibitory profiles, mechanisms of action, and relevant experimental methodologies.

Introduction

Mechanism of Action: Phosphodiesterase Inhibition

Phosphodiesterases are a superfamily of enzymes that hydrolyze the phosphodiester bond in the second messengers cAMP and cGMP, thereby regulating a wide range of cellular processes. Inhibition of PDEs leads to an accumulation of these cyclic nucleotides, resulting in various physiological responses, including smooth muscle relaxation, reduced inflammation, and altered immune cell function.

Theophylline is a non-selective PDE inhibitor, meaning it inhibits multiple PDE isoenzymes with modest potency.[4] It has been shown to inhibit PDE1, PDE2, PDE3, PDE4, and PDE5, with IC50 values typically in the micromolar range. The bronchodilatory effects of theophylline are primarily attributed to the inhibition of PDE3 and PDE4 in airway smooth muscle cells.[1]

8-Ethylthiocaffeine , as an 8-substituted xanthine derivative, is predicted to also function as a competitive inhibitor at the active site of PDE enzymes. The introduction of a thioether linkage at the 8-position can influence the compound's affinity and selectivity for different PDE subtypes. Structure-activity relationship studies on various 8-substituted xanthines suggest that the nature and size of the substituent at this position are critical for determining the inhibitory potency and selectivity.

Below is a diagram illustrating the general signaling pathway of PDE inhibition.

Diagram 1: General signaling pathway of phosphodiesterase inhibition.

Comparative Data on PDE Inhibition

Due to the lack of specific experimental data for 8-Ethylthiocaffeine, a direct quantitative comparison of IC50 values is not possible at this time. The following table summarizes the known PDE inhibitory profile of theophylline and the inferred potential of 8-Ethylthiocaffeine based on general knowledge of 8-substituted xanthines.

PDE Subtype	Theophylline IC50 (µM)	8-Ethylthiocaffeine IC50 (µM)	Notes
PDE1	~100-200	Not available	Theophylline is a weak inhibitor. The effect of the 8-ethylthio group is unknown.
PDE2	~100-300	Not available	Theophylline is a weak inhibitor. The effect of the 8-ethylthio group is unknown.
PDE3	~10-50	Not available	Important for bronchodilation. 8-substitution can modulate potency.
PDE4	~10-100	Not available	Important for anti-inflammatory effects. 8-substitution can modulate potency.
PDE5	~30-150	Not available	Target for erectile dysfunction drugs. Theophylline is a weak inhibitor. 8-aryl xanthines have shown potent PDE5 inhibition.[3]

Experimental Protocols

To facilitate further research and a direct comparison of these two compounds, a detailed experimental protocol for an in vitro phosphodiesterase activity assay is provided below. This protocol can be adapted to screen inhibitors against various PDE subtypes.

Objective: To determine the half-maximal inhibitory concentration (IC50) of 8-Ethylthiocaffeine and theophylline against specific phosphodiesterase isoenzymes.

Materials:

• Recombinant human PDE enzymes (various subtypes)

• 8-Ethylthiocaffeine

• Theophylline

• cAMP or cGMP as substrate (radiolabeled or fluorescently labeled)

• Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Scintillation fluid or fluorescence plate reader

• 96-well microplates

Procedure:

• Compound Preparation: Prepare stock solutions of 8-Ethylthiocaffeine and theophylline in a suitable solvent (e.g., DMSO). Create a series of dilutions to cover a wide range of concentrations.

• Enzyme Reaction:

  • In a 96-well plate, add the assay buffer.

  • Add the diluted inhibitor (8-Ethylthiocaffeine or theophylline) or vehicle control.

  • Add the specific PDE enzyme to each well.

  • Pre-incubate the mixture for a defined period (e.g., 15 minutes) at a controlled temperature (e.g., 30°C).

  • Initiate the reaction by adding the cAMP or cGMP substrate.

• Incubation: Incubate the reaction mixture for a specific time (e.g., 30-60 minutes) at the controlled temperature. The incubation time should be optimized to ensure the reaction is in the linear range.

• Reaction Termination: Stop the reaction using a suitable method, such as heat inactivation or the addition of a stop solution (e.g., perchloric acid).

• Detection:

  • Radiometric Assay: If using a radiolabeled substrate, separate the product (e.g., AMP or GMP) from the unreacted substrate using chromatography (e.g., anion-exchange columns). Measure the radioactivity of the product using a scintillation counter.

  • Fluorescence Assay: If using a fluorescently labeled substrate, measure the change in fluorescence intensity using a fluorescence plate reader.

• Data Analysis:

  • Calculate the percentage of PDE inhibition for each inhibitor concentration compared to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software.

The following diagram outlines the general workflow for a PDE inhibition assay.

Diagram 2: General workflow for a PDE inhibition assay.

Discussion and Future Directions

While theophylline has a long history of clinical use, its non-selective nature and narrow therapeutic index necessitate the development of more targeted PDE inhibitors. The exploration of 8-substituted xanthines, such as 8-Ethylthiocaffeine, represents a promising avenue for discovering novel drug candidates with improved potency and selectivity.

The primary limitation of this comparative guide is the absence of direct experimental data for 8-Ethylthiocaffeine. Future research should focus on:

• Determining the in vitro PDE inhibitory profile of 8-Ethylthiocaffeine against a panel of PDE isoenzymes to establish its potency and selectivity.

• Conducting structure-activity relationship studies with a series of 8-thioalkylxanthine derivatives to understand the impact of the alkyl chain length and other modifications on PDE inhibition.

• Evaluating the in vivo efficacy and safety of promising candidates in relevant disease models.

By systematically investigating the pharmacological properties of 8-Ethylthiocaffeine and related compounds, the scientific community can gain valuable insights into the design of next-generation PDE inhibitors with enhanced therapeutic potential.

References

• 1. Theophylline and selective phosphodiesterase inhibitors as anti-inflammatory drugs in the treatment of bronchial asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel 8-heterocyclyl xanthine derivatives in drug development - an update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 8-Aryl xanthines potent inhibitors of phosphodiesterase 5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phosphodiesterase inhibitory profile of some related xanthine derivatives pharmacologically active on the peripheral microcirculation - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Binding Landscape: A Comparative Guide to Xanthine Derivatives at Adenosine A1 and A2A Receptors

For researchers, scientists, and professionals in drug development, understanding the nuanced interactions between novel compounds and their biological targets is paramount. This guide provides a comparative analysis of the binding affinities of various xanthine derivatives for the adenosine A1 and A2A receptors, offering a valuable benchmark for the validation of new chemical entities like 8-Ethylthiocaffeine.

Comparative Binding Affinity of Xanthine Derivatives

The following table summarizes the inhibitory constants (Ki) of several well-characterized xanthine derivatives at human and rat adenosine A1 and A2A receptors. These values are critical in assessing the potency and selectivity of a compound. A lower Ki value indicates a higher binding affinity.

Compound	A1 Receptor Ki (nM)	A2A Receptor Ki (nM)	Species	Reference
Caffeine	12,000 - 40,000	2,400 - 25,000	Human/Rat	[1][2]
Theophylline	13,000	4,800	Rat	[1]
8-Phenyltheophylline	10	7,000	Bovine/Human	[1]
1,3-Dipropyl-8-cyclopentylxanthine (DPCPX)	0.46	1,400	Human	[3]
Xanthine Amine Congener (XAC)	1.1	50	Human	[4]
1,3-Diethyl-8-phenylxanthine	44	200	Rat/Human	[1]

Note: The significant variability in reported Ki values can be attributed to differences in experimental conditions, tissue preparations, and radioligands used.

Experimental Protocols: Unveiling Receptor Affinity

The determination of a compound's binding affinity to a specific receptor is a cornerstone of pharmacological research. Radioligand binding assays are the gold standard for quantifying these interactions.

Radioligand Competition Binding Assay

This method measures the ability of a test compound (like 8-Ethylthiocaffeine) to displace a radiolabeled ligand that is known to bind to the target receptor with high affinity.

Materials:

• Membrane Preparations: Cell membranes expressing the adenosine A1 or A2A receptor. These can be from recombinant cell lines (e.g., HEK293 or CHO cells) or tissue homogenates (e.g., rat brain).[5][6]

• Radioligand: A high-affinity radiolabeled ligand for the target receptor.

  • A1 Receptor: [³H]-DPCPX (1,3-dipropyl-8-cyclopentylxanthine) or [³H]-CCPA (2-chloro-N6-cyclopentyladenosine).[7]

  • A2A Receptor: [³H]-ZM241385 or [³H]-CGS 21680.[4][5]

• Test Compound: 8-Ethylthiocaffeine or other xanthine derivatives.

• Assay Buffer: Typically 50 mM Tris-HCl buffer (pH 7.4) containing MgCl₂.[5]

• Non-specific Binding Control: A high concentration of a non-radiolabeled standard antagonist (e.g., theophylline or the unlabeled version of the radioligand) to determine the amount of non-specific binding.[5]

• Glass Fiber Filters: For separating bound from unbound radioligand.

• Scintillation Counter: To measure the radioactivity.

Procedure:

• Incubation: In assay tubes, combine the membrane preparation, the radioligand (at a concentration near its Kd), and varying concentrations of the test compound.

• Equilibrium: Incubate the mixture at a specific temperature (e.g., 25°C or room temperature) for a defined period (e.g., 60-120 minutes) to allow the binding to reach equilibrium.[6][7]

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined from this curve. The Ki value can then be calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Fig. 1: Experimental workflow for radioligand competition binding assay.

Signaling Pathways of Adenosine A1 and A2A Receptors

Understanding the downstream signaling cascades of the A1 and A2A receptors is crucial for interpreting the functional consequences of ligand binding.

Adenosine A1 Receptor Signaling

The A1 receptor is primarily coupled to the inhibitory G-protein, Gi. Its activation leads to a decrease in intracellular cyclic AMP (cAMP) levels.

Fig. 2: Simplified signaling pathway of the Adenosine A1 receptor.

Adenosine A2A Receptor Signaling

In contrast to the A1 receptor, the A2A receptor is coupled to the stimulatory G-protein, Gs. Its activation results in an increase in intracellular cAMP levels.

Fig. 3: Simplified signaling pathway of the Adenosine A2A receptor.

This guide provides a foundational framework for evaluating the binding affinity of 8-Ethylthiocaffeine and other novel xanthine derivatives at adenosine A1 and A2A receptors. By leveraging the comparative data and detailed methodologies presented, researchers can effectively characterize new compounds and advance the field of drug discovery.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Xanthines as Adenosine Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 4. Structure of the adenosine A2A receptor in complex with ZM241385 and the xanthines XAC and caffeine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mass spectrometry-based ligand binding assays on adenosine A1 and A2A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assay in Summary_ki [bdb99.ucsd.edu]

A Comparative Analysis of 8-Substituted Caffeine Analogs: Potency and Selectivity at Adenosine Receptors and Phosphodiesterases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of 8-substituted caffeine analogs, focusing on their performance as antagonists of adenosine receptors and inhibitors of phosphodiesterase (PDE) enzymes. The information presented is collated from various scientific studies to aid in the understanding of structure-activity relationships and to guide future drug discovery efforts.

Introduction

Caffeine, a well-known xanthine alkaloid, exerts its stimulant effects primarily through the antagonism of adenosine receptors. The substitution at the 8-position of the xanthine scaffold has been a key strategy in medicinal chemistry to modulate the potency and selectivity of caffeine analogs for various biological targets, including adenosine receptor subtypes and phosphodiesterase isozymes.[1] This guide summarizes key quantitative data on the binding affinities and inhibitory concentrations of various 8-substituted caffeine derivatives, providing a valuable resource for researchers in pharmacology and drug development.

Data Presentation

The following tables summarize the binding affinities (Ki) of 8-substituted xanthine and caffeine analogs for adenosine A1 and A2A receptors, and the inhibitory concentrations (IC50) against various phosphodiesterase (PDE) isoforms.

Table 1: Adenosine Receptor Binding Affinities of 8-Substituted Xanthine Analogs

Compound	8-Substituent	A1 Receptor Ki (nM)	A2A Receptor Ki (nM)	Selectivity (A2A/A1)
Theophylline	-H	8,500	15,000	1.76
8-Phenyltheophylline	-Phenyl	85	500	5.88
1,3-Dipropyl-8-phenylxanthine	-Phenyl	1.2	49	40.83
8-(p-Sulfophenyl)theophylline	-p-Sulfophenyl	1,100	>10,000	>9.09
8-Cyclopentyltheophylline	-Cyclopentyl	0.5	1,200	2,400
8-Cyclohexylcaffeine	-Cyclohexyl	~75 (EC50)	-	-
1,3-Dipropyl-8-(2-amino-4-chlorophenyl)xanthine	-2-amino-4-chlorophenyl	0.022	-	-

Data compiled from multiple sources.[2][3][4]

Table 2: Phosphodiesterase Inhibition by Caffeine and Analogs

Compound	PDE1 IC50 (µM)	PDE4 IC50 (µM)	PDE5 IC50 (µM)
Caffeine	120	400	40
Theophylline	200	100	-
3-Isobutyl-1-methylxanthine (IBMX)	18	10	4

Data compiled from multiple sources.[5][6]

Experimental Protocols

Adenosine Receptor Binding Assay (Competitive Radioligand Binding)

This protocol outlines a standard method for determining the binding affinity of test compounds to adenosine receptors.

Objective: To determine the Ki of 8-substituted caffeine analogs for adenosine A1 and A2A receptors.

Materials:

• Cell membranes expressing the target adenosine receptor subtype (e.g., from CHO or HEK293 cells).[7]

• Radioligand specific for the receptor subtype (e.g., [3H]DPCPX for A1, [3H]CGS 21680 for A2A).

• Test compounds (8-substituted caffeine analogs) at various concentrations.

• Incubation buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation: Cell membranes expressing the receptor of interest are prepared through homogenization and centrifugation.

• Incubation: A mixture containing the cell membranes, a fixed concentration of the radioligand, and varying concentrations of the test compound is incubated in the appropriate buffer. Non-specific binding is determined in the presence of a high concentration of a known unlabeled ligand.[7]

• Filtration: The incubation mixture is rapidly filtered through glass fiber filters to separate bound from free radioligand. The filters are then washed with ice-cold buffer to remove any unbound radioactivity.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Phosphodiesterase (PDE) Inhibition Assay

This protocol describes a common method for assessing the inhibitory activity of compounds against different PDE isoforms.

Objective: To determine the IC50 of 8-substituted caffeine analogs for various PDE isoforms.

Materials:

• Purified recombinant human PDE enzymes (e.g., PDE1, PDE4, PDE5).[8]

• Substrate: cAMP or cGMP.[8]

• Test compounds (8-substituted caffeine analogs) at various concentrations.

• Assay buffer (e.g., Tris-HCl buffer with MgCl2).

• Detection reagents (e.g., PDE-Glo™ Phosphodiesterase Assay kit).[8][9]

• Luminometer or spectrophotometer.

Procedure:

• Enzyme Reaction: The PDE enzyme is incubated with its substrate (cAMP or cGMP) in the presence of varying concentrations of the test compound.

• Termination: The enzymatic reaction is stopped after a defined incubation period, often by adding a PDE inhibitor like IBMX.[8]

• Detection: The amount of remaining substrate or the product formed is quantified. This can be achieved through various methods, including:

  • Luminescence-based assays: Remaining cAMP or cGMP is detected using a coupled enzyme system that generates a luminescent signal.[8][9]

  • Colorimetric assays: The inorganic phosphate released from the hydrolysis of the cyclic nucleotide monophosphate is detected using a colorimetric reagent.[10]

• Data Analysis: The concentration of the test compound that inhibits 50% of the PDE activity (IC50) is calculated from the dose-response curve.

Mandatory Visualization

Signaling Pathways

References

• 1. researchgate.net [researchgate.net]
• 2. Adenosine receptor binding: structure-activity analysis generates extremely potent xanthine antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. content.abcam.com [content.abcam.com]
• 4. Xanthines as Adenosine Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphodiesterase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Caffeine and theophylline analogues: correlation of behavioral effects with activity as adenosine receptor antagonists and as phosphodiesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. promega.com [promega.com]
• 9. PDE-Glo™ Phosphodiesterase Assay Protocol [promega.com]
• 10. abcam.com [abcam.com]

8-Ethylthiocaffeine: A Comparative Analysis of its Neuroprotective Properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the neuroprotective effects of 8-Ethylthiocaffeine (EHT) against other alternatives, with a focus on caffeine. The information is supported by experimental data to aid in the evaluation of EHT as a potential therapeutic agent for neurodegenerative diseases.

Comparative Neuroprotective Performance

While direct head-to-head in vivo studies comparing 8-Ethylthiocaffeine (EHT) and caffeine are limited, existing research provides valuable insights into their respective neuroprotective capabilities. The following tables summarize key quantitative data from studies on EHT and caffeine, primarily in the MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) mouse model of Parkinson's disease, a well-established model for studying neurodegeneration.

A Note on Comparability: The data presented below for neuroprotection, anti-inflammatory, and antioxidant effects are derived from separate studies. Variations in experimental design, animal models, and dosages should be considered when making direct comparisons. However, the data on Protein Phosphatase 2A (PP2A) modulation comes from a study that directly compared the effects of EHT and caffeine.

Table 1: Neuroprotection against MPTP-induced Dopaminergic Neuron Damage

This table summarizes the protective effects of EHT and caffeine on key markers of dopaminergic neuron health in the striatum of MPTP-treated mice.

Compound	Dosage	Parameter	% Protection / Change vs. MPTP Control	Reference
8-Ethylthiocaffeine (EHT)	0.1% in diet	Striatal Dopamine Levels	12% increase in protection	[1]
0.1% in diet	Striatal Tyrosine Hydroxylase (TH) Content	15% increase in protection	[1]
0.1% in diet	Dopamine Turnover (HVA/dopamine ratio)	Significant decrease	[1]
Caffeine	25 mg/kg	Striatal Dopamine Levels	Significant attenuation of depletion	[2]
30 mg/kg	Paw Grip Strength	Significant protection against reduction	[3][4]

Table 2: Anti-Inflammatory Effects

This table highlights the anti-inflammatory properties of EHT and caffeine in models of neuroinflammation.

Compound	Model System	Parameter	Effect	Reference
8-Ethylthiocaffeine (EHT)	LPS-stimulated primary microglia & astrocytes	iNOS Induction	Significantly repressed	[1]
LPS-stimulated primary microglia & astrocytes	Nitric Oxide Production	Significantly repressed	[1]
Caffeine	Hypoxia-induced brain inflammation in mice	Inflammatory Markers (e.g., IL-1β)	Lower levels	[1]
LPS-induced neuroinflammation in mice	Pro-inflammatory Biomarkers	Reduction	[5]

Table 3: Antioxidant Capacity

This table outlines the antioxidant effects of EHT and caffeine, which contribute to their neuroprotective profiles.

Compound	Assay / Model	Parameter	Effect	Reference
8-Ethylthiocaffeine (EHT)	MPTP mouse model	GSH/GSSG Ratio	Prevention of MPTP-induced changes	[1]
MPTP mouse model	JNK Activation	Significantly prevented	[1]
In vitro assay	ABTS radical scavenging	Robust antioxidant activity	[1]
Caffeine	D-galactose-induced aging in rats	Oxidative Stress	Reversed	[6]
Various models	Reactive Oxygen Species (ROS) Production	Reduction	[6]

Table 4: Modulation of Protein Phosphatase 2A (PP2A) Methylation

This table presents data from a study that directly compared the effects of EHT and caffeine on the methylation of PP2A, a key enzyme in cellular signaling, in an in vitro model of Parkinson's disease.

Treatment	Model System	Parameter	Effect	Reference
EHT	α-Syn PFF-treated SH-SY5Y cells	Methyl-PP2A Levels	Partial reversal of α-Syn-induced reduction	[7]
Caffeine	α-Syn PFF-treated SH-SY5Y cells	Methyl-PP2A Levels	Partial reversal of α-Syn-induced reduction	[7]
EHT + Caffeine	α-Syn PFF-treated SH-SY5Y cells	Methyl-PP2A Levels	Full correction to control levels (synergistic effect)	[7]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

MPTP-induced Neurodegeneration Model

• Animals: Male C57BL/6 mice are typically used.

• MPTP Administration: MPTP hydrochloride is dissolved in saline and administered via intraperitoneal (i.p.) injection. A common regimen is four injections of 20 mg/kg at 2-hour intervals.

• Drug Administration: 8-Ethylthiocaffeine can be administered in the diet (e.g., 0.1% w/w) for a period before and during MPTP treatment. Caffeine is often administered via i.p. injection (e.g., 25-30 mg/kg) prior to each MPTP injection.

• Tissue Collection: Animals are euthanized at a specified time point after the final MPTP injection (e.g., 7 days), and brains are rapidly dissected. The striatum and substantia nigra are isolated for further analysis.

Western Blotting for iNOS and JNK Activation

• Sample Preparation: Brain tissue (e.g., striatum) is homogenized in RIPA buffer supplemented with protease and phosphatase inhibitors. Protein concentration is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated on a polyacrylamide gel and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against iNOS, phospho-JNK, total JNK, and a loading control (e.g., GAPDH or β-actin). This is followed by incubation with a corresponding HRP-conjugated secondary antibody.

• Detection: Bands are visualized using an enhanced chemiluminescence (ECL) substrate and quantified using densitometry software.

Nitric Oxide Production (Griess Assay)

• Sample Collection: Cell culture supernatant from microglia or astrocyte cultures is collected.

• Griess Reagent: The Griess reagent is prepared by mixing equal volumes of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water.

• Assay Procedure: An equal volume of the Griess reagent is added to the cell culture supernatant in a 96-well plate.

• Measurement: After a short incubation at room temperature, the absorbance is measured at 540 nm. Nitrite concentration is determined from a standard curve.

GSH/GSSG Ratio Assay

• Sample Preparation: Brain tissue is homogenized in a suitable buffer and deproteinized, often using metaphosphoric acid.

• Assay Principle: These assays typically involve a kinetic enzymatic recycling method. Total glutathione (GSH + GSSG) is measured in the presence of glutathione reductase and NADPH. For GSSG measurement, GSH is first masked with a scavenger like 2-vinylpyridine.

• Detection: The rate of formation of a colored product (e.g., from DTNB) or a fluorescent product is measured over time. The GSH/GSSG ratio is calculated from the determined concentrations of total glutathione and GSSG.

ABTS Antioxidant Assay

• Reagent Preparation: The ABTS radical cation (ABTS•+) is generated by reacting ABTS stock solution with potassium persulfate.

• Assay Procedure: The test compound (EHT or caffeine) is added to the ABTS•+ solution.

• Measurement: The reduction of the blue-green ABTS•+ is measured by the decrease in absorbance at a specific wavelength (e.g., 734 nm). The antioxidant capacity is often compared to a standard, such as Trolox.

PP2A Methylation Assay

• Principle: This assay often relies on Western blotting using antibodies that specifically recognize either the methylated or unmethylated C-terminal of the PP2A catalytic subunit.

• Sample Preparation: Cell lysates are prepared as for standard Western blotting.

• Immunoblotting: Separate membranes are incubated with a methylation-specific PP2A-C antibody and an antibody that recognizes total PP2A-C.

• Quantification: The ratio of the methylated PP2A-C signal to the total PP2A-C signal is calculated to determine the relative level of PP2A methylation.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Neuroprotective mechanisms of 8-Ethylthiocaffeine.

Caption: Experimental workflow for in vivo neuroprotection studies.

Caption: Synergistic modulation of PP2A methylation by EHT and Caffeine.

References

• 1. Caffeine may block brain inflammation to reduce dementia risk [nutraingredients.com]
• 2. Neuroprotection by caffeine in the MPTP model of parkinson's disease and its dependence on adenosine A2A receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pretreatment of caffeine leads to partial neuroprotection in MPTP model of Parkinson's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuroprotective effects of caffeine in MPTP model of Parkinson's disease: A (13)C NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Adora2A downregulation promotes caffeine neuroprotective effect against LPS-induced neuroinflammation in the hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The neuroprotective effects of caffeine in neurodegenerative diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Reproducibility of Published Findings on 8-Ethylthiocaffeine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reported biological activities of 8-Ethylthiocaffeine and its structural analogs. Due to a lack of extensive, reproducible published data specifically on 8-Ethylthiocaffeine, this guide focuses on the broader class of 8-thioalkylxanthine derivatives, drawing comparisons from studies on related compounds to infer potential activities and support future research. The primary targets for this class of compounds are adenosine receptors and phosphodiesterase (PDE) enzymes.

Comparative Quantitative Data

While specific quantitative data for 8-Ethylthiocaffeine remains limited in publicly available literature, research on analogous 8-substituted xanthine derivatives provides a basis for comparison. The following tables summarize findings for related compounds, offering insights into the potential potency and selectivity of 8-thioalkylcaffeine derivatives.

Table 1: Comparative Adenosine Receptor Antagonist Activity of 8-Substituted Xanthines

Compound	A1 Receptor Kᵢ (nM)	A2A Receptor Kᵢ (nM)	Selectivity (A1/A2A)	Reference
8-Phenyltheophylline	10	300	0.03	[1]
8-(p-Sulfophenyl)theophylline	1,300	10,000	0.13	[1]
1,3-Dipropyl-8-p-sulfophenylxanthine (DPSPX)	38	-	-	[2]
8-Cyclohexylcaffeine (CHC)	41	-	-	[2]
8-(m-Chlorophenylazo)caffeine	>10,000	400	>25	[3]

Kᵢ (inhibition constant) is a measure of the concentration of a ligand that is required to occupy 50% of the receptors in the absence of the agonist. A lower Kᵢ value indicates a higher binding affinity.

Table 2: Comparative Phosphodiesterase (PDE) Inhibitory Activity of Selected Xanthine Derivatives

Compound	PDE Isoform	IC₅₀ (µM)	Reference
Theophylline	Non-selective	~100-1000	[4]
3-Isobutyl-1-methylxanthine (IBMX)	Non-selective	~2-50	[4]
8-Phenyl theophylline	PDE1, PDE2	>100	[4]

IC₅₀ (half-maximal inhibitory concentration) is a measure of the concentration of a drug that is required for 50% inhibition of a biological or biochemical function.

Experimental Protocols

To ensure the reproducibility of findings, detailed experimental methodologies are crucial. The following are standard protocols used to assess the biological activity of 8-substituted xanthine derivatives.

Adenosine Receptor Binding Assays

These assays are fundamental in determining the affinity and selectivity of a compound for different adenosine receptor subtypes.

Objective: To determine the inhibition constant (Kᵢ) of a test compound for adenosine A₁ and A₂A receptors.

General Procedure:

• Membrane Preparation: Membranes are prepared from cells expressing the adenosine receptor subtype of interest (e.g., rat brain membranes for A₁ receptors or PC12 cell membranes for A₂A receptors).

• Radioligand Binding: A specific radioligand (e.g., [³H]N⁶-phenylisopropyladenosine for A₁ receptors) is incubated with the prepared membranes in the presence of varying concentrations of the test compound.

• Incubation and Separation: The mixture is incubated to allow for competitive binding. Subsequently, the bound and free radioligand are separated, typically by rapid filtration.

• Quantification: The amount of radioactivity bound to the membranes is quantified using liquid scintillation counting.

• Data Analysis: The data are analyzed to determine the IC₅₀ value of the test compound, which is then converted to the Kᵢ value using the Cheng-Prusoff equation.[5]

Phosphodiesterase (PDE) Inhibition Assays

These assays measure the ability of a compound to inhibit the activity of different PDE isoforms, which are responsible for the degradation of cyclic nucleotides like cAMP and cGMP.

Objective: To determine the IC₅₀ value of a test compound for a specific PDE isoform.

General Procedure:

• Enzyme Preparation: Purified recombinant PDE enzymes are used.

• Reaction Initiation: The PDE enzyme is incubated with its substrate (cAMP or cGMP) in the presence of varying concentrations of the test compound.

• Reaction Termination: The enzymatic reaction is stopped after a defined period.

• Product Quantification: The amount of product formed (e.g., AMP or GMP) is quantified. This can be achieved through various methods, including radioimmunoassay, enzyme-linked immunosorbent assay (ELISA), or by using fluorescently labeled substrates.

• Data Analysis: The data are used to calculate the percentage of inhibition at each concentration of the test compound, and the IC₅₀ value is determined from the resulting dose-response curve.[4]

Signaling Pathways and Experimental Workflows

The biological effects of 8-Ethylthiocaffeine and its analogs are primarily mediated through their interaction with adenosine receptors and phosphodiesterase enzymes.

Adenosine Receptor Antagonism

8-substituted xanthines act as competitive antagonists at adenosine receptors (A₁ and A₂A), blocking the physiological effects of adenosine.

Caption: Adenosine receptor antagonism by 8-Ethylthiocaffeine.

Phosphodiesterase Inhibition

By inhibiting PDE enzymes, 8-substituted xanthines prevent the breakdown of cyclic nucleotides (cAMP and cGMP), leading to their accumulation and enhanced downstream signaling.

Caption: Mechanism of phosphodiesterase inhibition.

Experimental Workflow for Biological Activity Screening

The general workflow for screening compounds like 8-Ethylthiocaffeine for their biological activity is a multi-step process.

Caption: General experimental workflow for drug discovery.

References

• 1. Evidence That a Novel 8-Phenyl–Substituted Xanthine Derivative is a Cardioselective Adenosine Receptor Antagonist In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. On the high affinity of 8-cyclohexylcaffeine for the presynaptic inhibitory adenosine receptor present in rat motor nerve terminals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aza-analogs of 8-styrylxanthines as A2A-adenosine receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Caffeine and theophylline analogues: correlation of behavioral effects with activity as adenosine receptor antagonists and as phosphodiesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 8-Substituted xanthines as antagonists at A1- and A2-adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

8-Ethylthiocaffeine: A Comparative Analysis of its Potency Against Other Methylxanthines

In the landscape of pharmacological research, methylxanthines represent a cornerstone class of compounds, with caffeine, theophylline, and theobromine being the most widely recognized members. This guide provides a comparative analysis of the potency of these traditional methylxanthines, with a special focus on the potential of 8-substituted derivatives, specifically 8-Ethylthiocaffeine. This document is intended for researchers, scientists, and drug development professionals, offering a concise yet comprehensive overview of available experimental data and methodologies.

Comparative Potency of Methylxanthines

Below is a summary of the reported potencies of common methylxanthines at adenosine A1 and A2A receptors.

Compound	Adenosine A1 Receptor (IC50, µM)	Adenosine A2A Receptor (IC50, µM)
Theophylline	10 - 15	~15
Caffeine	20 - 40	~40
Theobromine	>100	>100

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro. Lower values indicate greater potency.

Signaling Pathways and Experimental Workflow

To understand the mechanism of action and the methods used to determine potency, the following diagrams illustrate the general signaling pathway of methylxanthines and a typical experimental workflow for assessing their activity.

Methylxanthine signaling pathway.

Radioligand displacement assay workflow.

Experimental Protocols

The determination of the potency of methylxanthines relies on well-established experimental protocols. Below are detailed methodologies for key assays.

Adenosine Receptor Binding Assay (Radioligand Displacement)

This assay determines the affinity of a test compound for a specific receptor by measuring its ability to displace a known radiolabeled ligand.

1. Materials:

• Receptor Source: Membranes prepared from cells or tissues expressing the adenosine receptor of interest (e.g., CHO cells transfected with human A1 adenosine receptor).

• Radioligand: A high-affinity radiolabeled ligand specific for the receptor (e.g., [³H]DPCPX for A1 receptors).

• Test Compounds: 8-Ethylthiocaffeine and other methylxanthines.

• Assay Buffer: Typically Tris-HCl buffer containing MgCl₂ and adenosine deaminase.

• Filtration Apparatus: A cell harvester and glass fiber filters.

• Scintillation Counter: For measuring radioactivity.

2. Procedure:

• Membrane Preparation: Homogenize cells or tissues in a suitable buffer and centrifuge to isolate the membrane fraction. Resuspend the membrane pellet in the assay buffer.

• Incubation: In a multi-well plate, combine the receptor membranes, a fixed concentration of the radioligand, and varying concentrations of the test compound. Include control wells with no test compound (total binding) and wells with a high concentration of a known non-radioactive ligand (non-specific binding).

• Equilibrium: Incubate the mixture at a specific temperature (e.g., 25°C) for a defined period (e.g., 60-120 minutes) to allow binding to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

3. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the percentage of inhibition of specific binding at each concentration of the test compound.

• Plot the percentage of inhibition against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

• The Ki (inhibition constant) can be calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Phosphodiesterase (PDE) Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of a specific PDE enzyme.

1. Materials:

• PDE Enzyme: Purified recombinant PDE enzyme (e.g., human PDE4B).

• Substrate: Cyclic nucleotide (cAMP or cGMP).

• Test Compounds: 8-Ethylthiocaffeine and other methylxanthines.

• Assay Buffer: A buffer appropriate for the specific PDE enzyme.

• Detection Reagents: Reagents to detect the product of the PDE reaction (e.g., a kit that measures the amount of remaining cAMP or the amount of AMP produced).

2. Procedure:

• Reaction Setup: In a multi-well plate, add the PDE enzyme, the assay buffer, and varying concentrations of the test compound.

• Initiation: Start the reaction by adding the cyclic nucleotide substrate.

• Incubation: Incubate the reaction mixture at a specific temperature (e.g., 30°C) for a set period.

• Termination: Stop the reaction, often by adding a stop solution or by heat inactivation.

• Detection: Measure the amount of product formed or the amount of substrate remaining using a suitable detection method (e.g., fluorescence, luminescence, or colorimetric).

3. Data Analysis:

• Calculate the percentage of PDE inhibition for each concentration of the test compound relative to a control with no inhibitor.

• Plot the percentage of inhibition against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Discussion and Future Directions

The provided data indicates that theophylline is a more potent adenosine receptor antagonist than caffeine, while theobromine shows significantly lower potency. Although direct experimental data for 8-Ethylthiocaffeine is currently unavailable, structure-activity relationship studies on 8-substituted xanthines consistently demonstrate that substitution at the 8-position can dramatically increase affinity for adenosine receptors. It is therefore hypothesized that 8-Ethylthiocaffeine would exhibit significantly higher potency than caffeine and theophylline.

To definitively establish the potency of 8-Ethylthiocaffeine, further experimental investigation using the detailed protocols outlined in this guide is necessary. Such studies would provide valuable quantitative data, enabling a more complete and direct comparison with other methylxanthines and facilitating its potential development as a pharmacological tool or therapeutic agent.

Bridging the Gap: A Comparative Guide to the In Vivo Validation of In Vitro Findings for 8-Ethylthiocaffeine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

In vitro studies on 8-alkylmercaptocaffeine derivatives, a class of compounds that includes 8-Ethylthiocaffeine, suggest potential cytotoxic activity against cancer cell lines through the induction of apoptosis, mediated by the cyclic guanosine monophosphate (cGMP) pathway. The proposed mechanism involves the inhibition of phosphodiesterase 5A (PDE5A). Based on in vivo studies of other 8-substituted xanthines, it is hypothesized that 8-Ethylthiocaffeine may exhibit adenosine receptor antagonism. This guide outlines the available data and provides detailed experimental protocols to facilitate the in vivo validation of these in vitro findings.

Data Presentation: In Vitro vs. Predicted In Vivo Effects

The following tables summarize the existing in vitro data for 8-alkylmercaptocaffeine derivatives and the anticipated, yet unconfirmed, in vivo outcomes for 8-Ethylthiocaffeine based on related compounds.

Table 1: Comparison of In Vitro and Predicted In Vivo Pharmacodynamic Effects

Parameter	In Vitro Finding (8-Alkylmercaptocaffeine Derivatives)	Predicted In Vivo Correlate (8-Ethylthiocaffeine)	Supporting Rationale
Mechanism of Action	Inhibition of PDE5A, leading to increased intracellular cGMP levels.[1]	Modulation of adenosine and cGMP signaling pathways.	8-substituted caffeines are known adenosine receptor antagonists and phosphodiesterase inhibitors.[2]
Cellular Effect	Induction of apoptosis in cancer cell lines (A549, MCF7, C152).[1]	Potential for tumor growth inhibition in xenograft models.	Apoptosis induction is a key mechanism for anti-cancer therapies.
Biochemical Marker	Increased caspase-3 activity and intracellular cGMP levels.[1]	Elevated cGMP levels in tumor tissue and plasma; activation of caspase-3 in tumor tissue.	Direct downstream effects of the proposed mechanism of action.

Table 2: Key Experimental Data from In Vitro Studies of 8-Alkylmercaptocaffeine Derivatives

Experiment	Cell Lines	Key Findings	Reference
Cytotoxicity Assay	A549, MCF7, C152	Certain derivatives exhibit IC50 < 100 µM.[1]	[1]
cGMP Level Assessment	A549, MCF7, C152	Significant increase in intracellular cGMP.[1]	[1]
Caspase-3 Activity Assay	A549, MCF7, C152	Significant increase in caspase-3 activity.[1]	[1]
Molecular Docking	PDE5A Active Site	H-bond formation and hydrophobic interactions suggest stable binding.[1]	[1]

Experimental Protocols

To validate the in vitro findings for 8-Ethylthiocaffeine in an in vivo setting, the following experimental protocols are proposed:

In Vivo Tumor Growth Inhibition Study (Xenograft Model)

• Objective: To determine if 8-Ethylthiocaffeine can inhibit tumor growth in a murine xenograft model.

• Animal Model: Immunocompromised mice (e.g., NOD/SCID) subcutaneously implanted with a relevant human cancer cell line (e.g., A549 or MCF7).

• Methodology:

  • Once tumors reach a palpable size, randomize animals into vehicle control and 8-Ethylthiocaffeine treatment groups.

  • Administer 8-Ethylthiocaffeine or vehicle via an appropriate route (e.g., intraperitoneal or oral gavage) at predetermined dose levels and schedules.

  • Measure tumor volume and body weight regularly.

  • At the end of the study, euthanize the animals and excise the tumors for further analysis (e.g., histology, biomarker assessment).

• Data Analysis: Compare tumor growth rates between the control and treatment groups.

Pharmacodynamic (PD) Biomarker Analysis

• Objective: To measure the effect of 8-Ethylthiocaffeine on target biomarkers in tumor tissue and plasma.

• Methodology:

  • Collect tumor tissue and plasma samples from the in vivo tumor growth inhibition study.

  • Measure cGMP levels in plasma and tumor lysates using a competitive ELISA kit.

  • Assess caspase-3 activity in tumor lysates using a colorimetric or fluorometric assay.

• Data Analysis: Compare biomarker levels between the control and treatment groups.

Adenosine Receptor Antagonism Assessment

• Objective: To evaluate the potential of 8-Ethylthiocaffeine to antagonize adenosine receptors in vivo.

• Animal Model: Anesthetized rats.

• Methodology:

  • Administer an adenosine A1/A2A receptor agonist (e.g., NECA) to induce a physiological response (e.g., decreased heart rate and blood pressure).

  • Pre-treat animals with 8-Ethylthiocaffeine at various doses.

  • Measure the ability of 8-Ethylthiocaffeine to block the agonist-induced cardiovascular effects.

• Data Analysis: Determine the dose-dependent antagonist activity of 8-Ethylthiocaffeine.

Mandatory Visualizations

The following diagrams illustrate the proposed signaling pathway and a general workflow for the in vivo validation process.

Caption: Proposed mechanism of 8-Ethylthiocaffeine inducing apoptosis.

Caption: Workflow from in vitro data to in vivo validation.

Conclusion

The successful in vivo validation of the promising in vitro findings for 8-alkylmercaptocaffeine derivatives, specifically for 8-Ethylthiocaffeine, would represent a significant step in its development as a potential therapeutic agent. The experimental framework provided in this guide offers a structured approach to bridge the existing data gap and ascertain the translational potential of this compound. Researchers are encouraged to adapt and refine these protocols based on their specific research objectives and available resources.

References

• 1. 8-Alkylmercaptocaffeine derivatives: antioxidant, molecular docking, and in-vitro cytotoxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Benchmarking 8-Ethylthiocaffeine Against a Known Adenosine Antagonist: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 8-Ethylthiocaffeine and the well-established, non-selective adenosine antagonist, Theophylline. Due to the limited availability of public domain data for 8-Ethylthiocaffeine, this guide leverages structure-activity relationship (SAR) principles and data from structurally related xanthine derivatives to project its likely pharmacological profile. Theophylline has been selected as the primary comparator due to its extensive characterization and shared xanthine core structure.

Introduction to Adenosine Antagonism

Adenosine is a ubiquitous neuromodulator that exerts its effects through four G protein-coupled receptor subtypes: A₁, A₂ₐ, A₂ₑ, and A₃.[1] These receptors are implicated in a wide array of physiological processes, making them attractive targets for therapeutic intervention. Adenosine receptor antagonists, such as caffeine and theophylline, are known for their stimulant effects on the central nervous system, primarily through the blockade of A₁ and A₂ₐ receptors.[2][3] The development of selective adenosine receptor antagonists is a key area of research for various pathological conditions, including neurodegenerative diseases.

Compound Profiles

Theophylline , also a methylxanthine, is a non-selective adenosine receptor antagonist that is widely used in clinical practice for respiratory diseases.[5] Its well-documented pharmacological profile, including its binding affinities for adenosine receptors, makes it an ideal benchmark for comparison.[5] Theophylline also exhibits other biochemical activities, such as inhibition of phosphodiesterases.

Comparative Analysis: A Data-Driven Approach

To provide a quantitative benchmark, the following table summarizes the adenosine receptor binding affinities (Ki values) for Theophylline and other relevant xanthine derivatives. This data serves as a reference for predicting the potential affinity of 8-Ethylthiocaffeine.

Table 1: Adenosine Receptor Binding Affinities (Ki) of Theophylline and Related Xanthines

Compound	A₁ Receptor Ki (nM)	A₂ₐ Receptor Ki (nM)	A₂ₑ Receptor Ki (nM)	A₃ Receptor Ki (nM)
Theophylline	8,500	16,000	13,000	>100,000
Caffeine	12,000	2,400	13,000	67,000
Istradefylline (A₂ₐ selective)	2,800	2.2	4,700	13,000
8-Cyclohexylcaffeine (CHC)	41	Not Reported	Not Reported	Not Reported

Data sourced from publicly available pharmacological databases and literature.

Based on the structure of 8-Ethylthiocaffeine, it is plausible to hypothesize that the ethylthio substitution at the 8-position will enhance its affinity for adenosine receptors compared to theophylline and caffeine, particularly at the A₁ receptor, similar to other 8-position substitutions like in 8-Cyclohexylcaffeine.[4]

Experimental Protocols

To empirically determine the pharmacological profile of 8-Ethylthiocaffeine and enable a direct comparison with known antagonists, the following standard experimental protocols are recommended.

Radioligand Binding Assay

This assay is employed to determine the binding affinity (Ki) of a test compound for a specific receptor subtype.

Objective: To quantify the affinity of 8-Ethylthiocaffeine for human adenosine A₁, A₂ₐ, A₂ₑ, and A₃ receptors.

Methodology:

• Membrane Preparation: Cell membranes expressing the specific human adenosine receptor subtype are prepared from cultured cells (e.g., HEK293 or CHO cells) or from tissue homogenates.

• Assay Buffer: A suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4) is used for the binding reaction.

• Radioligand: A specific radiolabeled ligand for each receptor subtype is used (e.g., [³H]DPCPX for A₁, [³H]ZM241385 for A₂ₐ).

• Competition Binding: Membranes are incubated with a fixed concentration of the radioligand and varying concentrations of the unlabeled test compound (8-Ethylthiocaffeine) or a known competitor (Theophylline).

• Incubation: The reaction mixture is incubated at a specific temperature (e.g., 25°C) for a defined period to reach equilibrium.

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The IC₅₀ (concentration of the compound that inhibits 50% of specific radioligand binding) is determined from the competition curves. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Accumulation Assay

This functional assay is used to determine whether a compound acts as an agonist, antagonist, or inverse agonist at a Gs or Gi-coupled receptor.

Objective: To assess the functional effect of 8-Ethylthiocaffeine on adenosine receptor-mediated signaling by measuring changes in intracellular cyclic AMP (cAMP) levels.

Methodology:

• Cell Culture: Cells stably expressing the adenosine receptor of interest (e.g., HEK293-A₂ₐ) are cultured in appropriate media.

• Cell Plating: Cells are seeded into multi-well plates and allowed to adhere.

• Pre-treatment: Cells are pre-incubated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Antagonist Treatment: Cells are treated with varying concentrations of the antagonist (8-Ethylthiocaffeine or Theophylline) for a specific duration.

• Agonist Stimulation: Cells are then stimulated with a known adenosine receptor agonist (e.g., NECA) at a concentration that elicits a submaximal response (e.g., EC₈₀).

• Cell Lysis: The reaction is stopped, and the cells are lysed to release intracellular cAMP.

• cAMP Measurement: The concentration of cAMP in the cell lysates is quantified using a competitive immunoassay (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis: The ability of the antagonist to inhibit the agonist-induced cAMP production is measured, and the IC₅₀ value is determined.

Visualizing a Comparative Experimental Workflow

The following diagram illustrates a typical workflow for the comparative pharmacological characterization of 8-Ethylthiocaffeine and a known adenosine antagonist.

Caption: Comparative experimental workflow for characterizing adenosine antagonists.

Adenosine Receptor Signaling Pathways

The interaction of adenosine with its receptors triggers distinct intracellular signaling cascades. The A₂ₐ and A₂ₑ receptors are primarily coupled to the Gs alpha subunit of G proteins, which activates adenylyl cyclase, leading to an increase in intracellular cAMP. Conversely, the A₁ and A₃ receptors are typically coupled to the Gi alpha subunit, which inhibits adenylyl cyclase and reduces cAMP levels. Adenosine antagonists like 8-Ethylthiocaffeine and Theophylline are expected to block these effects.

Caption: Simplified adenosine receptor signaling pathways.

Conclusion

While direct experimental data for 8-Ethylthiocaffeine is currently limited, this guide provides a framework for its evaluation by benchmarking against the well-known adenosine antagonist, Theophylline. The provided experimental protocols for radioligand binding and cAMP accumulation assays are fundamental for determining the affinity, potency, and selectivity of 8-Ethylthiocaffeine at adenosine receptor subtypes. The insights from structure-activity relationships of related xanthine derivatives suggest that 8-Ethylthiocaffeine is likely to be a potent adenosine receptor antagonist. Further empirical investigation is warranted to fully elucidate its pharmacological profile and therapeutic potential.

References

• 1. On the high affinity of 8-cyclohexylcaffeine for the presynaptic inhibitory adenosine receptor present in rat motor nerve terminals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Adenosine A2A receptor antagonists: from caffeine to selective non-xanthines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Caffeine analogs: structure-activity relationships at adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Metabolic Stability of Caffeine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the metabolic stability of caffeine and its key derivatives. Understanding the metabolic fate of these compounds is crucial for the development of novel therapeutics with improved pharmacokinetic profiles. This document summarizes key metabolic parameters, details experimental protocols for assessing stability, and illustrates the primary metabolic pathways.

Introduction to Caffeine Metabolism

Caffeine (1,3,7-trimethylxanthine) is primarily metabolized in the liver by the cytochrome P450 (CYP) enzyme system, with CYP1A2 being the major enzyme responsible for its biotransformation.[1][2] The metabolism of caffeine is extensive, with less than 3% of the parent compound being excreted unchanged in urine. The primary metabolic pathway involves demethylation, leading to the formation of three major active metabolites: paraxanthine (1,7-dimethylxanthine), theobromine (3,7-dimethylxanthine), and theophylline (1,3-dimethylxanthine).[1] These metabolites are further metabolized by enzymes such as xanthine oxidase (XO) before excretion.[3]

Comparative Metabolic Stability Data

The metabolic stability of a compound is a critical determinant of its in vivo half-life and oral bioavailability. The following table summarizes key pharmacokinetic parameters for caffeine and its primary metabolites.

Compound	Structure	Half-life (t½)	Primary Metabolizing Enzymes	Key Metabolic Pathways	Ref.
Caffeine	1,3,7-trimethylxanthine	~5-6 hours (in healthy adults)	CYP1A2	N-demethylation to paraxanthine (~84%), theobromine (~12%), and theophylline (~4%)	[4]
Paraxanthine	1,7-dimethylxanthine	~3-4 hours	CYP1A2, Xanthine Oxidase	7-demethylation to 1-methylxanthine, followed by oxidation to 1-methyluric acid	[3][4]
Theobromine	3,7-dimethylxanthine	~6-8 hours	CYP1A2, CYP2E1	N-demethylation and oxidation	[5]
Theophylline	1,3-dimethylxanthine	~5-8 hours	CYP1A2	N-demethylation and oxidation
Pentoxifylline	1-(5-oxohexyl)-3,7-dimethylxanthine	~0.4-0.8 hours	Not specified	Reduction and oxidation to active metabolites (Metabolite I and Metabolite V)

Metabolic Pathways of Caffeine and its Derivatives

The metabolic conversion of caffeine and its primary derivatives is a multi-step process involving several key enzymes. The following diagram illustrates the major metabolic pathways.

Figure 1: Major metabolic pathways of caffeine.

Experimental Protocols

The following sections detail standardized methodologies for assessing the metabolic stability of caffeine derivatives.

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

This protocol outlines a typical procedure for determining the metabolic stability of a test compound using human liver microsomes.

1. Materials:

• Test compound (caffeine derivative)

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Acetonitrile (ACN) for reaction termination

• Internal standard (IS) for analytical quantification

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system

2. Experimental Workflow:

The following diagram illustrates the workflow for the in vitro microsomal stability assay.

Figure 2: Workflow for microsomal stability assay.

3. Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Dilute the pooled human liver microsomes to the desired concentration (e.g., 0.5 mg/mL) in phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add the liver microsome solution and the test compound.

  • Pre-incubate the plate at 37°C for approximately 5-10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Incubate the plate at 37°C with constant shaking.

• Sample Collection and Termination:

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), terminate the reaction by adding a cold quenching solution (e.g., acetonitrile containing an internal standard).

• Sample Processing and Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound.

4. Data Analysis:

• Plot the natural logarithm of the percentage of the remaining parent compound against time.

• Determine the elimination rate constant (k) from the slope of the linear regression.

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / protein concentration).

LC-MS/MS Method for Quantification of Caffeine and its Metabolites

A sensitive and specific LC-MS/MS method is essential for accurately quantifying caffeine and its derivatives in in vitro samples.

1. Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to separate the analytes of interest.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

2. Mass Spectrometric Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Caffeine: e.g., m/z 195 -> 138

  • Paraxanthine: e.g., m/z 181 -> 124

  • Theobromine: e.g., m/z 181 -> 138

  • Theophylline: e.g., m/z 181 -> 124

  • Internal Standard (e.g., Caffeine-d9): e.g., m/z 204 -> 142

Novel Caffeine Derivatives and Future Directions

The xanthine scaffold of caffeine is a versatile platform for the synthesis of novel derivatives with potential therapeutic applications. Modifications, particularly at the C8 position, have been explored to enhance biological activity and modulate pharmacokinetic properties. For instance, the introduction of bromo, chloro, alkoxy, and various heterocyclic moieties at the C8 position has yielded compounds with interesting pharmacological profiles.

While the synthesis of these novel derivatives is well-documented, comprehensive data on their metabolic stability is often limited in the initial reports. Future studies should focus on systematically evaluating the metabolic stability of these new chemical entities to identify candidates with improved drug-like properties. The experimental protocols outlined in this guide provide a robust framework for conducting such investigations. Understanding the structure-metabolism relationships of these novel caffeine derivatives will be instrumental in guiding the design of the next generation of xanthine-based therapeutics.

References

• 1. Effects of Common CYP1A2 Genotypes and Other Key Factors on Intraindividual Variation in the Caffeine Metabolic Ratio: An Exploratory Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of CYP1A2 in caffeine pharmacokinetics and metabolism: studies using mice deficient in CYP1A2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 4. researchgate.net [researchgate.net]
• 5. 8-SUBSTITUTED XANTHINES AS ANTAGONISTS AT A1- AND A2-ADENOSINE RECEPTORS - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of the Pharmacological Effects of 8-Substituted Thiocaffeine Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacological effects of 8-substituted thiocaffeine derivatives with caffeine, a well-characterized xanthine alkaloid. Due to the limited availability of specific data for 8-Ethylthiocaffeine in the public domain, this guide focuses on structurally related 8-thio and other 8-substituted caffeine analogs to provide a relevant comparative framework. The information presented is supported by experimental data from published studies and includes detailed methodologies for key experiments.

Pharmacological Profile of Xanthine Derivatives

Caffeine and its derivatives, known as xanthines, exert their primary pharmacological effects by acting as antagonists at adenosine receptors, particularly the A1 and A2A subtypes.[1][2] Adenosine is an endogenous nucleoside that plays a crucial role in regulating various physiological processes, including neurotransmission, cardiac function, and inflammation. By blocking adenosine receptors, xanthines can produce a range of effects, such as central nervous system stimulation, bronchodilation, and diuresis.[2]

The substitution at the 8-position of the xanthine core has been a key area of research to modulate the potency and selectivity of these compounds for different adenosine receptor subtypes.[3][4][5] The introduction of a thioether linkage at this position, as in 8-Ethylthiocaffeine, is anticipated to influence the compound's binding affinity and pharmacological activity.

Comparative Pharmacological Data

The following table summarizes the available quantitative data for caffeine and representative 8-substituted caffeine derivatives. It is important to note that direct comparative data for 8-Ethylthiocaffeine was not found in the reviewed literature. The data for 8-cyclohexylcaffeine is included as an example of a potent 8-substituted analog.

Compound	Target Receptor	Assay Type	Measured Value (Ki)	Species	Reference
Caffeine	A1 Adenosine	Radioligand Binding	12 µM	Rat
A2A Adenosine	Radioligand Binding	25 µM	Rat
8-Cyclohexylcaffeine (CHC)	A1 Adenosine	Functional Assay (Twitch)	41 nM	Rat	[6]

Note: Ki represents the inhibition constant, indicating the concentration of the compound required to inhibit 50% of the target receptor's activity. A lower Ki value signifies a higher binding affinity. The data presented is compiled from various sources and methodologies, which may contribute to variability.

Signaling Pathways and Experimental Workflow

To understand the mechanism of action and the methods used to characterize these compounds, the following diagrams illustrate the adenosine receptor signaling pathway and a typical experimental workflow.

Caption: Adenosine receptor signaling pathway and the antagonistic action of 8-Ethylthiocaffeine.

Caption: A typical experimental workflow for characterizing a novel pharmacological compound.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the pharmacological effects of adenosine receptor antagonists.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound to a specific receptor.

Objective: To quantify the affinity of 8-Ethylthiocaffeine for adenosine A1 and A2A receptors.

Materials:

• Cell membranes expressing the target human adenosine receptor (A1 or A2A).

• Radioligand specific for the receptor (e.g., [3H]DPCPX for A1, [3H]ZM241385 for A2A).[7][8]

• Test compound (8-Ethylthiocaffeine) at various concentrations.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubate the cell membranes with the radioligand and varying concentrations of the test compound in the assay buffer.

• Allow the binding to reach equilibrium (e.g., 60 minutes at 25°C).[7]

• Terminate the reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

• The IC50 value is then converted to a Ki value using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.

cAMP Accumulation Assay

This functional assay measures the ability of a compound to modulate the production of cyclic AMP (cAMP), a second messenger involved in adenosine receptor signaling.

Objective: To determine if 8-Ethylthiocaffeine acts as an antagonist at adenosine receptors by measuring its effect on agonist-stimulated cAMP levels.

Materials:

• Cells expressing the target adenosine receptor (e.g., CHO or HEK293 cells).[7][9]

• Adenosine receptor agonist (e.g., NECA).

• Test compound (8-Ethylthiocaffeine).

• Forskolin (an activator of adenylyl cyclase, used to amplify the signal for Gi-coupled receptors).[9][10]

• cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• Cell culture reagents.

Procedure:

• Plate the cells in a multi-well plate and allow them to adhere.

• Pre-incubate the cells with varying concentrations of the test compound (8-Ethylthiocaffeine).

• Stimulate the cells with a fixed concentration of an adenosine receptor agonist (e.g., NECA) in the presence or absence of the test compound. For A1 receptors (Gi-coupled), co-stimulation with forskolin is often used to induce a measurable cAMP level that can be inhibited by the agonist.[11]

• After the stimulation period, lyse the cells to release intracellular cAMP.

• Quantify the amount of cAMP in the cell lysates using a commercial cAMP assay kit according to the manufacturer's instructions.[9][12][13]

• The ability of 8-Ethylthiocaffeine to block the agonist-induced change in cAMP levels is measured, and an IC50 value (the concentration that inhibits 50% of the agonist's effect) is determined.

This guide provides a framework for the independent verification of the pharmacological effects of 8-Ethylthiocaffeine and related compounds. The provided experimental protocols are standard methods in the field and can be adapted for specific research needs. Further studies are required to obtain direct experimental data for 8-Ethylthiocaffeine to fully elucidate its pharmacological profile.

References

• 1. In vitro metabolism studies of new adenosine A 2A receptor antagonists [air.unimi.it]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Activities of caffeine, theophylline, and enprofylline analogs as tracheal relaxants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evidence That a Novel 8-Phenyl–Substituted Xanthine Derivative is a Cardioselective Adenosine Receptor Antagonist In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. On the high affinity of 8-cyclohexylcaffeine for the presynaptic inhibitory adenosine receptor present in rat motor nerve terminals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of Novel Adenosine A2A Receptor Antagonists by Virtual Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A2B adenosine receptor antagonists rescue lymphocyte activity in adenosine-producing patient-derived cancer models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cAMP Accumulation Assays Using the AlphaScreen® Kit (PerkinElmer) [bio-protocol.org]
• 10. cAMP Accumulation Assays Using the AlphaScreen® Kit (PerkinElmer) [en.bio-protocol.org]
• 11. cosmobio.co.jp [cosmobio.co.jp]
• 12. cAMP accumulation assay [bio-protocol.org]
• 13. cAMP-Glo™ Assay Protocol [promega.co.uk]

Safety & Regulatory Compliance

Proper Disposal of 8-Ethylthiocaffeine: A Guide for Laboratory Professionals

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle 8-Ethylthiocaffeine with appropriate personal protective equipment (PPE). This includes, but is not limited to:

• Eye Protection: Safety glasses or goggles.

• Hand Protection: Chemical-resistant gloves.

• Body Protection: A lab coat or other protective garments.

Ensure that all handling of 8-Ethylthiocaffeine, especially in powdered form, is conducted in a well-ventilated area, preferably within a fume hood, to avoid inhalation of dust particles.

Quantitative Data Summary

In the absence of specific data for 8-Ethylthiocaffeine, the following table summarizes key toxicological and ecotoxicological data for the parent compound, caffeine. This information should be used as a conservative reference point for assessing the potential hazards of 8-Ethylthiocaffeine.

Parameter	Value (for Caffeine)	Species	Reference
Acute Toxicity (Oral LD50)	367.7 mg/kg	Rat	[1]
Acute Toxicity (Dermal LD50)	>2,000 mg/kg	Rat	[1]
Aquatic Toxicity (LC50)	87 mg/L (96 h)	Leuciscus idus (Golden orfe)	[1][2][3]
Aquatic Toxicity (EC50)	182 mg/L (48 h)	Daphnia magna (Water flea)	[1][2][3]

Note: LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population. LC50 (Lethal Concentration, 50%) and EC50 (Effective Concentration, 50%) are measures of toxicity in aquatic environments.

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 8-Ethylthiocaffeine is to treat it as a hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in regular trash.

1. Waste Identification and Segregation:

• Clearly label a dedicated waste container as "Hazardous Waste: 8-Ethylthiocaffeine".
• Do not mix 8-Ethylthiocaffeine with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Packaging:

• Use a sealable, chemical-resistant container for waste collection.
• Ensure the container is in good condition and compatible with the chemical.
• Keep the container closed except when adding waste.

3. Storage:

• Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.
• Secondary containment (e.g., a larger, unbreakable container) is recommended to prevent spills.

4. Professional Disposal:

• Contact your institution's EHS office or a licensed professional waste disposal service to arrange for pickup and disposal.[1][2][4]
• It is the responsibility of the waste generator to properly characterize all waste materials according to applicable regulatory entities.[1]
• The recommended disposal method for caffeine and related compounds is often incineration in a chemical incinerator equipped with an afterburner and scrubber.[2][4]

Experimental Workflow for Disposal Decision

The following diagram illustrates the logical workflow for making decisions regarding the disposal of 8-Ethylthiocaffeine.

References

• 1. fishersci.com [fishersci.com]
• 2. geneseo.edu [geneseo.edu]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. storage.googleapis.com [storage.googleapis.com]

Essential Safety and Logistics for Handling 8-Ethylthiocaffeine

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for handling 8-Ethylthiocaffeine, including operational and disposal plans.

Personal Protective Equipment (PPE)

When handling 8-Ethylthiocaffeine, a comprehensive approach to personal protective equipment is critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

Body Part	Required PPE	Specifications and Best Practices
Hands	Double Nitrile Gloves	Wear two pairs of gloves. The inner glove should be tucked under the cuff of the lab coat, and the outer glove should extend over the cuff. Change gloves immediately if contaminated, torn, or punctured. Regularly change outer gloves, at a minimum hourly.[1]
Body	Chemical-Resistant Lab Coat or Gown	A disposable, low-permeability fabric gown with a solid front, long sleeves, and tight-fitting cuffs is required.[1] Gowns should be changed immediately after a spill or every two to three hours.[2]
Eyes	Safety Goggles or Face Shield	Chemical splash goggles are mandatory. A face shield should be worn in situations with a higher risk of splashes.[2]
Respiratory	Respirator (as needed)	Use a NIOSH-approved respirator, such as an N95, especially when handling the powder outside of a certified chemical fume hood or in case of a spill.[2]
Feet	Closed-Toed Shoes	Chemical-resistant, closed-toed shoes are required in the laboratory.

Quantitative Data Summary

Compound	CAS Number	Molecular Formula	Acute Toxicity (Oral LD50, rat)	Hazard Statements
Caffeine	58-08-2	C₈H₁₀N₄O₂	192 mg/kg[3]	H302: Harmful if swallowed[3]
8-Ethylthiocaffeine	Not available	C₁₀H₁₄N₄OS	Data not available	Handle as a potentially hazardous substance.

Note: The absence of specific toxicity data for 8-Ethylthiocaffeine necessitates treating it as a compound of unknown toxicity. All handling procedures should reflect this higher level of caution.

Operational Plan: Step-by-Step Guidance

A systematic approach to handling 8-Ethylthiocaffeine is essential for safety and experimental integrity.

Preparation and Handling

• Pre-Handling Check: Before starting any work, ensure that the chemical fume hood is certified and functioning correctly. Verify that all necessary PPE is available and in good condition. Locate the nearest safety shower and eyewash station.

• Weighing and Aliquoting: All handling of solid 8-Ethylthiocaffeine must be conducted within a certified chemical fume hood to prevent inhalation of the powder. Use appropriate tools for transfer, and minimize the creation of dust.

• Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid splashing. Ensure the container is appropriately labeled with the chemical name, concentration, date, and your initials.

• Experimental Use: Keep all containers with 8-Ethylthiocaffeine sealed when not in use. Work within the fume hood whenever possible.

Spill Management

• Minor Spill (in fume hood):

  • Alert others in the immediate area.

  • Wear appropriate PPE (double gloves, lab coat, goggles).

  • Absorb the spill with an inert material (e.g., vermiculite, sand).

  • Collect the absorbed material into a labeled hazardous waste container.

  • Clean the spill area with an appropriate solvent and then with soap and water.

• Major Spill (outside fume hood):

  • Evacuate the immediate area.

  • Alert your supervisor and the institutional safety office.

  • Prevent others from entering the area.

  • If trained and equipped, follow institutional procedures for hazardous spill cleanup, which may require respiratory protection.

Disposal Plan

Proper disposal of 8-Ethylthiocaffeine and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation:

  • Solid Waste: Collect unused 8-Ethylthiocaffeine powder and any contaminated solids (e.g., weigh boats, contaminated paper towels) in a dedicated, clearly labeled hazardous waste container.

  • Liquid Waste: Collect all solutions containing 8-Ethylthiocaffeine in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless permitted by your institution's waste management guidelines.

  • Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a designated sharps container.

• Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical name ("8-Ethylthiocaffeine"), and the approximate concentration and quantity.

• Storage: Store waste containers in a designated satellite accumulation area, within secondary containment, and away from incompatible materials.

• Pickup and Disposal: Follow your institution's procedures for requesting hazardous waste pickup.[4]

Workflow and Logical Relationships

The following diagram illustrates the key decision points and procedural flow for the safe handling of 8-Ethylthiocaffeine.

Caption: Workflow for Safe Handling and Disposal of 8-Ethylthiocaffeine.

References

• 1. osha.gov [osha.gov]
• 2. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Chapter 8 - Hazardous Waste Disposal Procedures | Environment, Health and Safety [ehs.cornell.edu]